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Core Science & Biosynthesis

Foundational

meso-Tetra(o-dichlorophenyl) Porphine (TDCPP): Structural Dynamics, Synthesis, and Biomimetic Applications

Executive Summary meso-Tetra(o-dichlorophenyl) porphine , formally known as 5,10,15,20-tetrakis(2,6-dichlorophenyl)porphyrin (TDCPP), is a highly sterically hindered, "second-generation" synthetic porphyrin. For research...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

meso-Tetra(o-dichlorophenyl) porphine , formally known as 5,10,15,20-tetrakis(2,6-dichlorophenyl)porphyrin (TDCPP), is a highly sterically hindered, "second-generation" synthetic porphyrin. For researchers and drug development professionals, TDCPP represents a cornerstone macrocycle in biomimetic chemistry, particularly as a robust model for Cytochrome P450 enzymes. This whitepaper provides an in-depth technical analysis of TDCPP’s structural rationale, photophysical properties, optimized synthetic methodologies, and applications in catalytic oxygenation.

Structural Rationale: The "Second-Generation" Advantage

The evolution of synthetic porphyrins from first-generation models (e.g., meso-tetraphenylporphyrin, TPP) to second-generation models like TDCPP was driven by the need for catalytic longevity[1]. When first-generation metalloporphyrins are exposed to strong oxidants, they rapidly deactivate via two primary degradation pathways:

  • Bimolecular μ-Oxo Dimerization: Two reactive metal-oxo species condense to form a thermodynamically stable, catalytically dead Fe-O-Fe dimer.

  • Oxidative Cleavage: Electrophilic attack on the electron-rich meso-positions leads to macrocycle bleaching.

The Causality of 2,6-Dichloro Substitution: TDCPP solves these kinetic and thermodynamic vulnerabilities through rational structural design. The introduction of chlorine atoms at both ortho positions (2,6-) of the meso-phenyl rings provides profound steric shielding . Because the phenyl rings are forced to sit nearly orthogonal to the porphyrin plane, the bulky chlorine atoms protrude directly above and below the macrocycle[2]. This physical barricade entirely prevents the bimolecular approach required for μ-oxo dimer formation.

Furthermore, the strong electron-withdrawing inductive effect of the eight chlorine atoms depletes electron density from the porphyrin core. This electronic activation significantly increases the oxidation potential of the central metal, making the resulting high-valent metal-oxo intermediate (Compound I) a far more aggressive electrophile for transferring oxygen to inert C-H or C=C bonds[1].

Chemical and Photophysical Properties

Understanding the baseline physicochemical properties of TDCPP is essential for tracking its synthesis and metallation. The highly conjugated 18π-electron aromatic system yields a distinct UV-Vis absorption profile characterized by an intense Soret band and weaker Q-bands[3][4].

Table 1: Quantitative Physicochemical Data of TDCPP
PropertyValue / Description
IUPAC / Chemical Name 5,10,15,20-Tetrakis(2,6-dichlorophenyl)porphine
CAS Number 37083-37-7[5]
Molecular Formula C₄₄H₂₂Cl₈N₄
Molecular Weight 890.32 g/mol
Soret Band (

)
~417 - 427 nm (Solvent and protonation dependent)
Q-Bands (

)
~515, 585, 659 nm
Solubility Profile Soluble in CH₂Cl₂, CHCl₃, Toluene; Insoluble in H₂O
Catalytic Classification Second-Generation Sterically Hindered Porphyrin

Experimental Protocol: Optimized Lindsey Synthesis

The traditional Adler-Longo method (refluxing propionic acid in open air) is notoriously inefficient for synthesizing TDCPP, often yielding <5% due to severe steric repulsion between the 2,6-dichlorobenzaldehyde and pyrrole during ring closure[6].

To achieve self-validating and scalable yields, the Lindsey Method is strictly required[7]. This protocol separates the reaction into two distinct phases: a reversible condensation under thermodynamic control, followed by an irreversible oxidation.

Step-by-Step Methodology

Phase 1: Thermodynamic Condensation

  • Preparation & Shielding: In a flame-dried 2 L round-bottom flask, dissolve pyrrole (10.0 mmol) and 2,6-dichlorobenzaldehyde (10.0 mmol) in 1.0 L of anhydrous dichloromethane (CH₂Cl₂).

    • Causality: High dilution (10 mM) is critical; it thermodynamically favors the intramolecular cyclization of the tetrapyrromethane intermediate into a porphyrinogen over intermolecular chain polymerization. The flask must be shielded from ambient light with aluminum foil to prevent premature, uncontrolled photo-oxidation.

  • Acid Catalysis: Purge the solution with Argon for 15 minutes. Inject boron trifluoride diethyl etherate (BF₃·OEt₂, 3.3 mmol) as a Lewis acid catalyst. Stir at room temperature (20–25 °C) for 1.5 hours.

    • Causality: The inert atmosphere and mild temperature allow the reversible formation of the porphyrinogen to reach thermodynamic equilibrium without trapping kinetic byproducts.

Phase 2: Irreversible Oxidation 3. Dehydrogenation: Add a stoichiometric excess of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or p-chloranil (7.5 mmol) directly to the flask. Stir for an additional 1 hour at room temperature.

  • Causality: The mild oxidant rapidly dehydrogenates the colorless porphyrinogen into the fully conjugated, aromatic porphyrin macrocycle, locking the structure in place.

  • Quenching & Purification: Neutralize the acid catalyst by adding triethylamine (3.5 mmol). Concentrate the mixture under reduced pressure. Purify the crude residue via silica gel column chromatography (eluting with CH₂Cl₂/hexanes) to isolate the pure free-base TDCPP.

Biomimetic Catalysis & Cytochrome P450 Mimicry

Once synthesized, TDCPP is typically metallated with Iron(III) or Manganese(III) to serve as a biomimetic catalyst[1][2]. In biological systems, Cytochrome P450 enzymes utilize a heme (iron-porphyrin) core to catalyze the aerobic oxidation of endogenous substrates and xenobiotics. Fe(III)-TDCPP replicates this exact mechanism but offers superior thermal and oxidative stability for synthetic applications[8].

CatalyticCycle Fe3 Fe(III)-TDCPP (Resting State) Fe4O [Fe(IV)=O]⁺• TDCPP (Compound I) Fe3->Fe4O O-Transfer from Oxidant Fe4O->Fe3 Substrate Oxidation Product Oxygenated Product (e.g., Epoxide/Alcohol) Fe4O->Product Product Release Substrate Substrate (e.g., Alkene/Alkane) Substrate->Fe4O Oxidant Oxidant (e.g., H₂O₂, PhIO) Oxidant->Fe3

Biomimetic catalytic oxygenation cycle of Fe(III)-TDCPP mimicking Cytochrome P450.
Mechanistic Pathway
  • Activation: The resting state Fe(III)-TDCPP reacts with an oxygen donor (e.g., H₂O₂, iodosylbenzene, or 2,6-dichloropyridine N-oxide). Heterolytic cleavage of the O-O bond occurs.

  • Compound I Formation: This generates the highly reactive "Compound I", an iron(IV)-oxo porphyrin radical cation ([Fe(IV)=O]⁺•). The electron-withdrawing chlorines on TDCPP stabilize this intermediate against auto-degradation while enhancing its electrophilicity[1].

  • Oxygen Transfer: Compound I transfers the oxygen atom to the substrate via a concerted insertion (for alkenes to epoxides) or a hydrogen-atom abstraction/oxygen rebound mechanism (for alkanes to alcohols), returning the catalyst to its resting state.

Advanced Applications in Environmental & Drug Sciences

Beyond synthetic organic chemistry, TDCPP derivatives are heavily utilized in environmental remediation and drug metabolism studies:

  • Photocatalytic Degradation: When hosted in aqueous micellar environments (e.g., using DTAO surfactants), Fe(III)-TDCPP acts as a highly efficient microheterogeneous photocatalyst. Under sunlight and oxygen, it can induce biomimetic redox processes to degrade toxic halogenated alkanes (like carbon tetrachloride) and chlorophenols into less harmful byproducts[4][9].

  • Drug Metabolism Profiling: Pharmaceutical researchers utilize Mn(III)-TDCPP and Fe(III)-TDCPP to simulate hepatic phase I metabolism in vitro. By exposing drug candidates to the TDCPP/H₂O₂ system, researchers can rapidly generate, isolate, and identify oxidative drug metabolites without requiring complex in vivo animal models or expensive recombinant enzymes.

References

  • Rebelo, S. L. H., et al. "Porphyrins as Catalysts in Scalable Organic Reactions." Molecules, vol. 23, no. 10, 2018. PMC.[Link]

  • Pinto, S. M. A., et al. "Synthesis of meso-substituted porphyrins using sustainable chemical processes." Journal of Porphyrins and Phthalocyanines, vol. 20, no. 1, 2016, pp. 1-16.[Link]

  • Maldotti, A., et al. "Photocatalytic properties of iron porphyrins revisited in aqueous micellar environment: oxygenation of alkenes and reductive degradation of carbon tetrachloride." Green Chemistry, vol. 3, 2001, pp. 42-46.[Link]

  • Silva, A. M., et al. "Photooxidation of 4-chlorophenol sensitised by iron meso-tetrakis(2,6-dichloro-3-sulfophenyl)porphyrin in aqueous solution." Photochemical & Photobiological Sciences, vol. 3, 2004, pp. 200-204.[Link]

Sources

Exploratory

The Impact of Steric Hindrance in meso-Tetra(2,6-dichlorophenyl)porphine Derivatives: A Technical Guide

Abstract The introduction of bulky substituents at the meso-positions of a porphyrin macrocycle fundamentally alters its three-dimensional structure and, consequently, its chemical and physical properties. This guide pro...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The introduction of bulky substituents at the meso-positions of a porphyrin macrocycle fundamentally alters its three-dimensional structure and, consequently, its chemical and physical properties. This guide provides an in-depth technical exploration of meso-tetra(2,6-dichlorophenyl)porphine (H₂TDCPP) and its derivatives, a class of synthetic porphyrins where steric hindrance is the defining characteristic. We will dissect the profound implications of the ortho-chloro substituents on the phenyl rings, from the origins of its unique structural features—atropisomerism and non-planar distortion—to the enhancement of its catalytic and photophysical properties. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the unique attributes of sterically hindered porphyrins in catalysis, sensing, and medicine.

Introduction: The Challenge and Opportunity of Steric Crowding

Porphyrins, with their 18-π electron aromatic system, are versatile molecular platforms.[1] Their utility, however, can be modulated significantly by peripheral functionalization. In the case of meso-tetra(aryl)porphyrins, the substituents on the aryl rings can dramatically influence the porphyrin core. When bulky groups are placed at the ortho-positions of the phenyl rings, as in H₂TDCPP, a significant steric clash occurs between these substituents and the β-hydrogens of the porphyrin macrocycle.[2] This steric repulsion is the genesis of two key structural phenomena: hindered rotation around the C-C single bond connecting the phenyl group to the porphyrin core, leading to stable atropisomers, and a distortion of the porphyrin plane itself.[2]

This guide will elucidate how these structural perturbations, born from steric strain, are not mere complications but are instead the very features that impart enhanced stability, unique reactivity, and favorable photophysical properties to H₂TDCPP and its metallated derivatives, making them superior candidates for a range of advanced applications.

Synthesis and Characterization

The synthesis of sterically hindered porphyrins like H₂TDCPP requires specific conditions to overcome the lower reactivity of the sterically encumbered aldehyde. The Lindsey synthesis, a two-step, one-flask method, is particularly well-suited for this purpose, though modifications of the Adler-Longo method are also employed.[3]

Experimental Protocol: Synthesis of H₂TDCPP

This protocol is adapted from established methods for the synthesis of sterically hindered porphyrins.[2]

Materials:

  • 2,6-dichlorobenzaldehyde

  • Pyrrole (freshly distilled)

  • Glacial acetic acid

  • Nitrobenzene

  • Methanol

  • Dichloromethane (DCM)

  • Silica gel for column chromatography

Procedure:

  • In a well-ventilated fume hood, combine 105 mL of glacial acetic acid and 75 mL of nitrobenzene in a 1 L two-neck round-bottom flask equipped with a reflux condenser and a dropping funnel.

  • Heat the mixture to 120 °C with stirring in an oil bath.

  • Add 6.3 g (28.8 mmol) of 2,6-dichlorobenzaldehyde to the heated mixture and stir until fully dissolved.

  • Slowly add 2.0 mL (28.8 mmol) of freshly distilled pyrrole through the dropping funnel over a period of 15 minutes.

  • Maintain the reaction at reflux (120 °C) for 45 minutes. The reaction progress can be monitored by TLC (eluent: DCM) and UV-Vis spectroscopy.

  • After 45 minutes, remove the flask from the heat and allow it to cool to room temperature.

  • Precipitate the crude porphyrin by slowly adding 200 mL of methanol. Place the flask in an ice bath in the dark to facilitate complete precipitation.

  • Collect the crude product by vacuum filtration through a Büchner funnel.

  • Wash the collected solid with methanol to remove tars and other impurities.

  • The purple porphyrin product is then dissolved in a minimal amount of DCM and purified by column chromatography on silica gel, using DCM as the eluent.

  • Collect the main purple fraction and evaporate the solvent under reduced pressure.

  • Recrystallize the purified porphyrin from a DCM/methanol mixture to yield purple crystals of H₂TDCPP.

Diagram: Synthetic Workflow for H₂TDCPP

G cluster_reactants Reactants cluster_reaction Reaction Conditions cluster_workup Workup & Purification Pyrrole Pyrrole Condensation Acid-Catalyzed Condensation Pyrrole->Condensation Aldehyde 2,6-Dichlorobenzaldehyde Aldehyde->Condensation Solvent Glacial Acetic Acid / Nitrobenzene Solvent->Condensation Temp 120°C, 45 min Temp->Condensation Precipitation Precipitation with Methanol Filtration Vacuum Filtration Precipitation->Filtration Chromatography Silica Gel Chromatography (DCM) Filtration->Chromatography Recrystallization Recrystallization (DCM/Methanol) Chromatography->Recrystallization Product Pure H₂TDCPP Recrystallization->Product Condensation->Precipitation G a1 Cl↑ a2 Cl↑ a3 Cl↑ a4 Cl↑ b1 Cl↑ b2 Cl↑ b3 Cl↑ b4 Cl↓ c1 Cl↑ c2 Cl↑ c3 Cl↓ c4 Cl↓ d1 Cl↑ d2 Cl↓ d3 Cl↑ d4 Cl↓ G FeIII [Fe(III)(TDCPP)]⁺ FeIVO [(TDCPP•)Fe(IV)=O]⁺ (Active Oxidant) FeIII->FeIVO + PhIO - PhI FeIVOH [Fe(IV)(TDCPP)(OH)]⁺ FeIVO->FeIVOH + R-H - R• FeIIIOH2 [Fe(III)(TDCPP)(H₂O)]⁺ FeIVOH->FeIIIOH2 + R• - R-OH FeIIIOH2->FeIII - H₂O Reactant Alkane (R-H) Reactant->FeIVO Product Alcohol (R-OH) Product->FeIVOH OxygenDonor PhIO OxygenDonor->FeIII Byproduct PhI Byproduct->FeIII

Sources

Foundational

Comprehensive Photophysical Profiling of T(2,6-Cl)PP: Absorption, Emission, and Excited-State Dynamics

Executive Summary & Scientific Context As a highly sterically hindered and electron-deficient macrocycle, meso-tetrakis(2,6-dichlorophenyl)porphyrin—commonly referred to as T(2,6-Cl)PP or TDCPP—holds a privileged positio...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Context

As a highly sterically hindered and electron-deficient macrocycle, meso-tetrakis(2,6-dichlorophenyl)porphyrin—commonly referred to as T(2,6-Cl)PP or TDCPP—holds a privileged position in biomimetic catalysis, photodynamic therapy (PDT), and advanced materials science. Unlike its unhindered analog, tetraphenylporphyrin (TPP), the strategic placement of chlorine atoms at the 2,6-positions of the meso-phenyl rings fundamentally alters both the physical conformation and the electronic landscape of the molecule.

This technical guide provides an in-depth analysis of the absorption and emission spectra of T(2,6-Cl)PP. By dissecting the causality behind its photophysical behavior and establishing self-validating experimental protocols, this document serves as an authoritative resource for researchers engineering porphyrin-based photosensitizers and catalytic systems.

Molecular Architecture and Electronic Causality

To understand the spectral signature of T(2,6-Cl)PP, one must first examine its structural distortions. The bulky 2,6-dichloro substituents force the meso-phenyl rings into a nearly orthogonal conformation relative to the porphyrin macrocycle.

Causality in Spectral Shifts:

  • Steric Hindrance: The orthogonal phenyl rings prevent co-planarization, inducing a slight ruffling or saddling of the porphyrin core to relieve steric strain. This distortion subtly reduces the HOMO-LUMO gap, leading to bathochromic (red) shifts in the absorption spectra compared to perfectly planar porphyrins. Furthermore, this steric bulk acts as a physical shield, preventing face-to-face

    
     stacking (aggregation) and protecting the meso-carbon bridges from oxidative cleavage[1].
    
  • Electronic Withdrawing Effects: The highly electronegative chlorine atoms pull electron density away from the macrocycle. This electron-deficient nature stabilizes the porphyrin against oxidative degradation, making metallated derivatives like Fe(III)-TDCPP and Mn(V)-TDCPP exceptionally robust catalysts for oxygenation reactions[2].

  • Spin-Orbit Coupling: The presence of heavy halogen atoms enhances spin-orbit coupling. While the chlorines are located on the phenyl rings rather than the macrocycle itself, the structural distortion facilitates sufficient orbital overlap to promote rapid Intersystem Crossing (ISC) from the singlet excited state (

    
    ) to the triplet state (
    
    
    
    ).

Absorption Spectroscopy (UV-Vis)

The absorption spectrum of T(2,6-Cl)PP is dominated by the highly allowed


 transition (the Soret or B band) and the weakly allowed 

transitions (the Q bands).
Free Base T(2,6-Cl)PP

In organic solvents such as ethanol or dichloromethane, the free base T(2,6-Cl)PP exhibits


 symmetry. This symmetry breaking (relative to the 

symmetry of metalloporphyrins) splits the Q bands into four distinct peaks. The Soret band typically emerges at ~410 nm , while the dominant Q bands are observed at 511 nm and 584 nm [3]. Water-soluble sulfonated derivatives (TDCPPS) exhibit a Soret band at ~422 nm at neutral pH, which undergoes significant red-shifting upon protonation of the inner pyrrolic nitrogens in acidic media[4].
Metallated Derivatives

Insertion of a transition metal increases the symmetry of the macrocycle to


, collapsing the four Q bands into two (or sometimes one broad band, depending on the axial ligands and oxidation state).
  • Iron(III) Insertion: The Fe(III)-TDCPP(OH) complex displays a Soret band at 412 nm and a Q band at 573 nm[1].

  • Manganese(V) Insertion: The highly reactive high-valent [(TDCPP)Mn(V)=O]

    
     intermediate is characterized by a strong, sharp Soret band at 444 nm and a Q band at 560 nm[2].
    

Emission Spectra and Excited-State Dynamics

The emission profile of T(2,6-Cl)PP is a direct consequence of its enhanced intersystem crossing.

Fluorescence

When excited at the Soret band or the Q bands (e.g.,


 nm), free base T(2,6-Cl)PP fluoresces with primary emission peaks at 665 nm  (

transition) and 722 nm (

transition)[3]. The fluorescence quantum yield (

) is relatively low due to the competitive non-radiative decay pathways introduced by the heavy-atom effect.
Triplet State and Singlet Oxygen Generation

The rapid ISC efficiently populates the long-lived


 state. This makes T(2,6-Cl)PP an exceptional Type II photosensitizer. The triplet state energy is readily transferred to ground-state triplet oxygen (

), generating highly reactive singlet oxygen (

). Photoacoustic measurements confirm that the triplet-state quantum yields for halogenated porphyrins are exceptionally high, directly correlating to their efficacy in photofunctional polymer films and PDT applications[5],[3].

Jablonski S0 S0 (Ground State) S1 S1 (Excited State) S0->S1 Q Bands (510-650 nm) S2 S2 (Excited State) S0->S2 Soret Band (~410 nm) S1->S0 Fluorescence (~665, 722 nm) T1 T1 (Triplet State) S1->T1 Intersystem Crossing S2->S1 Internal Conversion T1->S0 Phosphorescence O2 3O2 (Ground State) T1->O2 Energy Transfer SO2 1O2 (Singlet Oxygen) O2->SO2 Excitation

Caption: Jablonski diagram illustrating T(2,6-Cl)PP photophysical pathways.

Quantitative Data Summary

The following table synthesizes the critical photophysical parameters of T(2,6-Cl)PP and its key derivatives across different microenvironments.

CompoundSolvent / MatrixSoret Band (nm)Q Bands (nm)Emission Peaks (nm)Reference
Free Base TDCPP Ethanol / DCM~410511, 584665, 722[3]
TDCPPS (Sulfonated) Water (pH 7)~422516, 555, 581, 636-[4]
Fe(III)-TDCPP(OH) Acetonitrile412573N/A (Quenched)[1]
Mn(V)=O TDCPP CH₂Cl₂ / CH₃CN444560N/A (Quenched)[2]

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the spectral analysis of T(2,6-Cl)PP must follow a self-validating workflow. Porphyrins are notorious for concentration-dependent aggregation, which can artificially broaden the Soret band and quench fluorescence.

Protocol 1: UV-Vis Absorption Acquisition
  • Solvent Preparation: Prepare a stock solution of T(2,6-Cl)PP in spectroscopic-grade dichloromethane (DCM) or ethanol.

  • Linearity Validation (Beer-Lambert Check): Prepare a dilution series (

    
     M to 
    
    
    
    M). Measure the absorbance at the Soret maximum (~410 nm). Causality: If the absorbance vs. concentration plot deviates from linearity above
    
    
    M, aggregation is occurring. All subsequent spectral measurements must be performed below this critical aggregation concentration.
  • Spectral Scan: Perform a baseline correction using the pure solvent. Scan from 350 nm to 800 nm using a 1 cm quartz cuvette.

Protocol 2: Steady-State Fluorescence & Quantum Yield
  • Optical Density Control: Dilute the validated sample until the absorbance at the chosen excitation wavelength (e.g., 511 nm Q-band) is strictly

    
    . Causality:  This prevents the inner-filter effect (re-absorption of emitted photons by the sample itself), which artificially skews the emission spectrum and quantum yield calculations.
    
  • Emission Scan: Excite the sample at 511 nm. Record the emission spectrum from 550 nm to 850 nm.

  • Singlet Oxygen Validation: To measure

    
     generation, introduce a chemical scavenger like 1,3-diphenylisobenzofuran (DPBF). Monitor the decay of the DPBF absorption peak at 415 nm over time under continuous irradiation. Compare the decay rate against a known standard (e.g., Rose Bengal or unhindered TPP) to calculate 
    
    
    
    .

Workflow Prep Sample Preparation TDCPP in DCM/EtOH UVVis UV-Vis Absorption Scan 350-800 nm Prep->UVVis Beer-Lambert Check Fluor Fluorescence Emission Excitation at 511 nm Prep->Fluor OD ≤ 0.05 Data Data Analysis Deconvolution & QY UVVis->Data Singlet Singlet Oxygen Yield DPBF Quenching Fluor->Singlet Type II Transfer Singlet->Data

Caption: Self-validating experimental workflow for T(2,6-Cl)PP spectral analysis.

References

  • [4] Biological Photothermal Nanodots Based on Self-Assembly of Peptide-Porphyrin Conjugates for Antitumor Therapy / Absorption spectra of TDCPPS in aqueous solutions. ResearchGate. Available at:

  • [5] Photoacoustic Measurements of Porphyrin Triplet-State Quantum Yields and Singlet-Oxygen Efficiencies. SciSpace. Available at:

  • [2] Synthesis, Characterization, and Reactivities of Manganese(V)−Oxo Porphyrin Complexes. Journal of the American Chemical Society (ACS). Available at:

  • [1] Kinetics and Mechanism of Oxidation Reactions of Porphyrin-Iron(IV)-Oxo Intermediates. SciSpace. Available at:

  • [3] Study of Singlet Oxygen Dynamics on Silicon Polymer Matrix. ScienceOpen. Available at:

Sources

Exploratory

Scalable Synthesis of Sterically Hindered Porphyrins: The Optimized Adler-Longo Protocol

Executive Summary The synthesis of sterically hindered porphyrins, such as meso-tetramesitylporphyrin (TMP), is a cornerstone in the development of biomimetic catalysts (e.g., cytochrome P450 models) and non-aggregating...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of sterically hindered porphyrins, such as meso-tetramesitylporphyrin (TMP), is a cornerstone in the development of biomimetic catalysts (e.g., cytochrome P450 models) and non-aggregating optical materials. While the Lindsey method offers higher purity for sensitive aldehydes, the Adler-Longo method remains the industrial and preparative standard for robust, sterically hindered substrates due to its scalability and the ability to precipitate the product directly from the reaction matrix.

This guide provides a chemically rigorous, field-validated protocol for the Adler-Longo synthesis, specifically optimized for hindered substrates where rotational barriers and solubility issues often lead to failure in standard "textbook" procedures.

Part 1: Theoretical Framework & Mechanistic Logic

The Reaction Environment

The Adler-Longo reaction is a one-pot condensation of pyrrole and an aldehyde in refluxing propionic acid open to the atmosphere.[1][2][3][4][5]

  • Solvent Choice (Propionic Acid): Unlike acetic acid (Rothemund method), propionic acid (b.p. 141°C) allows for a higher reflux temperature, which is thermodynamic critical for overcoming the steric repulsion of bulky ortho-substituents (like the methyl groups in mesitylaldehyde) during the macrocyclization event.

  • The Solubility Switch: The reaction relies on a solubility differential. The intermediate porphyrinogen (reduced form) is soluble in hot propionic acid. However, the oxidized porphyrin (product) is significantly less soluble, particularly when sterically hindered, driving precipitation upon cooling.

The Oxidation Bottleneck

The mechanism proceeds via the formation of a porphyrinogen, which must be oxidized to the porphyrin. In the Adler method, this is aerobic.[1][2][3][5][6][7]

  • Critical Insight: For sterically hindered porphyrins, the oxidation step is often the rate-limiting failure point. If the porphyrinogen is not oxidized rapidly, it polymerizes into polypyrrolic "tar." Therefore, oxygen availability is a Critical Process Parameter (CPP).

Mechanistic Pathway

The following diagram illustrates the transformation from raw reagents to the oxidized macrocycle.

AdlerMechanism Reagents Pyrrole + Hindered Aldehyde Carbinol Carbinol Intermediate Reagents->Carbinol Acid Catalysis Bilane Linear Bilane Carbinol->Bilane Condensation Porphyrinogen Porphyrinogen (Colorless, Soluble) Bilane->Porphyrinogen Cyclization Oxidation Aerobic Oxidation (-6H) Porphyrinogen->Oxidation O2 / Reflux Tar Polypyrrole Tar (Side Product) Porphyrinogen->Tar Slow Oxidation Porphyrin Meso-Substituted Porphyrin (Purple) Oxidation->Porphyrin Aromatization

Figure 1: Mechanistic pathway of the Adler-Longo reaction.[8] Note the bifurcation at the Porphyrinogen stage; rapid oxidation is required to avoid tar formation.

Part 2: Strategic Protocol Design

Reagent Specifications
  • Pyrrole: Must be freshly distilled. If it is yellow or brown, it contains polymers that will nucleate further tar formation.

  • Aldehyde: 2,4,6-Trimethylbenzaldehyde (Mesitylaldehyde). Must be free of benzoic acid crystals.

  • Solvent: Propionic Acid (99%+).

  • Stoichiometry: 1:1 molar ratio (Pyrrole:Aldehyde).

The Optimized Protocol (Target: meso-Tetramesitylporphyrin, TMP)

Scale: 10 mmol (approx. 2g theoretical yield).

Step 1: Setup Equip a 500 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser. Crucial: Do not use a nitrogen line. The system must remain open to air.[1][9]

Step 2: Solvent Preparation Add 350 mL of Propionic Acid to the RBF. Heat to reflux (141°C).[1]

  • Expert Note: Bringing the acid to reflux before adding reagents minimizes the time reagents spend at intermediate temperatures, where polymerization competes with cyclization.

Step 3: Reagent Addition Simultaneously add:

  • 1.48 mL (1.50 g, 10 mmol) of Mesitylaldehyde

  • 0.69 mL (0.67 g, 10 mmol) of Pyrrole

  • Technique: Dissolve both in a small volume (10 mL) of propionic acid and add via syringe pump over 5 minutes if possible, or dropwise. This controls the local concentration.

Step 4: The Reaction Reflux for 60 minutes .[10]

  • The solution will turn black/opaque almost immediately. This is normal.

  • Optimization: For hindered porphyrins, bubbling a slow stream of air (not O2, just air) through the solution can increase yield by 5-10% by accelerating the oxidation of the porphyrinogen.

Step 5: Workup & Isolation

  • Remove from heat and allow the flask to cool slowly to room temperature undisturbed.

  • Once at RT, place the flask in a refrigerator (4°C) for 12 hours. The steric bulk of TMP facilitates crystallization.

  • Filtration: Filter the purple crystals on a sintered glass funnel (medium porosity).

  • The "Tar Wash": Wash the filter cake with:

    • 100 mL Hot Water (removes propionic acid).

    • 50 mL Methanol (removes polypyrrolic tar and unreacted aldehyde).

    • Observation: The filtrate will be dark brown/black. The crystals should gleam with a purple/blue metallic luster.

Experimental Workflow Diagram

Workflow Start Reflux Propionic Acid (141°C) Add Add Pyrrole + Aldehyde (Simultaneous) Start->Add React Reflux 60 mins (Open to Air) Add->React Cool Cool to RT -> 4°C (Crystallization) React->Cool Filter Vacuum Filtration Cool->Filter Wash Wash: Hot H2O -> MeOH Filter->Wash Dry Dry in Vacuo Wash->Dry Product Pure TMP Crystals Dry->Product

Figure 2: Step-by-step workflow for the Adler-Longo synthesis of TMP.

Part 3: Purification & Characterization

Sterically hindered porphyrins often trap impurities within the crystal lattice. If the "Tar Wash" (Step 5 above) is insufficient, column chromatography is required.

Chromatography Strategy
  • Stationary Phase: Silica Gel (Grade 60).

  • Eluent:

    • Start: 100% Hexanes (or Petroleum Ether).

    • Gradient: Slowly increase to 30% Dichloromethane (DCM) / 70% Hexanes.

  • Elution Order:

    • Front: Unreacted aldehyde (if any).[6]

    • Product Band: TMP elutes as a brilliant purple band.

    • Baseline: Black tar (polypyrroles) and chlorins (reduced porphyrins) remain at the top.

Data Summary & Comparison

The following table contrasts the Adler-Longo method with alternative strategies for hindered porphyrins.

ParameterAdler-Longo (This Protocol)Lindsey MethodRothemund (Original)
Concentration High (~10⁻¹ M)Low (~10⁻³ M)High
Temperature 141°C (Reflux)25°C (Room Temp)~200°C (Sealed Tube)
Oxidant Air (O₂)DDQ or p-ChloranilAir (limited)
Yield (TMP) 15 - 20% 30 - 40%< 5%
Throughput Gram-scale (High) mg-scale (Low)Low
Purification Crystallization (Easy)Chromatography (Hard)Very Difficult
Suitability Best for Hindered/Stable Best for SensitiveObsolete

Part 4: Troubleshooting & Optimization

Common Failure Modes
  • No Precipitation:

    • Cause: Too much solvent or insufficient cooling time.

    • Fix: Concentrate the reaction mixture by rotary evaporation to 50% volume, then refrigerate.

  • Product is Green (Chlorin Contamination):

    • Cause: Incomplete oxidation of the porphyrinogen.

    • Fix: Reflux longer (90 mins) or add a mild chemical oxidant (e.g., 0.1 eq of DDQ) at the very end of the reflux, though this deviates from the strict Adler protocol.

  • Low Yield (<5%):

    • Cause: Wet Propionic Acid. Water acts as a nucleophile and disrupts the acid catalysis.

    • Fix: Distill propionic acid or add a small amount of propionic anhydride to scavenge water.

Safety Considerations
  • Propionic Acid: Highly corrosive and has a pungent, lingering odor. All work must be performed in a high-efficiency fume hood.

  • Pyrrole: Toxic and flammable.

References

  • Adler, A. D., Longo, F. R., Finarelli, J. D., Goldmacher, J., Assour, J., & Korsakoff, L. (1967).[11] A simplified synthesis for meso-tetraphenylporphine. The Journal of Organic Chemistry, 32(2), 476–476.

  • Lindsey, J. S., Schreiman, I. C., Hsu, H. C., Kearney, P. C., & Marguerettaz, A. M. (1987). Rothemund and Adler-Longo porphyrin syntheses: solubility and binding properties of the acid catalysts. The Journal of Organic Chemistry, 52(5), 827–836.

  • Bhyrappa, P., & Bhavana, P. (2001). Meso-tetramesitylporphyrin: A highly efficient and selective catalyst for the epoxidation of olefins. Chemical Physics Letters, 349(5-6), 399-404.

  • Kadish, K. M., Smith, K. M., & Guilard, R. (Eds.). (2000). The Porphyrin Handbook: Synthesis and Organic Chemistry. Academic Press.

Sources

Foundational

An In-Depth Technical Guide to the Fluorescence Quantum Yield of meso-Tetra(o-dichlorophenyl) Porphine

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of the fluorescence quantum yield of meso-Tetra(o-dichloro...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the fluorescence quantum yield of meso-Tetra(o-dichlorophenyl) porphine. Porphyrins, with their unique photophysical properties, are a cornerstone in various scientific fields, including the development of photosensitizers for photodynamic therapy (PDT), advanced materials science, and catalysis. Understanding the efficiency of their light emission, quantified by the fluorescence quantum yield (Φf), is critical for these applications. This document delves into the core principles governing the fluorescence of this specific porphyrin, offers detailed experimental protocols for its measurement, and explores the factors that modulate its emissive properties.

The Photophysical Landscape of meso-Tetra(o-dichlorophenyl) Porphine

The fluorescence quantum yield of a molecule is a direct measure of its efficiency in converting absorbed light into emitted light. It represents the ratio of photons emitted to photons absorbed. For porphyrins, this property is intimately linked to the structure of the macrocycle and the nature of its peripheral substituents.

The presence of eight chlorine atoms on the four ortho-positioned phenyl rings of meso-Tetra(o-dichlorophenyl) porphine significantly influences its electronic and, consequently, its photophysical properties. These electron-withdrawing groups can alter the energy levels of the frontier molecular orbitals, which in turn affects the rates of both radiative (fluorescence) and non-radiative decay pathways of the excited state.

A key reported value for the fluorescence quantum yield of meso-Tetra(2,6-dichlorophenyl)porphyrin dissolved in toluene is 0.0019 . This low quantum yield suggests that non-radiative decay processes, such as intersystem crossing to the triplet state and internal conversion, are dominant pathways for the de-excitation of the singlet excited state in this particular solvent environment. The heavy atom effect of the chlorine atoms can enhance spin-orbit coupling, which would facilitate intersystem crossing and thus decrease the fluorescence quantum yield.

Quantitative Fluorescence Quantum Yield Data
SolventDielectric Constant (ε)Refractive Index (n)Fluorescence Quantum Yield (Φf)Reference
Toluene2.381.4960.0019[1]

It is anticipated that in more polar solvents, the fluorescence quantum yield may be further quenched due to potential charge transfer interactions with the solvent molecules.

Experimental Determination of Fluorescence Quantum Yield

The most common and reliable method for determining the fluorescence quantum yield of a compound is the relative method. This technique involves comparing the fluorescence intensity of the sample of interest to that of a well-characterized standard with a known quantum yield.

Causality Behind Experimental Choices

The selection of an appropriate standard is paramount for accurate measurements. The standard should absorb and emit in a similar spectral region as the sample to minimize wavelength-dependent instrumental errors. For porphyrins, which typically absorb strongly in the Soret band (around 400-450 nm) and emit in the red region of the spectrum (600-750 nm), common standards include meso-tetraphenylporphyrin (TPP) or zinc meso-tetraphenylporphyrin (ZnTPP), whose quantum yields are well-documented in various solvents.[2]

The choice of solvent is also critical. Spectroscopic grade solvents are essential to avoid interference from fluorescent impurities. The absorbance of the solutions must be kept low (typically below 0.1 at the excitation wavelength) to prevent inner filter effects, where the emitted fluorescence is reabsorbed by other molecules in the solution.

Step-by-Step Protocol for Relative Quantum Yield Measurement

This protocol outlines the determination of the fluorescence quantum yield of meso-Tetra(o-dichlorophenyl) porphine using meso-tetraphenylporphyrin (TPP) as a standard.

Materials:

  • meso-Tetra(o-dichlorophenyl) porphine

  • meso-Tetraphenylporphyrin (TPP, standard)

  • Spectroscopic grade toluene

  • Volumetric flasks

  • Quartz cuvettes (1 cm path length)

  • UV-Vis spectrophotometer

  • Fluorometer

Procedure:

  • Preparation of Stock Solutions:

    • Prepare stock solutions of both meso-Tetra(o-dichlorophenyl) porphine and TPP in toluene at a concentration of approximately 1 x 10⁻⁵ M.

  • Preparation of Dilutions:

    • From the stock solutions, prepare a series of dilutions for both the sample and the standard in toluene, with absorbances ranging from approximately 0.02 to 0.1 at the chosen excitation wavelength.

  • Absorbance Measurements:

    • Record the UV-Vis absorption spectra of all prepared solutions.

    • Determine the absorbance value at the excitation wavelength for each solution. The excitation wavelength should be the same for both the sample and the standard. A common choice for porphyrins is the Soret band maximum.

  • Fluorescence Measurements:

    • Record the fluorescence emission spectra of all solutions using the same excitation wavelength as in the absorbance measurements.

    • Ensure that the experimental parameters (e.g., excitation and emission slit widths) are kept constant for all measurements.

  • Data Analysis:

    • Integrate the area under the fluorescence emission curve for each solution.

    • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard.

    • Determine the slope of the resulting straight lines for both the sample (Grad_sample) and the standard (Grad_std).

  • Calculation of Quantum Yield:

    • The fluorescence quantum yield of the sample (Φf_sample) can be calculated using the following equation:

    Φf_sample = Φf_std * (Grad_sample / Grad_std) * (n_sample² / n_std²)

    Where:

    • Φf_std is the known fluorescence quantum yield of the standard in the same solvent.

    • n_sample and n_std are the refractive indices of the solvents used for the sample and standard, respectively (if they are different). In this protocol, since the same solvent is used, this term is equal to 1.

Experimental Workflow Diagram

G cluster_prep Solution Preparation cluster_measure Spectroscopic Measurements cluster_analysis Data Analysis & Calculation stock_sample Prepare Stock Solution (Sample) dilutions_sample Prepare Dilutions (Sample) stock_sample->dilutions_sample stock_std Prepare Stock Solution (Standard) dilutions_std Prepare Dilutions (Standard) stock_std->dilutions_std uv_vis Record UV-Vis Spectra (Determine Absorbance) dilutions_sample->uv_vis fluorescence Record Fluorescence Spectra (Integrated Intensity) dilutions_sample->fluorescence dilutions_std->uv_vis dilutions_std->fluorescence plot Plot Integrated Fluorescence vs. Absorbance uv_vis->plot fluorescence->plot slope Determine Slopes (Grad_sample, Grad_std) plot->slope calculate Calculate Quantum Yield (Φf_sample) slope->calculate

Caption: Workflow for relative fluorescence quantum yield determination.

Factors Influencing the Fluorescence Quantum Yield

The fluorescence quantum yield of meso-Tetra(o-dichlorophenyl) porphine is not an intrinsic constant but is modulated by several external and internal factors.

Solvent Effects

The solvent plays a multifaceted role in determining the fluorescence quantum yield.

  • Polarity: As mentioned, polar solvents can quench the fluorescence of porphyrins. This is often attributed to the stabilization of charge-transfer states that provide an efficient non-radiative decay pathway.

  • Viscosity: In more viscous solvents, non-radiative decay processes that involve molecular motion can be hindered, potentially leading to an increase in the fluorescence quantum yield.

  • Hydrogen Bonding: Solvents capable of hydrogen bonding can interact with the porphyrin core, altering the energy levels and potentially affecting the balance between radiative and non-radiative decay.

pH

The acidity or basicity of the medium can have a profound effect on the fluorescence of porphyrins. The central nitrogen atoms of the porphyrin core can be protonated in acidic conditions, forming a dication. This protonation event significantly alters the electronic structure and symmetry of the macrocycle, leading to changes in both the absorption and emission spectra, as well as the fluorescence quantum yield. For some porphyrins, protonation can lead to an increase in the fluorescence quantum yield.[3] The specific effect of pH on meso-Tetra(o-dichlorophenyl) porphine would require experimental investigation, but it is a critical parameter to consider, especially for applications in biological systems where pH gradients exist.

Aggregation

Porphyrins have a tendency to aggregate in solution, particularly in aqueous environments or at high concentrations. This aggregation can lead to significant quenching of fluorescence due to the formation of non-fluorescent H- or J-aggregates. The bulky dichlorophenyl groups in meso-Tetra(o-dichlorophenyl) porphine may sterically hinder aggregation to some extent compared to less substituted porphyrins.

Structural and Electronic Factors

The inherent structure of the porphyrin dictates its fundamental photophysical properties.

  • Heavy Atom Effect: The presence of chlorine atoms, as in the case of the title compound, can enhance the rate of intersystem crossing from the singlet excited state to the triplet state. This is a classic example of the heavy atom effect, which promotes spin-forbidden transitions and consequently reduces the fluorescence quantum yield.

  • Peripheral Substituents: The electron-withdrawing nature of the dichlorophenyl groups influences the electron density of the porphyrin macrocycle. This can modulate the energy of the excited states and the rates of the various deactivation pathways.

Synthesis of meso-Tetra(o-dichlorophenyl) Porphine

A reliable supply of the porphyrin is a prerequisite for any detailed photophysical study. The synthesis of meso-tetra-substituted porphyrins is well-established, with two primary methods being the Adler-Longo and the Lindsey syntheses.[4][5]

Adler-Longo Synthesis

This method involves a one-pot condensation of pyrrole and an aldehyde in a high-boiling acidic solvent, typically propionic acid, open to the atmosphere.[4][6]

Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, bring propionic acid to a gentle reflux.

  • Addition of Reactants: Add 2,6-dichlorobenzaldehyde and freshly distilled pyrrole in a 1:1 molar ratio to the refluxing propionic acid.

  • Reflux: Continue to reflux the mixture for a specified time (e.g., 30-60 minutes). The color of the solution will darken significantly.

  • Oxidation and Cooling: Allow the reaction mixture to cool to room temperature while still open to the air, which facilitates the oxidation of the porphyrinogen intermediate to the porphyrin.

  • Isolation: Remove the propionic acid under reduced pressure. The crude porphyrin can be purified by washing with methanol and subsequent column chromatography on silica gel.

Lindsey Synthesis

The Lindsey synthesis is a two-step, one-flask procedure that generally offers higher yields and is compatible with a wider range of functional groups on the aldehyde.[4][7]

Protocol:

  • Condensation: In a flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,6-dichlorobenzaldehyde and pyrrole in a 1:1 molar ratio in a dry, non-polar solvent such as dichloromethane.

  • Catalysis: Add a catalytic amount of a strong acid, such as trifluoroacetic acid (TFA) or boron trifluoride etherate (BF₃·OEt₂), to initiate the condensation to the porphyrinogen. Stir at room temperature for a designated period.

  • Oxidation: Add an oxidizing agent, such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or p-chloranil, to the reaction mixture and stir for an additional period to oxidize the porphyrinogen to the porphyrin.

  • Workup and Purification: Neutralize the acid catalyst with a base like triethylamine. The solvent is then removed, and the crude product is purified by column chromatography.

Synthetic Pathway Diagram

G cluster_reactants Reactants cluster_methods Synthetic Methods cluster_product Product aldehyde 2,6-Dichlorobenzaldehyde adler Adler-Longo (Propionic Acid, Reflux) aldehyde->adler lindsey Lindsey (DCM, Acid Catalyst, Oxidant) aldehyde->lindsey pyrrole Pyrrole pyrrole->adler pyrrole->lindsey porphyrin meso-Tetra(o-dichlorophenyl) porphine adler->porphyrin lindsey->porphyrin

Caption: Synthetic routes to meso-Tetra(o-dichlorophenyl) porphine.

Conclusion

The fluorescence quantum yield of meso-Tetra(o-dichlorophenyl) porphine is a critical parameter that governs its utility in various photophysical applications. Its low quantum yield in toluene is a direct consequence of its chemical structure, particularly the presence of heavy chlorine atoms that promote non-radiative decay pathways. This guide has provided a detailed overview of this property, including a robust experimental protocol for its determination and a discussion of the key factors that influence its value. A thorough understanding of these principles is essential for the rational design and application of porphyrin-based systems in research and development.

References

  • Harriman, A., & Hosie, R. J. (1981). Luminescence of porphyrins and metalloporphyrins. Part 4.—Fluorescence of substituted tetraphenylporphyrins. Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics, 77(9), 1675-1684. [Link]

  • Pereira, M. M., et al. (2024). Substituent Effects in the Photophysical and Electrochemical Properties of Meso-Tetraphenylporphyrin Derivatives. Molecules, 29(15), 3689. [Link]

  • Giovannetti, R. (2012). Adler-Longo method for preparing meso-substituted porphyrins. In The Use of Spectrophotometry UV-Vis for the Study of Porphyrins. IntechOpen. [Link]

  • Taniguchi, M., Lindsey, J. S., & Bocian, D. F. (2021). Comprehensive review of photophysical parameters (ε, Φf, τs) of tetraphenylporphyrin (H2TPP) and zinc tetraphenylporphyrin (ZnTPP) – Critical benchmark molecules in photochemistry and photosynthesis. Journal of Photochemistry and Photobiology C: Photochemistry Reviews, 46, 100401. [Link]

  • Costa, S. M. B., et al. (2002). The influence of pH on charged porphyrins studied by fluorescence and photoacoustic spectroscopy. Photochemical & Photobiological Sciences, 1(2), 125-131. [Link]

  • Sharifian, H., & Kordi, S. (2011). The absorption and fluorescence emission spectra of meso-tetra(aryl)porphyrin dications with weak and strong carboxylic acids: A comparative study. Dyes and Pigments, 91(3), 357-363. [Link]

  • Guo, C., et al. (2017). Synthesis of substituted meso-tetraphenylporphyrins in mixed solvent systems. ARKIVOC, 2017(5), 232-243. [Link]

  • D'Souza, F., & Deviprasad, G. R. (2000). New fluorescent tetraphenylporphyrin-based dendrimers with alkene-linked fluorenyl antennae designed for oxygen sensitization. Journal of Porphyrins and Phthalocyanines, 4(06), 632-639. [Link]

  • Littler, B. J., et al. (1999). Rational Syntheses of Porphyrins Bearing up to Four Different Meso Substituents. The Journal of Organic Chemistry, 64(5), 1391-1396. [Link]

  • Pereira, M. M., et al. (2024). Substituent Effects in the Photophysical and Electrochemical Properties of meso-Tetraphenylporphyrin Derivatives. Preprints.org. [Link]

  • Kuzuya, A., et al. (2012). A simple method for efficient synthesis of tetrapyridyl-porphyrin using Adler method in acidic ionic liquids. RSC Advances, 2(21), 8049-8051. [Link]

  • Angrish, P. (2007). Syntheses of meso-substituted porphodimethenes and porphyrins with exocyclic ring systems. University of Florida. [Link]

  • Adler, A. D., et al. (1967). A simplified synthesis for meso-tetraphenylporphine. The Journal of Organic Chemistry, 32(2), 476. [Link]

  • Li, Y. (2004). Solvent effects on photophysical properties of copper and zinc porphyrins. Chinese Science Bulletin, 49(15), 1563-1571. [Link]

  • Serra, V. V., et al. (2021). Fluorescence Spectroscopy of Porphyrins and Phthalocyanines: Some Insights into Supramolecular Self-Assembly, Microencapsulation, and Imaging Microscopy. Applied Sciences, 11(14), 6393. [Link]

  • Adler, A. D., et al. (1967). A simplified synthesis for meso-tetraphenylporphine. The Journal of Organic Chemistry, 32(2), 476. [Link]

  • Serra, V. V., et al. (2021). Fluorescence Spectroscopy of Porphyrins and Phthalocyanines: Some Insights into Supramolecular Self-Assembly, Microencapsulation, and Imaging Microscopy. Applied Sciences, 11(14), 6393. [Link]

  • Prahl, S. (2017). Tetrakis(2,6-dichlorophenyl)porphyrin. Oregon Medical Laser Center. [Link]

  • Arima, K., et al. (2014). (a) Typical electronic absorption and emission spectra of free base... ResearchGate. [Link]

  • Tomé, J. P. C., & Neves, M. G. P. M. S. (Eds.). (2022). Porphyrin-Based Compounds: Synthesis and Application. MDPI. [Link]

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Protocols & Analytical Methods

Method

Application Note &amp; Protocol: High-Efficiency Metallation of meso-Tetra(o-dichlorophenyl) Porphyrin with Zinc(II)

Abstract: This document provides a detailed protocol and expert insights for the synthesis of Zinc(II) meso-tetra(o-dichlorophenyl)porphine, a metalloporphyrin of significant interest for applications in drug development...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This document provides a detailed protocol and expert insights for the synthesis of Zinc(II) meso-tetra(o-dichlorophenyl)porphine, a metalloporphyrin of significant interest for applications in drug development, photodynamic therapy (PDT), and materials science.[1][2] The insertion of zinc into the porphyrin core is a critical step that modulates its photophysical and chemical properties, enhancing its utility as a photosensitizer and a stable molecular scaffold.[2][3] This guide details a robust methodology, explains the causality behind experimental choices, and offers troubleshooting advice to ensure a high-yield, high-purity synthesis suitable for demanding research and development applications.

Introduction: The Significance of Zinc Porphyrins

Porphyrins and their metallated derivatives are at the forefront of biomedical and materials science research due to their unique electronic, photophysical, and catalytic properties.[1] The extended π-conjugated system of the porphyrin macrocycle results in strong absorption in the visible spectrum, a property essential for applications like photodynamic therapy and light-harvesting systems.[2][4]

Inserting a metal ion, such as Zinc(II), into the porphyrin core fundamentally alters its characteristics. The metallation process typically simplifies the absorption spectrum, increases the stability of the porphyrin ring, and enhances the yield of reactive oxygen species (ROS) upon photoexcitation, a key mechanism in PDT.[2][3] Zinc, in particular, is an attractive choice because the insertion is straightforward, and the resulting complexes are highly stable and diamagnetic, which simplifies characterization by NMR spectroscopy.[5][6] The meso-tetra(o-dichlorophenyl)porphine precursor presents a unique case due to the steric hindrance imposed by the ortho-dichloro substituted phenyl rings, which can influence the kinetics of metal insertion. This protocol is optimized to overcome such challenges.

Reaction Mechanism and Rationale

The insertion of a Zinc(II) ion into a free-base porphyrin (H₂P) is a coordination reaction that proceeds via a proposed intermediate known as a sitting-atop (SAT) complex.[7][8] In this intermediate, the metal ion is positioned above the plane of the porphyrin, interacting with the pyrrole nitrogen atoms before the final expulsion of two protons to form the stable metalloporphyrin (ZnP).

Overall Reaction: H₂(TDCIPP) + Zn(OAc)₂ → Zn(TDCIPP) + 2 HOAc (where TDCIPP = meso-tetra(o-dichlorophenyl)porphine)

Key Experimental Choices:
  • Zinc Source: Zinc(II) acetate dihydrate (Zn(OAc)₂·2H₂O) is the preferred reagent. Its acetate ligands are sufficiently labile to be displaced by the porphyrin's nitrogen atoms, and it is readily soluble in polar solvents like methanol, making it ideal for the biphasic solvent system used.[6][9]

  • Solvent System: A mixture of a non-polar solvent like dichloromethane (DCM) or chloroform and a polar solvent like methanol is employed. The porphyrin is highly soluble in DCM, while the zinc salt dissolves in methanol. This combination facilitates the interaction between the two reactants at the solvent interface and under reflux conditions.[6][9]

  • Reaction Conditions: The reaction is performed under reflux to provide the necessary thermal energy to overcome the activation barrier for porphyrin deformation and proton dissociation, which are rate-limiting steps in the metallation process.[9] A significant molar excess of the zinc salt is used to drive the reaction equilibrium towards the product, ensuring a high conversion rate.

Detailed Experimental Protocol

This protocol outlines the complete workflow from reaction setup to final product characterization.

Materials and Equipment
Reagent/MaterialGradeSupplier (Example)
meso-Tetra(o-dichlorophenyl)porphineSynthesis Grade (>95%)Sigma-Aldrich
Zinc(II) Acetate DihydrateReagent Grade (>98%)Fisher Scientific
Dichloromethane (DCM)HPLC GradeVWR
Methanol (MeOH)HPLC GradeVWR
Silica Gel60 Å, 230-400 meshSorbent Technologies
HexaneHPLC GradeFisher Scientific
Anhydrous Sodium SulfateReagent GradeSigma-Aldrich
Round-bottom flask (100 mL)--
Condenser--
Heating mantle with stirrer--
TLC plates (Silica gel on aluminum)--
Rotary evaporator--
Glass chromatography column--
UV-Vis Spectrophotometer--
NMR Spectrometer--
Step-by-Step Synthesis
  • Dissolution: In a 100 mL round-bottom flask, dissolve 100 mg of meso-tetra(o-dichlorophenyl)porphine in 30 mL of dichloromethane (DCM).

  • Preparation of Zinc Solution: In a separate beaker, prepare a saturated solution of Zinc(II) acetate dihydrate by dissolving a 10-fold molar excess (approx. 200 mg) in 15 mL of methanol. Gentle warming may be required.

  • Reaction Setup: Add the methanolic zinc acetate solution to the porphyrin solution in the round-bottom flask. Equip the flask with a reflux condenser and place it in a heating mantle on a magnetic stir plate.

  • Reflux: Heat the reaction mixture to a gentle reflux (approx. 40-45 °C) with continuous stirring.

  • Reaction Monitoring: Monitor the reaction progress every 30-60 minutes using UV-Vis spectroscopy and Thin Layer Chromatography (TLC).

    • TLC: Spot the reaction mixture on a silica TLC plate and elute with a 1:1 mixture of hexane and DCM. The purple spot of the free-base porphyrin will have a higher Rf value than the red-purple spot of the more polar zinc-porphyrin product. The reaction is complete when the initial porphyrin spot is no longer visible.

    • UV-Vis Spectroscopy: Withdraw a small aliquot (a few drops), dilute it significantly with DCM, and record the absorption spectrum. Successful metallation is indicated by a slight redshift of the main Soret band and the collapse of the four Q-bands in the 500-700 nm region into two bands.[5][10]

  • Work-up: Once the reaction is complete (typically 2-4 hours), allow the flask to cool to room temperature. Transfer the solution to a separatory funnel and wash with deionized water (3 x 50 mL) to remove excess zinc acetate and methanol.

  • Drying and Evaporation: Dry the organic (DCM) layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude solid product.

Purification via Column Chromatography
  • Column Packing: Prepare a silica gel column using a slurry method with hexane.

  • Loading: Dissolve the crude product in a minimal amount of DCM and load it onto the top of the silica column.

  • Elution: Begin eluting with a non-polar solvent system, such as 4:1 hexane/DCM. The first band to elute will be any unreacted free-base porphyrin (purple).

  • Product Collection: Gradually increase the polarity of the eluent to 2:1 or 1:1 hexane/DCM. The desired Zinc(II) meso-tetra(o-dichlorophenyl)porphine will elute as a distinct, vibrant red-purple band.[11] Collect this fraction.

  • Final Step: Evaporate the solvent from the collected fraction to obtain the purified product as a crystalline solid. Calculate the final yield.

Visualization of Experimental Workflow

The following diagram provides a high-level overview of the entire protocol.

metallation_workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Characterization Porphyrin Dissolve Porphyrin in DCM Combine Combine Solutions Porphyrin->Combine ZincSalt Dissolve Zn(OAc)₂ in Methanol ZincSalt->Combine Reflux Reflux (2-4h) at 40-45°C Combine->Reflux Monitor Monitor by TLC & UV-Vis Reflux->Monitor Wash Wash with Water Monitor->Wash Dry Dry & Evaporate Wash->Dry Column Column Chromatography (Silica, Hexane/DCM) Dry->Column Analysis Characterize by UV-Vis, NMR, MS Column->Analysis

Caption: Workflow for the synthesis and purification of Zinc(II) porphyrin.

Characterization and Expected Results

Proper characterization is essential to confirm the identity and purity of the final product.

Analysis TechniqueFree-Base Porphyrin (H₂-TDCIPP)Zinc Porphyrin (Zn-TDCIPP)Rationale for Change
Color PurpleRed-Purple / MagentaChange in electronic structure upon metallation.
UV-Vis (Soret) ~418 nm~422-427 nmRedshift due to increased symmetry (D2h to D4h).[5]
UV-Vis (Q-Bands) Four bands (~515, 550, 590, 645 nm)Two bands (~555, 595 nm)Increased symmetry simplifies electronic transitions.[5]
¹H NMR N-H proton signal at ~ -2.8 ppmAbsence of N-H proton signalProtons are displaced by the Zn(II) ion.[5][12]
Fluorescence Emission ~650 nm and ~715 nmEmission ~600 nm and ~650 nmMetallation causes a blueshift in emission.[12]

Troubleshooting and Expert Insights

ProblemPossible Cause(s)Recommended Solution(s)
Reaction is slow or incomplete 1. Insufficient temperature.2. Inactive zinc salt (old or hydrated).3. Steric hindrance from ortho-dichloro groups.1. Ensure a steady reflux is maintained.2. Use fresh zinc acetate or add a larger excess.3. Extend the reflux time; monitor every hour after the initial 2 hours.
Product is difficult to separate from starting material Eluent polarity is incorrect for column chromatography.Perform several TLC runs with varying solvent ratios (e.g., 4:1, 2:1, 1:1 hexane/DCM) to find the optimal system that provides clear separation between the two spots before running the column.[10]
Low Final Yield 1. Incomplete reaction.2. Loss of product during aqueous wash.3. Co-elution of product and starting material.1. Ensure reaction goes to completion via TLC.2. Avoid vigorous shaking that can cause emulsions; allow layers to separate fully.3. Use a long column and a shallow solvent gradient for better separation.
Product shows residual zinc salt Inadequate washing during work-up.The product must be thoroughly washed with water before chromatography. Zinc salts can adhere to silica and cause band tailing, complicating purification.

Expert Insight—The Role of the Solvent: The choice of chloroform or DCM is critical. While both work well, DCM has a lower boiling point, which allows for a gentler reflux and easier removal under vacuum. The methanol is not just a solvent for the zinc salt; it also acts as a proton acceptor, which can facilitate the deprotonation of the porphyrin core, thereby accelerating the rate of metal insertion.[7]

References

  • Synthesis, Purification and Characterization of Tetraphenylporphyrin and its Fe(III) and Zn(II) Complexes. (n.d.). Academia.edu. Retrieved from [Link]

  • Recent emerging applications of porphyrins and Metalloporphyrins and their analogue in diverse areas. (2020, March 10). IntechOpen. Retrieved from [Link]

  • Synthesis of novel zinc porphyrins with bioisosteric replacement of Sorafenib: Efficient theranostic agents for anti-cancer application. (2023, December 15). PubMed. Retrieved from [Link]

  • Solventless Synthesis, Separation and Characterization of Zinc and Free-Base Tetraphenyl Porphyrin. (2020, August 28). chem.libretexts.org. Retrieved from [Link]

  • Synthesis of meso‐tetrakis(2,6‐dichlorophenyl) Zn (II)porphyrin (1). (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis and Spectroscopic and Biological Activities of Zn(II) Porphyrin with Oxygen Donors. (2014, March 16). Hindawi. Retrieved from [Link]

  • Synthesis and Applications of Zn-Porphyrin Based Light Harvesting Materials. (2023, September 11). AIP Publishing. Retrieved from [Link]

  • Anti-cancer activity of zinc-tetraphenylporphyrin photosensitizer/dextran-graft-polyacrylamide copolymer/Au(Ag) nanoparticle nanohybrids. (2024, February 7). RSC Publishing. Retrieved from [Link]

  • Zinc TetraPhenylPorphyrin / Dextran-Graft-PolyAcrylAmide / Gold Nanoparticles Hybrid Nanosystem for Photodynamic Therapy: Plasmonic Enhancement Effect. (n.d.). Nanomedicine Research Journal. Retrieved from [Link]

  • Synthesis and Spectroscopic Studies of Axially Ligated Zn(II)5,10,15,20-meso-tetra(p-chlorophenyl)porphyrin with Oxygen and Nitrogen Donors. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Synthesis of a Novel Zinc(II) Porphyrin Complex, Halide Ion Reception, Catalytic Degradation of Dyes, and Optoelectronic Application. (2023, January 30). MDPI. Retrieved from [Link]

  • Supporting Information Organometallic Multiads of Zinc(II) Porphyrins; Clear Evidence for Interchromophoric Cooperativity in S1. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

  • New zinc(ii) metalloporphyrin: molecular structure, spectroscopic characterization, electrochemical sensing of dopamine, and catalytic dye degradation. (2025, April 1). PubMed. Retrieved from [Link]

  • Enhancement of the Rates for Insertion of Zinc(II) Ions into a Cationic Porphyrin Catalyzed by Poly(glutamate). (2023, December 12). PubMed. Retrieved from [Link]

  • Porphyrin Studies. IV.1 The Synthesis of α,β,γ,δ-Tetraphenylporphine. (n.d.). ACS Publications. Retrieved from [Link]

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Application

Application Notes and Protocols for the Catalytic Epoxidation of Alkenes using Ru(IV) meso-Tetra(2,6-dichlorophenyl)porphine

Introduction: Advancing Alkene Epoxidation with a Robust Ruthenium Porphyrin Catalyst The epoxidation of alkenes is a cornerstone transformation in organic synthesis, providing access to versatile epoxide intermediates t...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Advancing Alkene Epoxidation with a Robust Ruthenium Porphyrin Catalyst

The epoxidation of alkenes is a cornerstone transformation in organic synthesis, providing access to versatile epoxide intermediates that are fundamental building blocks for pharmaceuticals, agrochemicals, and advanced materials. While numerous methods exist, the development of highly efficient, selective, and robust catalytic systems remains a significant pursuit in modern chemistry. This guide details the application of a superior catalyst, Dichlorido[meso-tetra(2,6-dichlorophenyl)porphinato]ruthenium(IV), denoted as [Ru(IV)(TDCPP)Cl₂], for the epoxidation of a wide range of alkenes.

The use of sterically hindered and electron-deficient porphyrin ligands, such as meso-tetra(2,6-dichlorophenyl)porphine (TDCPP), imparts exceptional stability and catalytic activity to the ruthenium center. The [Ru(IV)(TDCPP)Cl₂] catalyst, in conjunction with an appropriate oxygen source like 2,6-dichloropyridine N-oxide (2,6-Cl₂pyNO), forms a highly effective system for the epoxidation of both electron-rich and electron-deficient olefins, including those that are challenging for other catalytic systems. This protocol has been shown to achieve high product yields (up to 99%) and remarkable turnover numbers (TONs), reaching up to 20,000, underscoring its practical utility in synthetic applications.[1]

This document provides a comprehensive overview of the mechanistic underpinnings of this catalytic system, detailed step-by-step protocols for the synthesis of the catalyst from its precursors, and a general procedure for the catalytic epoxidation of alkenes.

Mechanistic Insights: The Catalytic Cycle

The catalytic epoxidation of alkenes by [Ru(IV)(TDCPP)Cl₂] with 2,6-dichloropyridine N-oxide (2,6-Cl₂pyNO) is believed to proceed through a high-valent ruthenium-oxo intermediate. The proposed catalytic cycle is initiated by the reaction of the Ru(IV) complex with the N-oxide, which serves as an oxygen atom transfer agent.

The key steps are as follows:

  • Activation of the Catalyst: The initial [Ru(IV)(TDCPP)Cl₂] complex reacts with 2,6-Cl₂pyNO. The N-oxide transfers its oxygen atom to the ruthenium center, leading to the formation of a highly reactive ruthenium(VI)-dioxo species, [Ru(VI)(TDCPP)(O)₂], and releasing 2,6-dichloropyridine.

  • Oxygen Atom Transfer: One of the oxo ligands of the [Ru(VI)(TDCPP)(O)₂] intermediate is transferred to the alkene substrate in a concerted or stepwise manner, forming the desired epoxide. This step regenerates a ruthenium(IV)-oxo species, [Ru(IV)(TDCPP)(O)].

  • Regeneration of the Dioxo Species: The resulting [Ru(IV)(TDCPP)(O)] species can then react with another molecule of 2,6-Cl₂pyNO to regenerate the active [Ru(VI)(TDCPP)(O)₂] catalyst, completing the catalytic cycle.

The steric hindrance provided by the 2,6-dichloro-substituted phenyl groups on the porphyrin ligand prevents catalyst dimerization and degradation, contributing to its high stability and turnover numbers.

Catalytic_Cycle cluster_main Catalytic Cycle Ru_IV_Cl2 [Ru(IV)(TDCPP)Cl₂] Ru_VI_O2 [Ru(VI)(TDCPP)(O)₂] (Active Catalyst) Ru_IV_Cl2->Ru_VI_O2 + 2,6-Cl₂pyNO - 2,6-Cl₂py Epoxide_Formation Epoxide Formation Ru_VI_O2->Epoxide_Formation + Alkene Ru_IV_O [Ru(IV)(TDCPP)(O)] Ru_IV_O->Ru_VI_O2 + 2,6-Cl₂pyNO - 2,6-Cl₂py Epoxide_Formation->Ru_IV_O - Epoxide

Caption: Proposed catalytic cycle for alkene epoxidation using [Ru(IV)(TDCPP)Cl₂].

Experimental Protocols

Part 1: Synthesis of the Catalyst Precursors

The synthesis of the active catalyst, [Ru(IV)(TDCPP)Cl₂], is a multi-step process that begins with the synthesis of the free-base porphyrin ligand, followed by ruthenium insertion to form a Ru(II) precursor, which is then oxidized.

Protocol 1.1: Synthesis of meso-Tetra(2,6-dichlorophenyl)porphine (H₂TDCPP)

This protocol is adapted from standard porphyrin synthesis methodologies.

  • Materials:

    • 2,6-Dichlorobenzaldehyde

    • Pyrrole (freshly distilled)

    • Propionic acid

    • Methanol

    • Chloroform

  • Procedure:

    • In a round-bottom flask equipped with a reflux condenser, add propionic acid (e.g., 100 mL).

    • Add 2,6-dichlorobenzaldehyde (e.g., 1 equivalent) and freshly distilled pyrrole (1 equivalent) to the propionic acid.

    • Heat the mixture to reflux for approximately 2 hours. The color of the solution will darken significantly.

    • Monitor the reaction by Thin Layer Chromatography (TLC).

    • After the reaction is complete, allow the mixture to cool to room temperature.

    • Filter the cooled solution to collect the crude porphyrin precipitate.

    • Wash the precipitate with hot water and then with methanol to remove residual propionic acid and other impurities.

    • The crude product can be further purified by column chromatography on silica gel using a suitable eluent system (e.g., chloroform/hexane).

    • Dry the purified H₂TDCPP under vacuum.

Protocol 1.2: Synthesis of Carbonyl[meso-tetra(2,6-dichlorophenyl)porphinato]ruthenium(II) ([Ru(II)(TDCPP)(CO)])

This protocol utilizes triruthenium dodecacarbonyl for the insertion of ruthenium into the porphyrin core.[2][3]

  • Materials:

    • H₂TDCPP (from Protocol 1.1)

    • Triruthenium dodecacarbonyl (Ru₃(CO)₁₂)

    • Propionic acid or a high-boiling point solvent like phenol

    • Methanol

    • Dichloromethane

  • Procedure:

    • In a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve H₂TDCPP (1 equivalent) in propionic acid.

    • Add Ru₃(CO)₁₂ (approximately 0.5 equivalents) to the solution.

    • Heat the mixture to reflux (around 140°C for propionic acid) for 30-60 minutes.[2] The reaction progress can be monitored by UV-vis spectroscopy, observing the disappearance of the free-base porphyrin Soret band and the appearance of the metalloporphyrin Soret band.

    • Once the reaction is complete, cool the mixture to room temperature.

    • Remove the solvent under reduced pressure.

    • Dissolve the residue in dichloromethane and filter through a short pad of silica or alumina to remove insoluble ruthenium byproducts.

    • Evaporate the solvent and wash the resulting solid with methanol.

    • Dry the [Ru(II)(TDCPP)(CO)] complex under vacuum.

Part 2: Synthesis of the Active Catalyst

Protocol 2.1: Oxidation to Dichlorido[meso-tetra(2,6-dichlorophenyl)porphinato]ruthenium(IV) ([Ru(IV)(TDCPP)Cl₂])

This protocol describes the oxidation of the Ru(II) precursor to the active Ru(IV) catalyst. A common method involves a two-step process via a Ru(VI) dioxo intermediate.[1]

  • Materials:

    • [Ru(II)(TDCPP)(CO)] (from Protocol 1.2)

    • meta-Chloroperoxybenzoic acid (m-CPBA)

    • Trimethylsilyl chloride (Me₃SiCl)

    • Dichloromethane (anhydrous)

    • Hexane (anhydrous)

  • Procedure:

    • Step A: Synthesis of [Ru(VI)(TDCPP)(O)₂]

      • Dissolve [Ru(II)(TDCPP)(CO)] in anhydrous dichloromethane under an inert atmosphere.

      • Cool the solution to 0°C.

      • Add a slight excess of m-CPBA (e.g., 2.2 equivalents) portion-wise.

      • Stir the reaction at room temperature and monitor by UV-vis spectroscopy until the conversion to the dioxo species is complete.

      • The crude [Ru(VI)(TDCPP)(O)₂] can be purified by filtration through a short silica gel column.

    • Step B: Conversion to [Ru(IV)(TDCPP)Cl₂]

      • Dissolve the [Ru(VI)(TDCPP)(O)₂] from the previous step in anhydrous dichloromethane.

      • Add an excess of trimethylsilyl chloride (Me₃SiCl).

      • Stir the reaction at room temperature for several hours. The reaction progress can be monitored by UV-vis spectroscopy.

      • Upon completion, remove the solvent under reduced pressure.

      • The crude product can be purified by recrystallization from dichloromethane/hexane.

      • Dry the final product, [Ru(IV)(TDCPP)Cl₂], under vacuum.

Part 3: Catalytic Epoxidation of Alkenes

Protocol 3.1: General Procedure for Alkene Epoxidation

This protocol provides a general method for the epoxidation of a model alkene, such as styrene or cyclooctene.

  • Materials:

    • [Ru(IV)(TDCPP)Cl₂] catalyst

    • Alkene substrate (e.g., styrene)

    • 2,6-Dichloropyridine N-oxide (2,6-Cl₂pyNO)

    • Dichloromethane (anhydrous)

    • Internal standard for GC analysis (e.g., dodecane)

  • Experimental Workflow:

    Epoxidation_Workflow A Dissolve Catalyst and Alkene in Anhydrous DCM B Add 2,6-Cl₂pyNO A->B C Stir at 40°C (Monitor by GC/TLC) B->C D Cool to Room Temperature C->D E Filter through Silica Gel D->E F Concentrate Filtrate E->F G Purify by Column Chromatography (if necessary) F->G H Characterize Pure Epoxide G->H

    Caption: General workflow for the catalytic epoxidation of alkenes.

  • Procedure:

    • To a reaction vial, add the alkene substrate (e.g., 1 mmol), [Ru(IV)(TDCPP)Cl₂] (e.g., 0.001 mmol, 0.1 mol%), and an internal standard for GC analysis.

    • Add anhydrous dichloromethane (e.g., 5 mL) and stir to dissolve.

    • Add 2,6-dichloropyridine N-oxide (e.g., 1.1 mmol).

    • Seal the vial and stir the mixture at 40°C.

    • Monitor the reaction progress by gas chromatography (GC) or TLC.

    • Upon completion, cool the reaction mixture to room temperature.

    • Filter the mixture through a short plug of silica gel, eluting with dichloromethane, to remove the catalyst.

    • The filtrate contains the epoxide product. The solvent can be removed under reduced pressure.

    • If necessary, the crude product can be further purified by flash column chromatography on silica gel.

Performance and Substrate Scope

The [Ru(IV)(TDCPP)Cl₂] / 2,6-Cl₂pyNO system is highly effective for the epoxidation of a diverse range of alkenes. The catalyst demonstrates excellent performance with both electron-rich and electron-deficient substrates, often providing high yields and selectivities.

SubstrateProductYield (%)TON (Turnover Number)
StyreneStyrene Oxide>95>950
cis-Stilbenecis-Stilbene Oxide>95>950
CycloocteneCyclooctene Oxide>95>950
1-Octene1,2-Epoxyoctane>90>900
α-Methylstyreneα-Methylstyrene Oxide>95>950
Chalcone (α,β-unsaturated ketone)Chalcone Epoxideup to 99up to 6,400

Data compiled from literature reports, specific conditions may vary.[1]

Safety and Handling

  • Ruthenium Compounds: Ruthenium compounds can be toxic and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • 2,6-Dichloropyridine N-oxide: This compound is an oxidant and can be irritating. Avoid contact with skin and eyes. Handle in a fume hood and wear appropriate PPE.

  • Chlorinated Solvents: Dichloromethane is a volatile and potentially carcinogenic solvent. All operations involving this solvent should be conducted in a well-ventilated fume hood.

  • m-CPBA: meta-Chloroperoxybenzoic acid is a strong oxidizing agent and can be shock-sensitive when dry. It is typically supplied wetted with water to improve stability. Handle with care and avoid contact with combustible materials.

References

  • Mazzanti, L., et al. (2021). The insertion of ruthenium into porphyrins revisited and improved: proof of concept results with a Ru(II) mono-carbonyl compound, and the spectacular effect of propionic acid. ArTS.
  • Zhang, J.-L., & Che, C.-M. (2005). Dichlororuthenium(IV) complex of meso-tetrakis(2,6-dichlorophenyl)porphyrin: active and robust catalyst for highly selective oxidation of arenes, unsaturated steroids, and electron-deficient alkenes by using 2,6-dichloropyridine N-oxide. Chemistry. A European journal, 11(13), 3899–3914. [Link]

  • Groves, J. T., & Quinn, R. (1985). Aerobic epoxidation of olefins with ruthenium porphyrin catalysts. Journal of the American Chemical Society, 107(20), 5790-5792.
  • Berkessel, A., et al. (1997). Catalytic asymmetric epoxidation with a chiral ruthenium porphyrin and N-oxides. Journal of the Chemical Society, Perkin Transactions 1, (10), 1579-1583.
  • Yu, X.-Q., et al. (2000). Soluble Polymer-Supported Ruthenium Porphyrin Catalysts for Epoxidation, Cyclopropanation and Aziridination of Alkenes. Journal of the American Chemical Society, 122(22), 5337-5342.
  • Alsaiari, R. A. (2020). Ruthenium Catalyst for Epoxidation Reaction. IntechOpen. [Link]

Sources

Method

Application Notes and Protocols: Fe(TDCPP)Cl as a Robust Catalyst for Biomimetic Oxidation Reactions

Foreword for the Modern Researcher In the relentless pursuit of novel therapeutic agents and efficient synthetic methodologies, the ability to perform selective and controlled oxidations of complex organic molecules is o...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword for the Modern Researcher

In the relentless pursuit of novel therapeutic agents and efficient synthetic methodologies, the ability to perform selective and controlled oxidations of complex organic molecules is of paramount importance. Nature, through enzymes like cytochrome P450, has perfected this art over millennia. For the contemporary scientist, mimicking this enzymatic prowess in the laboratory offers a powerful tool for late-stage functionalization, metabolite synthesis, and the development of new chemical entities. This document serves as a comprehensive guide to the application of Iron(III) meso-tetrakis(2,6-dichlorophenyl)porphyrin chloride, or Fe(TDCPP)Cl, a highly effective and robust biomimetic catalyst for a range of oxidation reactions. Herein, we move beyond a simple recitation of protocols, providing a deeper understanding of the catalyst's mechanism, practical insights into its application, and detailed experimental procedures to empower your research endeavors.

The Catalyst: Fe(TDCPP)Cl - Structure, Synthesis, and Characterization

Fe(TDCPP)Cl is a synthetic iron porphyrin complex designed to be a stable and electronically activated mimic of the heme cofactor found in cytochrome P450 enzymes.[1][2] The electron-withdrawing chlorine substituents on the phenyl rings enhance the catalytic activity and stability of the complex.[3]

Structure:

The core of the catalyst is an iron(III) ion coordinated to the four nitrogen atoms of a tetraphenylporphyrin (TPP) macrocycle. The key feature of Fe(TDCPP)Cl is the presence of two chlorine atoms on each of the four phenyl groups at the meso positions of the porphyrin ring. This substitution pattern creates a sterically hindered and electron-deficient environment around the iron center, which is crucial for its catalytic efficacy. An axial chloride ligand completes the coordination sphere of the iron center.

Synthesis:

The synthesis of Fe(TDCPP)Cl can be accomplished via a one-pot method, which is generally more efficient than a two-step process.[1][4][5] The one-pot synthesis involves the condensation of 2,6-dichlorobenzaldehyde and pyrrole in a suitable solvent system, followed by the in-situ insertion of iron.

Protocol 1: One-Pot Synthesis of Fe(TDCPP)Cl [1][4][5]

  • Materials:

    • 2,6-dichlorobenzaldehyde

    • Pyrrole (freshly distilled)

    • Propionic acid

    • Nitrobenzene

    • Iron(II) chloride tetrahydrate (FeCl₂·4H₂O)

    • Methanol

    • Dichloromethane (DCM)

    • Alumina (for chromatography)

  • Procedure:

    • In a round-bottom flask equipped with a reflux condenser, combine propionic acid and nitrobenzene.

    • Add 2,6-dichlorobenzaldehyde and freshly distilled pyrrole to the solvent mixture.

    • Heat the mixture to reflux for 1-2 hours. Monitor the reaction by UV-Vis spectroscopy for the appearance of the characteristic Soret band of the porphyrin macrocycle.

    • Cool the reaction mixture and add a solution of FeCl₂·4H₂O in methanol.

    • Return the mixture to reflux for an additional 1-2 hours to facilitate iron insertion. The color of the solution should change, indicating the formation of the iron complex.

    • Cool the reaction to room temperature and remove the solvent under reduced pressure.

    • The crude product is then purified by column chromatography on alumina using dichloromethane as the eluent. The main, deeply colored band is collected.

    • Evaporate the solvent to obtain Fe(TDCPP)Cl as a dark solid.

Characterization:

The identity and purity of the synthesized Fe(TDCPP)Cl should be confirmed by standard analytical techniques.

  • UV-Vis Spectroscopy: In a solvent like dichloromethane, Fe(TDCPP)Cl exhibits a strong Soret band around 420 nm and weaker Q-bands in the 500-700 nm region.[1][4]

  • Infrared (IR) Spectroscopy: The IR spectrum should confirm the absence of N-H stretching vibrations (around 3300 cm⁻¹) present in the free-base porphyrin and the presence of characteristic Fe-N and Fe-Cl vibrations.[4]

The Engine of Oxidation: Unraveling the Catalytic Cycle

The catalytic prowess of Fe(TDCPP)Cl in oxidation reactions stems from its ability to mimic the catalytic cycle of cytochrome P450 enzymes. The generally accepted mechanism involves a high-valent iron-oxo species as the key oxidant.[3][6]

The High-Valent Iron-Oxo Intermediate:

The resting state of the catalyst is the Fe(III) porphyrin. In the presence of an oxygen atom donor, such as iodosylbenzene (PhIO) or hydrogen peroxide, the catalyst is activated to form a highly reactive iron(IV)-oxo porphyrin π-cation radical species, often denoted as [Porph•+-Fe(IV)=O]. This intermediate is a powerful oxidant capable of abstracting a hydrogen atom from or adding an oxygen atom to a wide range of organic substrates.

Visualizing the Catalytic Cycle:

The following diagram illustrates the key steps in the Fe(TDCPP)Cl-catalyzed oxidation of a hydrocarbon (R-H) using iodosylbenzene (PhIO) as the oxidant.

Catalytic_Cycle cluster_cycle Catalytic Cycle cluster_substrate Substrate Oxidation FeIII Fe(III)(TDCPP)Cl (Resting State) FeIII_OIPh [Fe(III)(TDCPP)(OIPh)]Cl FeIII->FeIII_OIPh + PhIO - Iodotoluene FeIV_O [TDCPP•+-Fe(IV)=O]Cl (Active Oxidant) FeIII_OIPh->FeIV_O - PhI FeIV_OH [Fe(IV)(TDCPP)(OH)]Cl FeIV_O->FeIV_OH + R-H - R• RH R-H FeIV_O->RH H-atom abstraction FeIV_OH->FeIII + R• - R-OH ROH R-OH FeIV_OH->ROH Oxygen rebound

Figure 1: Catalytic cycle of Fe(TDCPP)Cl in hydrocarbon oxidation.

Causality in the Cycle:

  • Activation: The oxygen atom donor, PhIO, coordinates to the Fe(III) center.

  • Formation of the Active Species: The O-I bond in the coordinated iodosylbenzene cleaves heterolytically, leaving an oxygen atom attached to the iron and forming the high-valent iron(IV)-oxo porphyrin π-cation radical. Iodobenzene is released as a byproduct.

  • Substrate Oxidation: This highly electrophilic species abstracts a hydrogen atom from a C-H bond of the substrate (R-H), generating a substrate radical (R•) and an iron(IV)-hydroxo species.

  • Oxygen Rebound and Catalyst Regeneration: The substrate radical rapidly recombines with the hydroxyl group bound to the iron center (oxygen rebound) to form the oxidized product (R-OH). This step regenerates the Fe(III) catalyst, which can then enter another catalytic cycle.

Applications in Action: Protocols and Performance Data

The true utility of a catalyst is demonstrated through its performance in practical applications. Fe(TDCPP)Cl has shown exceptional activity and selectivity in the oxidation of a variety of substrates.

Selective Hydroxylation of Alkanes

The selective oxidation of unactivated C-H bonds in alkanes is a significant challenge in synthetic chemistry. Fe(TDCPP)Cl excels in this transformation, as demonstrated by the highly efficient hydroxylation of cyclohexane.

Protocol 2: Catalytic Hydroxylation of Cyclohexane

  • Materials:

    • Fe(TDCPP)Cl

    • Cyclohexane

    • Iodosylbenzene (PhIO)

    • 1,2-Dichloroethane (DCE) (anhydrous)

    • Internal standard (e.g., dodecane) for GC analysis

    • Gas chromatograph (GC) for analysis

  • Procedure:

    • In a clean, dry reaction vial, dissolve Fe(TDCPP)Cl in anhydrous 1,2-dichloroethane to a final concentration of 3.0 x 10⁻⁴ mol/L.

    • Add cyclohexane to the solution.

    • Add the internal standard for quantitative analysis.

    • Place the vial in a sonicator bath maintained at 0°C.

    • Add iodosylbenzene (PhIO) in a single portion (molar ratio of PhIO to Fe(TDCPP)Cl of 100:1).

    • Sonicate the reaction mixture for a specified time (e.g., 1 hour).

    • After the reaction is complete, quench the reaction by adding a small amount of a reducing agent (e.g., a saturated solution of sodium sulfite).

    • Analyze the reaction mixture by gas chromatography (GC) to determine the yield of cyclohexanol and cyclohexanone.

Performance Data:

The following table summarizes the performance of Fe(TDCPP)Cl in the hydroxylation of cyclohexane under optimized conditions.

SubstrateProductYield (%)Turnover Number (TON)Selectivity (Alcohol:Ketone)
CyclohexaneCyclohexanol9696>99:1

Data obtained under optimized conditions as described in the protocol.

Epoxidation of Alkenes

Fe(TDCPP)Cl is also a highly effective catalyst for the epoxidation of alkenes, a fundamental transformation in organic synthesis. The electron-deficient nature of the catalyst promotes efficient oxygen transfer to the double bond.

Protocol 3: Catalytic Epoxidation of Cyclooctene

  • Materials:

    • Fe(TDCPP)Cl

    • Cyclooctene

    • meta-Chloroperoxybenzoic acid (m-CPBA) or Iodosylbenzene (PhIO)

    • Dichloromethane (DCM) (anhydrous)

    • Internal standard for GC analysis

    • Gas chromatograph (GC) for analysis

  • Procedure:

    • Dissolve Fe(TDCPP)Cl in anhydrous dichloromethane in a reaction vial.

    • Add cyclooctene and the internal standard.

    • Cool the mixture to 0°C in an ice bath.

    • Add the oxidant (m-CPBA or PhIO) portion-wise over a period of 30 minutes.

    • Stir the reaction at 0°C for 2-4 hours.

    • Monitor the reaction progress by GC.

    • Upon completion, quench the reaction and analyze the product yield.

Expected Performance:

While specific quantitative data for the epoxidation of a wide range of alkenes with Fe(TDCPP)Cl is an area of ongoing research, high yields and selectivities for the corresponding epoxides are anticipated based on the performance of similar halogenated iron porphyrins.[3]

Field-Proven Insights for the Bench Scientist

  • Solvent Choice is Critical: For alkane hydroxylation, chlorinated solvents like 1,2-dichloroethane (DCE) are often preferred as they are relatively inert towards oxidation. Protic solvents or those with abstractable hydrogens can compete with the substrate, lowering the yield.

  • The Role of the Oxidant: Iodosylbenzene (PhIO) is a common and effective oxygen atom donor. However, its preparation and solubility can be challenging. Other oxidants like m-CPBA can also be used, particularly for epoxidations. The choice of oxidant can influence reaction rates and selectivity.

  • Catalyst Stability: The halogenated nature of Fe(TDCPP)Cl imparts significant stability against oxidative degradation compared to unsubstituted iron porphyrins. This robustness allows for higher turnover numbers and more efficient catalysis.

  • Exclusion of Water and Oxygen: For hydroxylation reactions, the presence of water can deactivate the catalyst by forming an inactive Fe(IV)-OH species. Similarly, oxygen can lead to radical side reactions that decrease the selectivity for the desired alcohol product. Therefore, conducting these reactions under an inert atmosphere with anhydrous solvents is recommended for optimal results.

Broader Implications for Drug Development

The ability of Fe(TDCPP)Cl to act as a functional mimic of cytochrome P450 enzymes has significant implications for the pharmaceutical industry.[2]

  • Metabolite Synthesis: Fe(TDCPP)Cl can be used to synthesize potential metabolites of drug candidates, which are essential for metabolic profiling and toxicological studies. This biomimetic approach can be faster and more cost-effective than traditional biological methods.

  • Late-Stage Functionalization: The catalyst allows for the direct introduction of hydroxyl groups into complex drug molecules at a late stage of the synthesis. This strategy can be used to rapidly generate libraries of analogues for structure-activity relationship (SAR) studies, accelerating the drug discovery process.

Conclusion

Fe(TDCPP)Cl stands out as a highly efficient and robust catalyst for biomimetic oxidation reactions. Its rational design, incorporating sterically demanding and electron-withdrawing substituents, leads to a catalyst with superior stability and activity. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers, scientists, and drug development professionals to harness the full potential of this powerful synthetic tool. By understanding the principles behind the catalysis, one can not only replicate the described procedures but also intelligently adapt and expand its application to new and challenging oxidative transformations.

References

  • Sun, Z.-C., She, Y.-B., Zhou, Y., Song, X.-F., & Li, K. (2011). Synthesis, Characterization and Spectral Properties of Substituted Tetraphenylporphyrin Iron Chloride Complexes. Molecules, 16(4), 2960–2970. [Link]

  • Vhadlure, A. N., Rohikar, R. V., Kulkarni, G. A., Suryavanshi, A. W., Mathkari, S. S., & Mathapati, S. R. (2016). Synthesis and spectral characterization of Substituted Tetraphenylporphyrin Iron Chloride Complexes-Greener Approach. ResearchGate. [Link]

  • Li, Z., & Xia, C. (2003). Synthesis, Characterization and Spectral Properties of Substituted Tetraphenylporphyrin Iron Chloride Complexes. ResearchGate. [Link]

  • Wikipedia. (2023). Iron(tetraphenylporphyrinato) chloride. In Wikipedia. [Link]

  • Pinto, M., & de Pinho, P. (2010). Biomimetic Chemical Catalysts in the Oxidative Activation of Drugs. ResearchGate. [Link]

  • Kaizer, J., Kascatan-Nebioglu, A., & Que, L., Jr. (2003). Biomimetic aryl hydroxylation derived from alkyl hydroperoxide at a nonheme iron center. Evidence for an Fe(IV)=O oxidant. PubMed. [Link]

  • Cooke, P. R., & Lindsay Smith, J. R. (1994). Alkene epoxidation catalysed by iron(III) and manganese(III) tetraarylporphyrins coordinatively bound to polymer and silica supports. Journal of the Chemical Society, Perkin Transactions 1, (13), 1913-1920. [Link]

  • Fukuzumi, S., Ohkubo, K., & Lee, Y.-M. (2013). Mechanisms of Sulfoxidation and Epoxidation Mediated by Iron(III)-Iodosylbenzene Adduct: Electron-Transfer vs. Oxygen-Transfer Mechanism. Molecules, 18(6), 7074-7093. [Link]

  • Garcia-Bosch, I., & Company, A. (2017). Recent Advances in Bioinspired Cu-Directed C–H Hydroxylation Reactions. Accounts of Chemical Research, 50(9), 2327-2337. [Link]

  • Rohde, J.-U., Kim, I., & Kim, J. (2003). Reversible Formation of Iodosylbenzene–Iron Porphyrin Intermediates in the Reaction of Oxoiron(IV) Porphyrin π‐Cation Radicals and Iodobenzene. Angewandte Chemie International Edition, 42(1), 109-111. [Link]

  • Ghorai, M., & Jana, R. (2021). Iron-catalyzed domino coupling reactions of π-systems. Beilstein Journal of Organic Chemistry, 17, 2928-2965. [Link]

  • Schönecker, B., Zheldakova, T., Liu, Y., Kötteritzsch, M., Günther, W., & Görls, H. (2003). Biomimetic Hydroxylation of Nonactivated CH2 Groups with Copper Complexes and Molecular Oxygen. Angewandte Chemie International Edition, 42(28), 3240-3244. [Link]

  • Schönecker, B., Zheldakova, T., Liu, Y., Kötteritzsch, M., Günther, W., & Görls, H. (2003). Biomimetic hydroxylation of nonactivated CH2 groups with copper complexes and molecular oxygen. PubMed. [Link]

  • Lindsay Smith, J. R., & Mortimer, D. N. (1985). The oxidation of organic compounds with iodosylbenzene catalysed by tetra(4-N-methylpyridyl)porphyrinatoiron(III) pentacation: a polar model system for the cytochrome P450 dependent mono-oxygenases. Journal of the Chemical Society, Chemical Communications, (6), 410-411. [Link]

  • Pestovsky, O., & Bakac, A. (2006). Influence of solvent composition on the kinetics of cyclooctene epoxidation by hydrogen peroxide catalyzed by iron(III) [tetrakis(pentafluorophenyl)] porphyrin chloride [(F20TPP)FeCl]. Inorganic Chemistry, 45(6), 2758-2766. [Link]

  • Comba, P., & Wunderlich, S. (2010). Catalytic oxidation of alkanes by iron bispidine complexes and dioxygen: oxygen activation versus autoxidation. Chemical Communications, 46(36), 6756-6758. [Link]

  • Gaster, E., & Gross, Z. (2017). meso-Tetraphenylporphyrin Iron Chloride Catalyzed Selective Oxidative Cross-Coupling of Phenols. Journal of the American Chemical Society, 139(38), 13404-13413. [Link]

  • Beller, M., & Tse, M. K. (2015). An Efficient Biomimetic Fe-Catalyzed Epoxidation of Olefins Using Hydrogen Peroxide. ResearchGate. [Link]

  • Schröder, K., Junge, K., Bitterlich, B., & Beller, M. (2010). Fe-Catalyzed Oxidation Reactions of Olefins, Alkanes, and Alcohols: Involvement of Oxo- and Peroxo Complexes. In Iron Catalysis (pp. 83-109). Springer. [Link]

  • Wang, X., Li, H., Shi, Z., Yang, J., & He, C. (2022). Substrate scope of C–H activation and oxidation a The reaction was... ResearchGate. [Link]

  • Meunier, B., & De Visser, S. P. (1990). Effect of pH on the epoxidation of alkenes by the cytochrome P-450 model manganese(III) porphyrin/hypochlorite. Recueil des Travaux Chimiques des Pays-Bas, 109(11), 539-543. [Link]

  • De, S., & Panda, S. (2017). Iron Complex Catalyzed Selective C-H Bond Oxidation with Broad Substrate Scope. Organic Letters, 19(4), 854-857. [Link]

  • Guidotti, M., Ravasio, N., Psaro, R., & Sgobba, M. (2014). Catalytic epoxidation of linear alkenes over Ti/SiO 2 -Dav with TBHP in... ResearchGate. [Link]

  • O-oka, M., & O-oka, M. (2020). Substrate scope for the Fe porphyrin‐catalyzed oxidation of aromatic... ResearchGate. [Link]

Sources

Application

Application Note: CO2 Cycloaddition Catalysis with meso-Tetra(2,6-dichlorophenyl) Porphyrin Complexes

Abstract & Introduction The fixation of carbon dioxide (CO2) into epoxides to form cyclic carbonates represents a cornerstone reaction in Green Chemistry, offering 100% atom economy and a pathway to valuable electrolyte...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Introduction

The fixation of carbon dioxide (CO2) into epoxides to form cyclic carbonates represents a cornerstone reaction in Green Chemistry, offering 100% atom economy and a pathway to valuable electrolyte solvents and polymer precursors. While simple metalloporphyrins (e.g., TPP) are active, they often suffer from deactivation via


-oxo dimer formation or insufficient Lewis acidity.

This guide details the synthesis and application of Zinc(II) meso-Tetra(2,6-dichlorophenyl) porphyrin [Zn(TDCPP)] . The strategic placement of chlorine atoms at the 2,6-positions of the meso-phenyl rings serves two critical functions:

  • Steric Protection: The bulky ortho-substituents prevent the formation of catalytically inactive

    
    -oxo dimers (the "picket fence" effect).
    
  • Electronic Activation: The electron-withdrawing nature of the chlorine atoms enhances the Lewis acidity of the central Zinc ion, significantly lowering the activation energy for epoxide ring-opening.

Catalyst Preparation Protocol

Synthesis of Free-Base Ligand: H2(TDCPP)

Note: Due to the steric hindrance of 2,6-dichlorobenzaldehyde, standard Adler-Longo conditions (propionic acid reflux) often result in low yields. We utilize a modified Lindsey method for higher purity.

Reagents:

  • Pyrrole (freshly distilled)

  • 2,6-Dichlorobenzaldehyde[1]

  • Boron trifluoride etherate (

    
    )
    
  • DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone)

  • Dichloromethane (DCM, anhydrous)

  • Triethylamine (TEA)[2]

Step-by-Step Protocol:

  • Inert Setup: Flame-dry a 1L two-neck round-bottom flask and purge with

    
     for 15 minutes.
    
  • Solvation: Add 2,6-dichlorobenzaldehyde (10 mmol) and pyrrole (10 mmol) to 1L of anhydrous DCM. (High dilution is critical to favor cyclization over polymerization).

  • Catalysis: Shield the flask from light. Add

    
     (3.3 mmol) via syringe. Stir at room temperature for 1 hour.
    
  • Oxidation: Add DDQ (7.5 mmol) in one portion to oxidize the porphyrinogen to porphyrin. Stir for an additional 1 hour.

  • Neutralization: Quench the reaction with TEA (3.5 mmol).

  • Purification:

    • Pass the crude mixture through a short silica plug to remove tar.

    • Concentrate the filtrate.

    • Recrystallize from

      
      /Methanol.
      
    • Yield Expectation: ~15-20% purple crystals.

Metallation: Synthesis of Zn(TDCPP)

Reagents:

  • H2(TDCPP) (from step 2.1)

  • Zinc Acetate Dihydrate (

    
    )
    
  • DMF (Dimethylformamide)[3]

Step-by-Step Protocol:

  • Dissolve H2(TDCPP) (0.5 mmol) in 50 mL DMF.

  • Add excess

    
     (5 mmol).
    
  • Reflux at 150°C for 2-3 hours. Monitor by UV-Vis spectroscopy (collapse of 4 Q-bands into 2 Q-bands indicates complete metallation).

  • Pour the reaction mixture into 200 mL distilled water to precipitate the complex.

  • Filter, wash with water, and dry under vacuum.

  • Validation:

    
     NMR should show the disappearance of the inner NH protons (approx. -2.5 ppm).
    

CO2 Cycloaddition Protocol

This protocol describes the conversion of Epichlorohydrin to (Chloromethyl)ethylene carbonate.

Reagents:

  • Substrate: Epichlorohydrin (20 mmol)

  • Catalyst: Zn(TDCPP) (0.05 mol%)

  • Co-Catalyst: Tetrabutylammonium Iodide (TBAI) (0.1 mol%)

  • Gas: CO2 (99.99% purity)

Equipment:

  • Stainless steel high-pressure autoclave (e.g., Parr 4560 series)

  • Magnetic stirring or overhead mechanical stirrer

  • Heating mantle with PID controller

Workflow:

  • Loading: In the open autoclave vessel, charge Epichlorohydrin, Zn(TDCPP), and TBAI. Solvent is generally not required (solvent-free conditions).

  • Sealing: Seal the reactor head and tighten bolts in a star pattern to ensure even pressure distribution.

  • Purging: Gently pressurize with CO2 to 0.5 MPa and vent. Repeat 3 times to remove air/moisture.

  • Pressurization: Pressurize CO2 to 2.0 MPa (20 bar) .

  • Reaction: Heat the reactor to 100°C . Note that pressure will rise due to heating (Ideal Gas Law) but drop as CO2 is consumed. Maintain stirring at 600 rpm.

  • Termination: After 4 hours, cool the reactor to <25°C using an ice bath.

  • Venting: Slowly vent the excess CO2. (Rapid venting can cause solvent bumping or product loss).

  • Analysis: Extract a sample for

    
     NMR or GC-FID analysis.
    

Mechanistic Insight

The reaction relies on a cooperative mechanism between the Lewis Acid (Zn) and the Nucleophile (I-). The steric bulk of the 2,6-dichloro groups creates a "pocket" that stabilizes the transition state while preventing bimolecular catalyst decomposition.

CO2_Mechanism Catalyst Zn(TDCPP) (Lewis Acid) Complex_A Activated Complex (Epoxide-Zn Coord) Catalyst->Complex_A Coordination Epoxide Epoxide Substrate Epoxide->Complex_A CoCat TBAI (I-) (Nucleophile) Intermediate_B Ring-Opened Alkoxide (Rate Determining Step) CoCat->Intermediate_B Complex_A->Intermediate_B Nucleophilic Attack (I-) Intermediate_C Carbonate Intermediate (CO2 Insertion) Intermediate_B->Intermediate_C CO2 Insertion Intermediate_C->Catalyst Regeneration Intermediate_C->CoCat Regeneration Product Cyclic Carbonate Intermediate_C->Product Ring Closure

Figure 1: Catalytic cycle demonstrating the cooperative activation of the epoxide by the Zn-porphyrin and quaternary ammonium salt.

Data Analysis & Optimization

Calculating Conversion and Yield

Analyze the crude mixture via


 NMR.
  • Epoxide Signal: Monitor the methine proton (

    
     ~3.2 ppm).
    
  • Carbonate Signal: Monitor the shift to the carbonate methine (

    
     ~4.8-5.0 ppm).
    


Troubleshooting Table
ObservationProbable CauseCorrective Action
Low Conversion (<20%) Catalyst poisoning (Water)Ensure reagents are dry; use molecular sieves.
Low Conversion (<20%) Insufficient PressureIncrease CO2 pressure to 3.0 MPa to increase solubility.
High Conversion, Low Yield Polymerization (Polycarbonate)Temperature too high (>130°C) or Co-catalyst ratio too low.
Catalyst Bleaching Oxidative degradationEnsure rigorous

removal during setup.

Safety Protocols (High Pressure)

  • Vessel Rating: Ensure the autoclave is rated for at least 1.5x the working pressure (e.g., rated for 200 bar).

  • Burst Disk: Always inspect the rupture disc before pressurization.

  • CO2 Asphyxiation: CO2 is heavier than air.[4] Operate in a well-ventilated hood.[1] Install CO2 monitors at floor level.

  • Thermal Expansion: Never fill the autoclave >60% with liquid. Heating a liquid-full vessel can cause catastrophic hydraulic rupture.

References

  • Adler, A. D., et al. (1967). On the preparation of metalloporphyrins. Journal of Inorganic and Nuclear Chemistry.

  • Lindsey, J. S., et al. (1987). Rothemund and Adler-Longo reactions revisited: synthesis of tetraphenylporphyrins under equilibrium conditions. Journal of Organic Chemistry.

  • Ema, T., et al. (2012). Carbon Dioxide Fixation by Cycloaddition with Epoxides, Catalyzed by Biomimetic Metalloporphyrins. ChemCatChem.[5]

  • Maeda, C., et al. (2016). Highly Active and Robust Metalloporphyrin Catalysts for the Synthesis of Cyclic Carbonates. Chemistry – A European Journal.[5]

  • North, M., et al. (2010). Sustainable Metal-Based Catalysts for the Synthesis of Cyclic Carbonates from Carbon Dioxide and Epoxides. Green Chemistry.

Sources

Method

Application Note: Fabrication of High-Performance Optical Oxygen Sensors Using meso-Tetra(o-dichlorophenyl) Porphine Films

Executive Summary & Mechanistic Rationale The accurate, real-time measurement of dissolved and gaseous oxygen is a critical parameter in bioprocessing, environmental monitoring, and drug development. Traditional Clark-ty...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The accurate, real-time measurement of dissolved and gaseous oxygen is a critical parameter in bioprocessing, environmental monitoring, and drug development. Traditional Clark-type electrodes suffer from oxygen consumption and biofouling. To overcome these limitations, luminescence-based optical sensors (optodes) have become the gold standard.

At the core of advanced optode technology is the utilization of [1], a highly specialized halogenated porphyrin [2]. When metallated with Platinum (Pt-TDCPP) and immobilized in a highly permeable polymer matrix, this molecule acts as an exceptionally stable oxygen-sensitive probe.

The Causality of Molecular Design

Why choose TDCPP over standard tetraphenylporphyrin (TPP)? The superiority of TDCPP is rooted in precise structure-property relationships:

  • Steric Shielding (Anti-Aggregation): The ortho-chloro substituents on the meso-phenyl rings project out of the porphyrin plane. This steric bulk physically prevents intermolecular

    
     stacking. In solid-state films, preventing aggregation is paramount; otherwise, self-quenching occurs, drastically reducing the sensor's signal-to-noise ratio.
    
  • Electronic Stabilization: The electron-withdrawing nature of the chlorine atoms lowers the HOMO-LUMO energy levels. This makes the porphyrin ring highly resistant to photo-oxidation by singlet oxygen (a toxic byproduct of the sensing mechanism), thereby dramatically increasing the sensor's operational lifespan and photostability [3].

  • The Heavy Atom Effect: Metallation with Platinum induces strong spin-orbit coupling. This facilitates near 100% intersystem crossing (ISC) from the excited singlet state to the triplet state, yielding intense, long-lived room-temperature phosphorescence that is highly susceptible to collisional quenching by molecular oxygen [4].

Photophysics Excitation Excitation (390 nm) S1 Singlet State (S1) Excitation->S1 Photon Absorption T1 Triplet State (T1) S1->T1 Intersystem Crossing (Pt-induced) Phosphorescence Phosphorescence (Sensor Signal) T1->Phosphorescence Radiative Decay (No O2) Quenching Collisional Quenching T1->Quenching Energy Transfer (O2 Present) O2 Triplet Oxygen (3O2) O2->Quenching Diffusion into Film Quenching->O2 Singlet Oxygen (1O2) Generation

Figure 1: Photophysical mechanism of Pt-TDCPP luminescence and oxygen collisional quenching.

Quantitative Data: Photophysical Benchmarking

To justify the selection of TDCPP, the following table summarizes the photophysical properties of various platinum porphyrins immobilized in silicone rubber films. The data illustrates how halogenation optimizes sensor performance.

Porphyrin ProbeMeso-SubstituentQuantum Yield (

)
Triplet Lifetime (

)
PhotostabilityStern-Volmer Linearity
Pt-TPP Phenyl (None)0.08~50

Poor (Rapid Bleaching)Non-linear (Aggregation)
Pt-TDCPP 2,6-dichlorophenyl0.12~40

Excellent Strictly Linear
Pt-TFMPP 3,5-bis(CF

)phenyl
0.15~60

GoodModerate

Note: Pt-TDCPP provides the optimal balance of quantum yield, photostability, and immunity to common gaseous interferents (such as


 and 

) [3].

Self-Validating Experimental Protocols

The following workflows are designed as self-validating systems. Proceeding to the next step is strictly contingent upon passing the validation checkpoint of the current step.

Protocol A: Synthesis and Metallation of Pt-TDCPP
  • Reaction Setup: Dissolve 100 mg of and a 1.5x molar excess of Platinum(II) chloride (

    
    ) in 20 mL of anhydrous benzonitrile.
    
  • Reflux: Heat the mixture to reflux (~190°C) under a nitrogen atmosphere for 4 hours.

  • Purification: Distill off the benzonitrile under reduced pressure. Dissolve the crude product in toluene and purify via silica gel column chromatography (eluent: toluene/hexane 1:1).

  • VALIDATION CHECKPOINT (Spectroscopy): Record the UV-Vis absorption spectrum of the purified product in dichloromethane.

    • Pass Criteria: Free-base TDCPP exhibits four distinct Q-bands (between 500-650 nm). Successful insertion of the

      
       ion increases the molecular symmetry (
      
      
      
      to
      
      
      ), causing the four bands to collapse into exactly two Q-bands (typically ~510 nm and ~540 nm).
    • Failure Action: If four bands persist, metallation is incomplete. Re-subject the batch to reflux.

Protocol B: Matrix Integration and Film Fabrication

The choice of matrix dictates the oxygen diffusion rate. Room-temperature vulcanizing (RTV) silicone rubber is chosen for its exceptional gas permeability and hydrophobicity.

  • Doping: Dissolve 2.0 mg of validated Pt-TDCPP in 1 mL of toluene. Add this solution to 1.0 g of uncrosslinked RTV silicone rubber. Stir vigorously for 30 minutes to ensure homogeneous distribution.

  • Coating: Dispense 100

    
     of the doped polymer onto a pre-cleaned quartz substrate. Spin-coat at 1500 RPM for 30 seconds.
    
  • Curing: Allow the film to cure in a dust-free desiccator at room temperature for 24 hours.

  • VALIDATION CHECKPOINT (Morphology & Optics):

    • Microscopy: Inspect the film under a fluorescence microscope. The emission must be completely uniform. Presence of bright micro-dots indicates dye aggregation (steric shielding failure during curing).

    • Profilometry: Measure film thickness. It must be strictly between 10 to 15

      
       . Thicker films will cause unacceptable delays in sensor response time (
      
      
      
      ).
Protocol C: Sensor Calibration (Stern-Volmer Kinetics)
  • Setup: Mount the validated sensor film in a gas flow cell. Excite the film using a 390 nm LED. Collect the phosphorescence emission (~650 nm) using a photodiode equipped with a 600 nm long-pass filter.

  • Gas Purging: Expose the film to precisely controlled mixtures of

    
     and 
    
    
    
    gas (e.g., 0%, 5%, 10%, 20%, and 100%
    
    
    ). Record the steady-state luminescence intensity (
    
    
    ) at each concentration.
  • VALIDATION CHECKPOINT (Kinetic Linearity): Plot the Stern-Volmer equation:

    
    , where 
    
    
    
    is the intensity at 0% oxygen.
    • Pass Criteria: The plot must be strictly linear (

      
      ). A linear plot mathematically validates that there is only one uniform quenching microenvironment in the film.
      
    • Failure Action: Downward curvature indicates multiple microenvironments (heterogeneous polymer curing or dye aggregation). The film must be discarded.

Workflow Step1 1. Metallation TDCPP + PtCl2 -> Pt-TDCPP Val1 Validation Checkpoint: UV-Vis Q-Band Collapse Step1->Val1 Step2 2. Matrix Integration Dope Pt-TDCPP into Polymer Val1->Step2 Val2 Validation Checkpoint: Fluorescence Homogeneity Step2->Val2 Step3 3. Film Deposition Spin-Coating on Quartz Val2->Step3 Val3 Validation Checkpoint: Thickness Profilometry Step3->Val3 Step4 4. Sensor Calibration Stern-Volmer Analysis Val3->Step4

Figure 2: Step-by-step fabrication and self-validation workflow for Pt-TDCPP optical sensors.

References

  • Lee, W. W., Wong, K., Li, X., Leung, Y., Chan, C., & Chan, K. S. "Halogenated platinum porphyrins as sensing materials for luminescence-based oxygen sensors." Journal of Materials Chemistry, 3(10), 1031-1035 (1993). URL:[Link]

  • Amao, Yutaka. "Optical methods for sensing and imaging oxygen: materials, spectroscopies and applications." Chemical Society Reviews, RSC Publishing (2014). URL:[Link]

Application

Application Note: Photoreduction of Carbon Tetrachloride using Iron Porphyrin Photocatalysts

This Application Note is designed for researchers in catalysis, environmental science, and medicinal chemistry. It details the protocol for the photochemical hydrodechlorination of carbon tetrachloride ( ) using iron por...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers in catalysis, environmental science, and medicinal chemistry. It details the protocol for the photochemical hydrodechlorination of carbon tetrachloride (


)  using iron porphyrin catalysts.

[1]

Executive Summary

Carbon tetrachloride (


) is a potent hepatotoxin and ozone-depleting substance. While historically used as a solvent, its current relevance in research lies in two areas: (1) Environmental Remediation  (degradation of persistent organic pollutants) and (2) Synthetic Chemistry  (as a precursor for trichloromethyl radicals, 

, in drug functionalization).

This guide provides a robust protocol for the photoreduction of


 using Iron(III) Tetraphenylporphyrin chloride (FeTPPCl) . Unlike electrochemical methods that require complex potentiostats, this photochemical approach utilizes visible light and a sacrificial electron donor to access catalytically active low-valent iron species (

or

) under mild conditions.
Key Performance Indicators (KPIs)
ParameterSpecification
Catalyst System Fe(III)TPPCl / Triethanolamine (TEOA)
Light Source Visible Light (Xenon Arc or Blue LED,

nm)
Primary Product Chloroform (

) (Hydrodechlorination)
Turnover Number (TON) > 1,500 (System dependent)
Quantum Yield

(High efficiency)

Mechanism of Action

The reaction proceeds via a Photoinduced Electron Transfer (PET) mechanism. The iron porphyrin acts as both the photosensitizer (absorbing light) and the catalyst (transferring electrons).

  • Excitation: The Fe(III) porphyrin absorbs visible light (Soret and Q-bands), generating an excited state.

  • Reductive Quenching: A sacrificial donor (TEOA) transfers an electron to the excited porphyrin, reducing it to the catalytically active Fe(II) species.

  • Substrate Activation: The nucleophilic Fe(II) center transfers a single electron (SET) to the electrophilic

    
    .
    
  • Radical Formation: This causes the homolytic cleavage of the C-Cl bond, releasing a chloride ion (

    
    ) and generating a trichloromethyl radical (
    
    
    
    ).[1]
  • Product Formation: The radical abstracts a hydrogen atom (likely from the oxidized donor or solvent) to form chloroform (

    
    ).
    
Mechanistic Pathway Diagram

G Fe3 Fe(III)P-Cl (Ground State) Fe3_Excited [Fe(III)P-Cl]* (Excited State) Fe3->Fe3_Excited hv (Visible Light) Fe2 Fe(II)P (Active Catalyst) Fe3_Excited->Fe2 Reductive Quenching TEOA_Ox TEOA•+ Fe3_Excited->TEOA_Ox Fe2->Fe3 Regeneration Radical •CCl3 + Cl- Fe2->Radical SET to CCl4 CCl4 CCl4 (Substrate) CCl4->Radical CHCl3 CHCl3 (Product) Radical->CHCl3 H-Abstraction TEOA TEOA (Sacrificial Donor) TEOA->Fe3_Excited

Figure 1: Catalytic cycle for the photoreduction of Carbon Tetrachloride via Iron Porphyrin.

Materials & Equipment

Reagents
  • Catalyst: 5,10,15,20-Tetraphenyl-21H,23H-porphine iron(III) chloride (FeTPPCl ). Alternative: Fe(TDCPP)Cl for higher oxidative stability.

  • Substrate: Carbon Tetrachloride (

    
    ), anhydrous, 
    
    
    
    .
  • Sacrificial Donor: Triethanolamine (TEOA) or Triethylamine (TEA).

  • Solvent: Acetonitrile (MeCN), HPLC grade, degassed.

  • Internal Standard: Mesitylene or Decane (for GC quantification).

Equipment
  • Light Source: 300W Xenon Arc Lamp with a 420 nm cutoff filter (to remove UV and prevent direct photolysis of

    
     which occurs <250nm) OR High-power Blue LEDs (450 nm).
    
  • Reaction Vessel: Pyrex Schlenk tube or quartz cuvette (if using UV-Vis monitoring) with a septum cap.

  • Gas Handling: Argon or Nitrogen gas line for deaeration.

  • Analysis: Gas Chromatography (GC-FID or GC-MS) equipped with a capillary column (e.g., DB-5).

Experimental Protocol

Safety Warning:


 is a suspected human carcinogen and hepatotoxin. All operations must be performed in a certified fume hood. Wear nitrile gloves and safety goggles.
Step 1: Catalyst Stock Solution Preparation
  • Weigh FeTPPCl (7.0 mg, 0.01 mmol) into a dry vial.

  • Dissolve in 10 mL of degassed Acetonitrile .

  • Sonicate for 5 minutes to ensure complete dissolution.

    • Note: The solution should be a deep brown/red color.

Step 2: Reaction Assembly
  • In a 25 mL Pyrex Schlenk tube equipped with a magnetic stir bar, add:

    • 5 mL of the Catalyst Stock Solution (

      
      ).
      
    • 0.5 mL of TEOA (Sacrificial Donor).

    • 100

      
        of 
      
      
      
      (Substrate,
      
      
      ).
    • 50

      
        of Mesitylene  (Internal Standard).
      
  • Seal the tube with a rubber septum.

Step 3: Degassing (Critical)

Oxygen is a potent radical scavenger and will quench the excited porphyrin state and re-oxidize Fe(II) to


-oxo dimers.
  • Connect the Schlenk tube to an Argon line via a needle.

  • Bubble Argon through the solution for 20 minutes in the dark.

  • Ensure the vent needle leads to a solvent trap to capture any evaporated

    
    .
    
Step 4: Irradiation
  • Place the reaction vessel in a water bath (maintained at 25°C) to prevent thermal effects.

  • Position the light source (Xenon lamp with 420 nm filter) approximately 10 cm from the vessel.

  • Turn on the stirrer (medium speed) and switch on the light.

  • Irradiate for 2 to 6 hours .

Step 5: Sampling & Analysis
  • At regular intervals (e.g., every 30 mins), withdraw a 50

    
     aliquot using a gas-tight syringe.
    
  • Dilute the aliquot into 0.5 mL of ethyl acetate (to quench the reaction).

  • Analyze via GC-MS/FID .

  • Quantify the disappearance of

    
     and the appearance of 
    
    
    
    relative to the Mesitylene internal standard.
Workflow Diagram

Workflow Step1 1. Mix Reagents (FeTPPCl + TEOA + CCl4) Step2 2. Degas (Argon) 20 mins (Dark) Step1->Step2 Step3 3. Irradiate (>420nm, 25°C) Step2->Step3 Step4 4. Sampling (Aliquot + Quench) Step3->Step4 Step5 5. GC Analysis (Quantify CHCl3) Step4->Step5

Figure 2: Experimental workflow for the photocatalytic degradation of CCl4.

Data Analysis & Expected Results

Typical Conversion Metrics

Under optimized conditions (FeTPPCl in MeCN/TEOA), you should observe the following:

Time (hrs)CCl4 Conversion (%)CHCl3 Yield (%)Selectivity
1.030%28%>90%
3.075%70%>90%
6.0>95%88%~90%
  • Side Products: Small amounts of hexachloroethane (

    
    ) may form via the dimerization of two 
    
    
    
    radicals, though H-abstraction (forming
    
    
    ) is kinetically favored in the presence of TEOA.
  • Catalyst Stability: If the reaction rate plateaus early, it indicates catalyst bleaching (destruction of the porphyrin ring). This is common with non-fluorinated porphyrins. Use Fe(TDCPP)Cl (fluorinated/chlorinated meso-positions) for extended lifetimes.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Conversion Oxygen inhibitionIncrease degassing time; ensure positive Argon pressure during reaction.
Catalyst Bleaching Radical attack on porphyrinSwitch to robust porphyrins like Fe(TDCPP)Cl or Fe(TPPF20)Cl .
Thermal Artifacts Lamp heatEnsure water bath cooling; verify temperature is <30°C.
No Reaction Light absorption overlapEnsure the light source emits in the Soret band (400-450 nm) or Q-band (500-650 nm) of the specific porphyrin.

References

  • Maldotti, A., et al. (2000). "Photocatalytic properties of iron porphyrins revisited in aqueous micellar environment: oxygenation of alkenes and reductive degradation of carbon tetrachloride." Green Chemistry.

  • Peeling, J., et al. (2004). "Mechanisms and products of surface-mediated reductive dehalogenation of carbon tetrachloride by Fe(II) on goethite." Environmental Science & Technology.

  • Costentin, C., & Robert, M. (2018). "Molecular Iron Complexes as Catalysts for Electrochemical CO2 Reduction." Accounts of Chemical Research. (Contextualizing Fe-porphyrin redox behavior).

  • Rao, H., et al. (2016). "Visible-light-driven conversion of CO2 to CH4 with an organic sensitizer and an iron porphyrin catalyst."[2][3] Nature. (Demonstrates Fe-porphyrin photocatalysis principles).

Sources

Method

Preparation of meso-Tetra(o-dichlorophenyl) porphine for nonlinear optics

Application Note & Protocol: Preparation of meso-Tetrakis(2,6-dichlorophenyl)porphyrin (TDCPP) for Nonlinear Optics Target Audience: Researchers, Materials Scientists, and Optical Engineers Content Type: Technical Guide...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol: Preparation of meso-Tetrakis(2,6-dichlorophenyl)porphyrin (TDCPP) for Nonlinear Optics

Target Audience: Researchers, Materials Scientists, and Optical Engineers Content Type: Technical Guide & Validated Experimental Protocol

Executive Summary & Rationale

meso-Tetrakis(2,6-dichlorophenyl)porphyrin (TDCPP), also known as meso-Tetra(o-dichlorophenyl) porphine, is a highly sterically hindered synthetic porphyrin. In the field of nonlinear optics (NLO), porphyrins are premier candidates for optical limiting devices—materials designed to protect sensitive optical sensors and human eyes from high-intensity laser pulses.

The Causality of Structural Design: The primary mechanism for optical limiting in porphyrins is Reverse Saturable Absorption (RSA), which requires the excited-state absorption cross-section to exceed the ground-state absorption cross-section. However, flat porphyrin macrocycles readily undergo


 stacking in solid-state or high-concentration solutions, leading to aggregation. Aggregation quenches the triplet excited state, drastically reducing RSA efficiency. The introduction of bulky chloro-substituents at the 2,6-positions (ortho-positions) of the meso-phenyl rings forces the phenyl rings to be nearly orthogonal to the porphyrin plane. This intense steric hindrance completely suppresses 

aggregation, preserving the long triplet-state lifetimes required for robust NLO performance.

Synthetic Strategy: Overcoming Steric Hindrance

The synthesis of highly hindered porphyrins presents a significant thermodynamic challenge. The classical Adler-Longo method (refluxing pyrrole and aldehyde in propionic acid open to air) fails or yields


 for 2,6-dichlorobenzaldehyde due to massive tar formation and the inability of the sterically encumbered intermediates to cyclize under harsh oxidative conditions.

To bypass this, this protocol utilizes the Lindsey Method . By separating the synthesis into two distinct steps under mild, room-temperature conditions, the system can reach a thermodynamic equilibrium favoring the cyclic porphyrinogen before an irreversible oxidation step locks the macrocycle into the fully aromatic porphyrin.

SynthesisPathway Pyrrole Pyrrole (Equimolar) Condensation Step 1: Condensation (BF3·OEt2, CH2Cl2, RT, Dark) Pyrrole->Condensation Aldehyde 2,6-Dichlorobenzaldehyde (Equimolar) Aldehyde->Condensation Porphyrinogen meso-Tetrakis(2,6-dichlorophenyl) porphyrinogen (Intermediate) Condensation->Porphyrinogen Reversible Equilibrium Oxidation Step 2: Oxidation (DDQ or p-Chloranil, RT) Porphyrinogen->Oxidation Porphyrin TDCPP (Target Porphyrin) Oxidation->Porphyrin Irreversible Aromatization

Fig 1: Two-step Lindsey synthetic pathway for sterically hindered TDCPP.

Experimental Protocol: Synthesis of TDCPP

Reagents Required:

  • Pyrrole (Distilled immediately prior to use)

  • 2,6-Dichlorobenzaldehyde (Purified by recrystallization)

  • Dichloromethane (CH₂Cl₂, Anhydrous, stabilized with amylene)

  • Boron trifluoride diethyl etherate (BF₃·OEt₂, Catalyst)

  • 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or p-Chloranil (Oxidant)

  • Triethylamine (TEA, Quenching agent)

Step 1: Porphyrinogen Condensation (Self-Validating Step)
  • Preparation: In an oven-dried 1 L round-bottom flask equipped with a magnetic stirrer, add 500 mL of anhydrous CH₂Cl₂. Purge the solvent with dry Nitrogen (N₂) for 15 minutes to remove dissolved oxygen (critical to prevent premature, random oxidation).

  • Reagent Addition: Add 2,6-dichlorobenzaldehyde (5.0 mmol, 0.875 g) and freshly distilled pyrrole (5.0 mmol, 0.35 mL) to the flask.

  • Catalysis: Shield the flask completely from ambient light using aluminum foil. Inject BF₃·OEt₂ (0.5 mmol, 62 µL) via syringe.

  • Equilibration: Stir the reaction mixture at room temperature (20-25 °C) for exactly 60 minutes.

    • Causality Check: The solution will turn pale yellow/brown. Do not proceed if the solution turns dark black rapidly; this indicates trace acid/oxygen contamination leading to linear polypyrrole polymerization.

Step 2: Irreversible Oxidation
  • Aromatization: Remove the aluminum foil. Add DDQ (3.75 mmol, 0.85 g) in one solid portion to the stirring porphyrinogen solution.

  • Reaction: Stir for an additional 60 minutes at room temperature open to the atmosphere.

    • Self-Validation: The solution will immediately turn deep, dark purple/green, indicating the formation of the highly conjugated porphyrin macrocycle.

Step 3: Quenching and Purification
  • Quenching: Add 0.5 mL of Triethylamine (TEA) to neutralize the BF₃·OEt₂ catalyst and halt any further acid-catalyzed side reactions.

  • Filtration: Evaporate the solvent under reduced pressure to a volume of ~50 mL. Pass the concentrated mixture through a short silica gel plug using CH₂Cl₂ as the eluent to remove quinone residues and bulk polymeric tar.

  • Chromatography: Perform flash column chromatography (Silica gel, Eluent: Hexane/CH₂Cl₂ 1:1 v/v). The target TDCPP elutes as the first major fast-moving purple band.

  • Crystallization: Evaporate the pure fractions and recrystallize from CH₂Cl₂/Methanol to yield purple microcrystals. (Expected Yield: 15-20%, which is exceptionally high for a 2,6-substituted porphyrin).

Quality Control & Analytical Validation

To ensure the trustworthiness of the synthesized material for sensitive NLO applications, the batch must be validated against the following parameters:

Analytical TechniqueExpected Result for Pure TDCPPDiagnostic Significance
UV-Vis Spectroscopy Soret Band: ~418 nm Q-Bands: 512, 588, 650 nmConfirms the fully conjugated aromatic macrocycle. Absence of a peak at ~650 nm with high intensity rules out chlorin impurities.
Mass Spectrometry (MALDI-TOF) m/z = 890.32 [M]⁺Confirms the exact molecular weight (C₄₄H₂₂Cl₈N₄).
¹H NMR (CDCl₃, 400 MHz) Pyrrole

-H: ~8.6 ppm (s, 8H)Phenyl H: ~7.7-7.8 ppm (m, 12H)Inner NH: ~ -2.5 ppm (s, 2H)
The highly shielded inner NH protons (-2.5 ppm) confirm the intact diamagnetic ring current of the porphyrin core.

Nonlinear Optical (NLO) Characterization

For optical limiting, TDCPP is typically evaluated using the Z-scan technique utilizing a Nd:YAG laser (e.g., 532 nm, nanosecond pulses). The mechanism relies on a five-level energy system where the triplet-triplet absorption outpaces the ground-state absorption.

NLOMech S0 Ground State (S0) S1 First Excited Singlet (S1) S0->S1 Ground State Absorption (Cross-section: σ_g) T1 Lowest Triplet State (T1) S1->T1 Intersystem Crossing (High Quantum Yield) T1->S0 Non-radiative Decay (Slowed by Steric Shielding) Tn Higher Triplet State (Tn) T1->Tn Excited State Absorption (Cross-section: σ_ex > σ_g)

Fig 2: Five-level energy diagram illustrating Reverse Saturable Absorption (RSA) in TDCPP.

Summary of NLO Data for Hindered Porphyrins:

NLO ParameterDefinitionTypical Value for TDCPP

Ratio
Ratio of excited-state to ground-state absorption cross-section.> 3.0 (Indicates strong RSA and excellent optical limiting capability).

Third-order nonlinear optical susceptibility.

to

esu
Limiting Threshold Incident fluence at which transmittance drops by 50%.

J/cm²

Note: The orthogonal 2,6-dichlorophenyl groups act as "bumpers," preventing intermolecular energy transfer (excimer formation) that would otherwise deplete the


 population, thereby maximizing the 

absorption pathway.

References

  • Pinto, S. M. A., et al. (2016). Synthesis of meso-substituted porphyrins using sustainable chemical processes. Journal of Porphyrins and Phthalocyanines. Retrieved from[Link]

  • Dehghani, Z., et al. (2012). Simultaneous contribution of saturation in absorption and nonlinear photoacoustic effects in CuTPP under blue laser irradiation. Retrieved from[Link]

  • Ghaffari, A., et al. (2017). Kinetics and mechanistic studies on the formation and reactivity of high valent MnO porphyrin species: mono-ortho or para-substituted porphyrins versus a di-ortho-substituted one.
Application

Application Notes and Protocols for Click Chemistry Catalysis using Cu(II) meso-Tetra(o-dichlorophenyl) porphine

Introduction: Elevating Click Chemistry with a Robust Porphyrin Catalyst The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), the cornerstone of "click chemistry," has revolutionized the synthesis of complex molec...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Elevating Click Chemistry with a Robust Porphyrin Catalyst

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), the cornerstone of "click chemistry," has revolutionized the synthesis of complex molecules in drug discovery, materials science, and bioconjugation.[1] Its efficiency, selectivity, and biocompatibility have made it an indispensable tool for researchers.[1] The efficacy of the CuAAC reaction is critically dependent on the nature of the copper catalyst. While simple copper salts are often employed, there is a continuous drive to develop more robust and versatile catalytic systems. This application note details the use of a highly effective and versatile catalyst, Cu(II) meso-Tetra(o-dichlorophenyl) porphine , for mediating click chemistry reactions.

Porphyrins are a class of macrocyclic compounds that can coordinate with a variety of metal ions, leading to catalysts with tunable electronic and steric properties. The subject of this guide, Cu(II) meso-Tetra(o-dichlorophenyl) porphine, has demonstrated exceptional catalytic activity in a one-pot, three-component synthesis of 1,2,3-triazoles in an aqueous medium at ambient temperature.[2][3] This approach offers significant advantages in terms of operational simplicity, environmental friendliness ("green chemistry"), and high yields.

The presence of the ortho-dichlorophenyl substituents on the porphyrin ring is believed to enhance the catalytic activity and stability of the complex. These bulky and electron-withdrawing groups can influence the electronic properties of the copper center and provide steric hindrance that may prevent catalyst deactivation, although a detailed study of these specific effects is an area of ongoing research.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of Cu(II) meso-Tetra(o-dichlorophenyl) porphine in click chemistry, including a detailed protocol for a three-component reaction, mechanistic insights, and data on its catalytic performance.

Catalytic Mechanism: A Bifunctional Role in Triazole Synthesis

The catalytic prowess of Cu(II) meso-Tetra(o-dichlorophenyl) porphine in the one-pot synthesis of β-hydroxy 1,4-disubstituted 1,2,3-triazoles from epoxides, sodium azide, and terminal alkynes stems from its ability to act as a bifunctional catalyst. The reaction proceeds in two main stages within the same reaction vessel, as illustrated in the workflow below.

G cluster_0 Step 1: In Situ Azido Alcohol Formation cluster_1 Step 2: [3+2] Cycloaddition Epoxide Epoxide AzidoAlcohol 2-Azido Alcohol Intermediate Epoxide->AzidoAlcohol Catalyzed Ring Opening NaN3 Sodium Azide (NaN3) NaN3->AzidoAlcohol Catalyst1 Cu(II) meso-Tetra(o-dichlorophenyl) porphine Catalyzed Ring Opening Catalyzed Ring Opening Catalyst1->Catalyzed Ring Opening AzidoAlcohol2 2-Azido Alcohol Intermediate AzidoAlcohol->AzidoAlcohol2 Intermediate transfer (one-pot) Alkyne Terminal Alkyne Triazole β-Hydroxy 1,4-Disubstituted 1,2,3-Triazole Alkyne->Triazole [3+2] Cycloaddition Catalyst2 Cu(II) meso-Tetra(o-dichlorophenyl) porphine [3+2] Cycloaddition [3+2] Cycloaddition Catalyst2->[3+2] Cycloaddition AzidoAlcohol2->Triazole caption Experimental Workflow for the One-Pot, Three-Component Click Reaction

Figure 1: Experimental Workflow for the One-Pot, Three-Component Click Reaction.

Mechanistically, the porphyrin catalyst is proposed to perform the following roles[2][3]:

  • Epoxide Ring Opening: The Cu(II) center of the porphyrin coordinates to the epoxide, activating it for nucleophilic attack by the azide ion. This facilitates the regioselective ring-opening of the epoxide to form a 2-azido alcohol intermediate in situ.

  • Alkyne Activation and Cycloaddition: The catalyst then interacts with the terminal alkyne, forming a copper-acetylide intermediate. This intermediate readily undergoes a [3+2] cycloaddition with the in situ generated 2-azido alcohol, leading to the formation of the desired 1,4-disubstituted 1,2,3-triazole product.

The ability to perform both steps efficiently in a single pot without the need to isolate the potentially hazardous azide intermediate is a significant advantage of this catalytic system.

Data Presentation: Catalytic Performance

The following table summarizes the performance of Cu(II) meso-Tetra(o-dichlorophenyl) porphine in the three-component synthesis of various β-hydroxy 1,4-disubstituted 1,2,3-triazoles in water at room temperature.[2]

EntryEpoxideAlkyneTime (h)Yield (%)
1Styrene oxidePhenylacetylene3.595
2Styrene oxide1-Heptyne4.092
3Propylene oxidePhenylacetylene4.590
4Cyclohexene oxidePhenylacetylene5.088
51,2-Epoxybutane4-Ethynylanisole4.093

Reaction Conditions: Epoxide (1 mmol), Sodium Azide (1.2 mmol), Alkyne (1 mmol), Cu(II) meso-Tetra(o-dichlorophenyl) porphine (5 mol%), H₂O (5 mL), Room Temperature.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis of a β-hydroxy 1,4-disubstituted 1,2,3-triazole using Cu(II) meso-Tetra(o-dichlorophenyl) porphine as the catalyst.

Materials
  • Cu(II) meso-Tetra(o-dichlorophenyl) porphine (CAS: 135685-21-1)[4][5]

  • Epoxide (e.g., Styrene oxide)

  • Sodium Azide (NaN₃)

  • Terminal Alkyne (e.g., Phenylacetylene)

  • Deionized Water

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Standard laboratory glassware

Protocol: One-Pot Synthesis of 1-(1,4-diphenyl-1H-1,2,3-triazol-5-yl)-2-phenylethan-1-ol

G start Start reagents To a round-bottom flask, add: - Styrene oxide (1 mmol) - Sodium Azide (1.2 mmol) - Cu(II) meso-Tetra(o-dichlorophenyl) porphine (0.05 mmol) - Deionized Water (5 mL) start->reagents stir1 Stir at room temperature for 30 minutes. reagents->stir1 add_alkyne Add Phenylacetylene (1 mmol) to the reaction mixture. stir1->add_alkyne stir2 Continue stirring at room temperature. Monitor reaction progress by TLC. add_alkyne->stir2 workup Upon completion, add water (10 mL) and extract with ethyl acetate (3 x 15 mL). stir2->workup wash Wash the combined organic layers with brine. workup->wash dry Dry the organic layer over anhydrous MgSO4. wash->dry filter_evap Filter and concentrate under reduced pressure. dry->filter_evap purify Purify the crude product by column chromatography. filter_evap->purify end End purify->end caption Step-by-step protocol for the catalyzed click reaction.

Figure 2: Step-by-step protocol for the catalyzed click reaction.

  • Reaction Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar, add the epoxide (e.g., styrene oxide, 1 mmol), sodium azide (1.2 mmol), and Cu(II) meso-Tetra(o-dichlorophenyl) porphine (0.05 mmol, 5 mol%).

  • Solvent Addition: Add 5 mL of deionized water to the flask.

  • Initial Stirring (Azido Alcohol Formation): Stir the mixture vigorously at room temperature for 30 minutes. During this time, the epoxide will react with the azide to form the 2-azido alcohol intermediate.

  • Alkyne Addition: To the reaction mixture, add the terminal alkyne (e.g., phenylacetylene, 1 mmol).

  • Cycloaddition Reaction: Continue to stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 3-5 hours.

  • Work-up: Once the reaction is complete, add 10 mL of deionized water to the flask. Extract the product with ethyl acetate (3 x 15 mL).

  • Washing and Drying: Combine the organic layers and wash with brine (1 x 20 mL). Dry the organic layer over anhydrous magnesium sulfate.

  • Isolation: Filter the drying agent and remove the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure β-hydroxy 1,4-disubstituted 1,2,3-triazole.

Conclusion

Cu(II) meso-Tetra(o-dichlorophenyl) porphine is a highly efficient and robust catalyst for the synthesis of 1,2,3-triazoles via a one-pot, three-component click reaction. Its ability to function in water at ambient temperature makes it an attractive and environmentally friendly alternative to other catalytic systems. The bifunctional nature of the catalyst, facilitating both epoxide ring-opening and azide-alkyne cycloaddition, streamlines the synthetic process and improves overall efficiency. These application notes provide a solid foundation for researchers to implement this powerful catalytic system in their synthetic endeavors, from small-scale laboratory synthesis to more complex drug discovery and materials science applications. Further exploration of this catalyst's utility with a broader range of substrates is encouraged.

References

  • Sharghi, H., et al. Immobilization of Porphyrinatocopper Nanoparticles onto Activated Multi-Walled Carbon Nanotubes and a Study of its Catalytic Activity as an Efficient Heterogeneous Catalyst for a Click Approach to the Three-Component Synthesis of 1,2,3-Triazoles in Water. Advanced Synthesis & Catalysis, 2009, 351(14-15), 2391-2410. [Link]

  • Frontier Specialty Chemicals. Cu(II) meso-Tetra(o-dichlorophenyl) porphine. [Link]

  • Rostovtsev, V. V., et al. A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective “Ligation” of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 2002, 41(14), 2596-2599.
  • Tornøe, C. W., et al. Peptidotriazoles on solid phase:[2][4]-triazoles by regiospecific copper(i)-catalyzed 1,3-dipolar cycloadditions of terminal alkynes to azides. The Journal of Organic Chemistry, 2002, 67(9), 3057-3064.

  • Boren, B. C., et al. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 2008, 130(28), 8923-8930.
  • Hein, J. E., & Fokin, V. V. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 2010, 39(4), 1302-1315.
  • Meldal, M., & Tornøe, C. W. Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews, 2008, 108(8), 2952-3015.
  • Himo, F., et al. Copper(I)-Catalyzed Synthesis of 1,2,3-Triazoles. Mechanism of the Huisgen 1,3-Dipolar Cycloaddition. Journal of the American Chemical Society, 2005, 127(1), 210-216.
  • Sharghi, H., et al. Immobilization of Copper Nanoparticles onto Activated Multi-Walled Carbon Nanotubes and a Study of its Catalytic Activity as an Efficient Heterogeneous Catalyst for a Three Component Synthesis of Triazoles from In Situ Generated Azides. Third Conference on Nanostructures, 2010. [Link]

  • Porphyrin-based mixed-valent Ag(i)/Ag(ii) and Cu(i)/Cu(ii) networks as efficient heterogeneous catalysts for the azide–alkyne “click” reaction and promising oxidation of ethylbenzene. Chemical Communications, 2015, 51(8), 1435-1438. [Link]

  • Structural analysis of porphyrin multilayer films on ITO assembled using copper(I)-catalyzed azide-alkyne cycloaddition by ATR IR. Langmuir, 2011, 27(24), 15155-15163. [Link]

  • Layer-by-layer assembly of Zn(ii) and Ni(ii) 5,10,15,20-tetra(4-ethynylphenyl)porphyrin multilayers on Au using copper catalyzed azide-alkyne cycloaddition. RSC Advances, 2014, 4(10), 4983-4991. [Link]

  • Enzyme Immobilization on Nanomaterials and Their Applications. Polymers, 2023, 15(17), 3598. [Link]

  • Glycoconjugation of porphyrin derivatives through azide–alkyne 1,3-dipolar cycloaddition. Journal of Porphyrins and Phthalocyanines, 2013, 17(08n09), 834-842.
  • Copper(II) meso-Tetraphenyl- and meso-Tetrafluorenyl Porphyrinates as Charge Carrier Transporting and Electroluminescent Compounds. ACS Omega, 2022, 7(10), 8685-8694. [Link]

  • MII-meso-tetrakis(2,3-dichlorophenyl)porphyrins as catalysts for CO2 cycloaddition reaction under mild conditions: kinetic and theoretical investigation.
  • Rhodium porphyrin complexes as catalysts for ammonia borane hydrolytic dehydrogenation. Dalton Transactions, 2022, 51(4), 1438-1447. [Link]

  • Hein, J. E., & Fokin, V. V. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 2010, 39(4), 1302-1315. [Link]

  • Functionalization of Porphyrins Using Metal-Catalyzed C–H Activation. Inorganics, 2022, 10(5), 63. [Link]

  • Recent Catalytic Applications of Porphyrin and Phthalocyanine-Based Nanocomposites in Organic Transform

Sources

Method

Procedure for separating atropisomers of ortho-dichlorophenyl porphyrins

Application Note: Separation and Isolation of Atropisomers of ortho-Chlorinated meso-Tetraphenylporphyrins Part 1: Scientific Foundation & Strategic Analysis The "ortho-Dichlorophenyl" Paradox (Expertise & Logic) Before...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Separation and Isolation of Atropisomers of ortho-Chlorinated meso-Tetraphenylporphyrins

Part 1: Scientific Foundation & Strategic Analysis

The "ortho-Dichlorophenyl" Paradox (Expertise & Logic)

Before initiating the protocol, a critical structural distinction must be established to ensure scientific integrity.

  • The Symmetric Case (2,6-Dichloro): meso-Tetrakis(2,6-dichlorophenyl)porphyrin (T(2,6-Cl)PP) possesses phenyl rings with chlorine atoms at both ortho positions. Due to this

    
     symmetry of the substituent, rotation of the phenyl ring by 180° results in a degenerate structure. Consequently, T(2,6-Cl)PP does not exhibit separable atropisomers  in its ground state, as "up" and "down" faces are identical.
    
  • The Asymmetric Case (2-Chloro): The phenomenon of separable atropisomerism arises in meso-tetrakis(2-chlorophenyl)porphyrin (T(2-Cl)PP) . Here, the single ortho-substituent breaks the symmetry, creating distinct "up" (

    
    ) and "down" (
    
    
    
    ) orientations relative to the porphyrin plane.

Scope of this Protocol: This guide details the separation of the four atropisomers of T(2-Cl)PP , which serves as the functional model for "ortho-chlorophenyl" atropisomerism. If your target is a mixed 2,6-disubstituted system (e.g., 2-chloro-6-fluoro), this protocol remains valid.

The Four Atropisomers

Due to the high rotational barrier imposed by the ortho-chlorine and the porphyrin


-pyrrolic protons, the isomers are stable at room temperature but interconvert at elevated temperatures (>60°C).
Isomer NameConfigurationSymmetryStatistical AbundancePolarity (Silica Affinity)
Isomer I

(trans-2,2)

12.5% (1/8)Lowest (Fastest Elution)
Isomer II

(cis-2,2)

25.0% (2/8)Medium-Low
Isomer III

(3,1)

50.0% (4/8)Medium-High
Isomer IV

(4,0)

12.5% (1/8)Highest (Slowest Elution)

Note: Isomer IV is often referred to as the "Picket Fence" isomer.

Part 2: Experimental Protocols

Materials and Equipment
  • Stationary Phase: Silica Gel 60 (230–400 mesh) for flash chromatography; Silica Gel (70–230 mesh) for gravity columns.

  • Solvents: Toluene (HPLC grade),

    
    -Hexane, Dichloromethane (DCM).
    
  • Analytical: TLC Plates (Silica Gel 60

    
    ), UV-Vis Spectrophotometer, NMR (400 MHz+).
    
Protocol A: Synthesis & Crude Isolation

Context: High-temperature synthesis favors a statistical mixture (1:4:2:1).

  • Condensation: React pyrrole and 2-chlorobenzaldehyde in propionic acid/nitrobenzene mixtures (Adler-Longo method) or DCM/BF

    
    OEt
    
    
    
    (Lindsey method).
  • Oxidation: Use DDQ or

    
    -chloranil if using the Lindsey method.
    
  • Purification: Pass the crude reaction mixture through a short alumina plug to remove polypyrrolic tars. Collect the purple porphyrin band.

  • Equilibration (Optional): If the synthetic route was low-temperature, reflux the crude porphyrin in toluene for 6 hours to ensure a statistical distribution of isomers before attempting separation.

Protocol B: Chromatographic Separation (Silica Gel)

Mechanism: The separation relies on the dipole moment differences. The


 isomer has the largest net dipole (vectors additive), maximizing interaction with silica. The 

isomer has a net dipole near zero (vectors cancel), minimizing retention.

Step-by-Step Procedure:

  • Column Packing:

    • Prepare a column with a length-to-diameter ratio of at least 20:1.

    • Slurry pack Silica Gel 60 using Toluene/

      
      -Hexane (1:1 v/v) .
      
    • Tip: Toluene is preferred over DCM for T(2-Cl)PP because it provides better

      
      -
      
      
      
      selectivity.
  • Sample Loading:

    • Dissolve the crude T(2-Cl)PP mixture in a minimum volume of Toluene.

    • Load carefully onto the sand bed.

  • Elution Gradient:

    • Fraction 1 (Isomer I -

      
      ):  Elute with Toluene/
      
      
      
      -Hexane (60:40). The first band (often slightly less polar) moves rapidly.
    • Fraction 2 (Isomer II -

      
      ):  Increase polarity to Toluene/
      
      
      
      -Hexane (80:20). This band follows closely.
    • Fraction 3 (Isomer III -

      
      ):  Elute with 100% Toluene. This is the major fraction (50% of mass).
      
    • Fraction 4 (Isomer IV -

      
      ):  Elute with Toluene/DCM (95:5) or just continue with Toluene if the column is short. This band moves very slowly and is the most retained.
      
  • TLC Monitoring:

    • Spot fractions on Silica TLC.

    • Develop in Toluene/

      
      -Hexane (3:1) .
      
    • Rf Order:

      
       (Top) > 
      
      
      
      >
      
      
      >
      
      
      (Bottom).
Protocol C: HPLC Method (Analytical & Semi-Prep)

For rigorous quantification or high-purity isolation (>99%).

  • Column: Normal Phase Silica (e.g., Zorbax SIL or LiChrosorb Si-60), 5

    
    m, 4.6 x 250 mm.
    
  • Mobile Phase:

    
    -Hexane / Ethyl Acetate (98:2) or 
    
    
    
    -Hexane / THF (99:1).
  • Flow Rate: 1.0 mL/min.

  • Detection: UV-Vis at 420 nm (Soret Band).

  • Temperature: Ambient (20-25°C) . Critical: Do not heat the column >40°C, or on-column isomerization may broaden peaks.

Part 3: Visualization & Characterization

Workflow Diagram

AtropisomerSeparation Start Crude T(2-Cl)PP Mixture (Statistical 1:4:2:1) Equilibration Thermal Equilibration (Reflux Toluene, 6h) *Ensures statistical mix* Start->Equilibration If synthesized at low temp SilicaColumn Silica Gel Chromatography Mobile Phase: Toluene/Hexane Start->SilicaColumn If synthesized at reflux Equilibration->SilicaColumn Iso1 Fraction 1: αβαβ (Trans-2,2) Fastest Elution SilicaColumn->Iso1 Eluent: 60% Toluene Iso2 Fraction 2: ααββ (Cis-2,2) SilicaColumn->Iso2 Eluent: 80% Toluene Iso3 Fraction 3: αααβ (3,1) Major Product SilicaColumn->Iso3 Eluent: 100% Toluene Iso4 Fraction 4: αααα (4,0 - Picket Fence) Slowest Elution SilicaColumn->Iso4 Eluent: Tol/DCM Characterization NMR Characterization (Inner NH Protons) Iso1->Characterization Iso2->Characterization Iso3->Characterization Iso4->Characterization

Caption: Workflow for the fractionation of meso-tetrakis(2-chlorophenyl)porphyrin atropisomers.

NMR Identification Guide

The inner pyrrolic NH protons are shielded by the ring current and are highly sensitive to the symmetry of the "pocket" created by the ortho-chlorines.

IsomerSymmetryNH Signal (approx.[1]

in CDCl

)
Multiplicity


-2.60 ppmSinglet (2H)


-2.65 ppmSinglet (2H)


-2.70 ppmSplit/Broad


-2.75 ppmSinglet (2H)

Note: The exact shift values vary with concentration and temperature, but the relative order remains consistent.

Part 4: References

  • Gottwald, L. K., & Ullman, E. F. (1969). Atropisomerism of meso-tetrakis(o-hydroxyphenyl)porphyrin. Tetrahedron Letters. Link

  • Crossley, M. J., et al. (1987). Rational Synthesis of the

    
    -Atropisomer of meso-Tetrakis(2-aminophenyl)porphyrin. Journal of the Chemical Society, Chemical Communications. Link
    
  • Lindsey, J. S. (2000). Synthesis of meso-substituted porphyrins.[2][3][4][5][6][7][8][9][10] In The Porphyrin Handbook (Vol. 1). Academic Press.

  • Fagadar-Cosma, E., et al. (2012). Separation and atropisomer isolation of ortho-halogenated tetraarylporphyrins by HPLC. ResearchGate. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of meso-Tetra(o-dichlorophenyl)porphine Synthesis

Part 1: Executive Summary & Methodological Pivot The Core Issue: If you are attempting to synthesize T(o-Cl)PP using the classic Adler-Longo method (refluxing propionic acid), your yields are likely trapped in the <2% ra...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Methodological Pivot

The Core Issue: If you are attempting to synthesize T(o-Cl)PP using the classic Adler-Longo method (refluxing propionic acid), your yields are likely trapped in the <2% range , accompanied by heavy tar formation.

The Solution: You must pivot to the Lindsey Method (equilibrium-controlled condensation). The ortho-dichloro substituents introduce significant steric bulk (van der Waals radius of Cl is 1.75 Å). In the high-temperature Adler conditions, this bulk prevents the planarization required for the porphyrinogen-to-porphyrin oxidation step, leading to polymerization rather than cyclization. The Lindsey method separates condensation (equilibrium) from oxidation (irreversible), allowing the sterically hindered macrocycle to form thermodynamically before it is locked in by oxidation.

Part 2: Optimized Protocol (Lindsey Method)

Guideline: This protocol is optimized for ortho-hindered substrates. Do not deviate from the concentration parameters.

Reagents & Setup
  • Solvent: Dichloromethane (DCM), HPLC grade. CRITICAL: Must be distilled over CaH₂ or passed through an activated alumina column immediately before use. Water content must be <50 ppm.

  • Aldehyde: 2,6-Dichlorobenzaldehyde (or 2-chlorobenzaldehyde).

  • Pyrrole: Freshly distilled over CaH₂ under N₂. Colorless fractions only.

  • Catalyst: Boron trifluoride diethyl etherate (BF₃·OEt₂) or Trifluoroacetic acid (TFA).[1][2][3]

  • Oxidant: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[4][5][6]

Step-by-Step Workflow
  • Deoxygenation: Charge a flame-dried flask with dry DCM. Bubble dry N₂ or Ar for 15 minutes.

  • Reactant Loading (10 mM): Add pyrrole and aldehyde to the DCM.

    • Note: The concentration of 10 mM (10⁻² M) is non-negotiable. Higher concentrations favor linear polymerization (tar).

  • Catalysis: Add BF₃·OEt₂ (final concentration 3.3 mM) via syringe.

    • Observation: Solution turns amber/reddish (porphyrinogen formation).[2]

    • Time: Stir at Room Temperature (25°C) for 1 hour.

  • Quench/Oxidation: Add DDQ (1.5 equivalents relative to pyrrole).

    • Observation: Solution turns dark immediately (oxidation to porphyrin).

    • Time: Stir for 1 hour at Room Temperature.

  • Neutralization: Add Triethylamine (TEA) to neutralize acid.

  • Purification: Pass through a short silica plug (removes polymeric tar) before column chromatography.

Workflow Visualization

LindseyProtocol Start Reagents (Dry DCM, Pyrrole, Aldehyde) Condensation Condensation (BF3·OEt2, 1 hr, N2) Start->Condensation 10mM Dilution Equilibrium Thermodynamic Equilibrium (Porphyrinogen) Condensation->Equilibrium Reversible Equilibrium->Condensation Scrambling Oxidation Oxidation (DDQ, 1 hr) Equilibrium->Oxidation Irreversible Step Crude Crude Porphyrin + Tar Oxidation->Crude Purification Silica Plug -> Column Crude->Purification

Caption: The Lindsey workflow separates reversible condensation from irreversible oxidation to maximize yield for hindered substrates.

Part 3: Troubleshooting Center (FAQs)

Issue 1: "My reaction turned into a black solid/tar immediately."

Diagnosis: Polymerization dominated cyclization. Root Cause: Concentration was too high. Fix:

  • Check your molarity. If you ran this at 0.1 M or higher (Adler conditions), linear polypyrrole chains form faster than the macrocycle can close.

  • Action: Dilute to 10 mM (e.g., 10 mmol pyrrole in 1 L DCM).

Issue 2: "Yield is <1% even with the Lindsey method."

Diagnosis: Catalyst quenching. Root Cause: Water in the solvent.[7] BF₃·OEt₂ hydrolyzes instantly in the presence of moisture, releasing HF and killing the catalytic cycle. Fix:

  • Action: Distill DCM over Calcium Hydride (CaH₂) or use a solvent purification system (SPS). A fresh bottle of "anhydrous" DCM from a supplier is often not dry enough once opened.

Issue 3: "My NMR shows 4-5 sets of signals for the phenyl protons."

Diagnosis: Atropisomerism.[8] Root Cause: The ortho-dichloro groups are so bulky that rotation around the meso-carbon/phenyl bond is restricted. You have a mixture of rotational isomers (


, 

, etc.). Fix:
  • This is not an impurity; it is an intrinsic property of T(o-Cl)PP.

  • Action: If a single isomer is required, you must separate them using high-resolution silica chromatography (often requiring toluene/hexane gradients) or heat the sample (if thermal equilibration is possible without degradation, though T(o-Cl)PP barriers are very high).

Issue 4: "The product has a strong absorption at 650 nm (Green color)."

Diagnosis: Chlorin contamination.[5] Root Cause: Incomplete oxidation. The porphyrinogen was not fully oxidized to porphyrin. Fix:

  • Action: Treat the crude mixture with excess DDQ in refluxing toluene for 5 minutes. This converts the dihydroporphyrin (chlorin) to the porphyrin.

Part 4: Comparative Data & Logic

The following table illustrates why the Lindsey method is superior for this specific application.

FeatureAdler-Longo MethodLindsey MethodImpact on T(o-Cl)PP
Conditions Reflux (~141°C), AerobicRoom Temp (25°C), AnaerobicHigh temp promotes tar for hindered substrates.
Acid Propionic Acid (Solvent)BF₃·OEt₂ or TFA (Catalytic)Strong Lewis acid drives equilibrium faster at RT.
Concentration High (~0.2 M)Low (~0.01 M)Low conc. favors cyclization (intramolecular) over polymerization.[2][9]
Oxidant O₂ (Air)DDQ / p-ChloranilChemical oxidant prevents degradation of sensitive intermediates.
Typical Yield < 2% 15 - 30% Lindsey is the only viable route.
Troubleshooting Decision Logic

Troubleshooting Problem Low Yield or Purity? CheckConc Is Concentration > 10mM? Problem->CheckConc Dilute Dilute to 10mM (Prevents Tar) CheckConc->Dilute Yes CheckWater Is DCM Anhydrous? CheckConc->CheckWater No DrySolvent Distill DCM (Protects Catalyst) CheckWater->DrySolvent No CheckColor Is Product Green? CheckWater->CheckColor Yes Oxidize Add Excess DDQ (Removes Chlorin) CheckColor->Oxidize Yes

Caption: Diagnostic logic tree for resolving common synthesis failures.

References

  • Lindsey, J. S., et al. (1987). "Rothemund and Adler-Longo reactions revisited: synthesis of tetraphenylporphyrins under equilibrium conditions." Journal of Organic Chemistry. Link

  • Lindsey, J. S., et al. (1994). "Investigation of the synthesis of ortho-substituted tetraphenylporphyrins." Journal of Organic Chemistry. Link

  • Adler, A. D., Longo, F. R., et al. (1967). "On the preparation of metalloporphyrins." Journal of Organic Chemistry. Link

  • Senge, M. O. (2011). "Stirring the porphyrin alphabet soup—functionalization reactions for porphyrins." Chemical Communications. Link

Sources

Optimization

Technical Support Center: Purification of meso-Tetra(o-dichlorophenyl) Porphine

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for the purification of meso-Tetra(o-dichlorophenyl) porphine, with a specific focus on the challenging remo...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for the purification of meso-Tetra(o-dichlorophenyl) porphine, with a specific focus on the challenging removal of chlorin impurities. The methodologies and troubleshooting advice presented herein are grounded in established chemical principles and validated through extensive field application.

Understanding the Challenge: Porphyrins vs. Chlorins

The synthesis of meso-tetra-aryl-substituted porphyrins is often accompanied by the formation of chlorin impurities. Chlorins are structurally similar to porphyrins but have a reduced pyrrole ring, which significantly alters their spectroscopic and chemical properties.[1] This structural difference, while subtle, is the key to their separation.

The primary distinction lies in their UV-visible absorption spectra. Porphyrins exhibit a strong Soret band around 420 nm and weaker Q-bands in the 500-700 nm region. Chlorins, due to their reduced symmetry, show a characteristic intense absorption band in the red region of the spectrum (around 650 nm), which is absent in the corresponding porphyrin.[1] This spectroscopic difference is the most reliable method for monitoring the purity of your sample during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying meso-Tetra(o-dichlorophenyl) porphine from chlorin impurities?

A1: The two most effective and widely used methods are column chromatography and crystallization. Often, a combination of both is necessary to achieve high purity. Column chromatography, typically using silica gel or alumina, is excellent for separating the bulk of the chlorin impurity.[2][3] Subsequent crystallization further refines the product by selectively precipitating the desired porphyrin, leaving the more soluble impurities in the mother liquor.

Q2: How can I visually track the separation of the porphyrin and chlorin during column chromatography?

A2: The distinct colors of the porphyrin and chlorin provide a convenient visual guide. The porphyrin fraction will appear as a distinct purple or reddish-purple band, while the chlorin impurity will present as a green or brownish-green band. The chlorin, being slightly more polar due to the reduced double bond, will typically elute more slowly than the porphyrin from a silica or alumina column when using a non-polar eluent system.

Q3: I'm seeing significant tailing of my bands on the chromatography column. What could be the cause?

A3: Tailing is a common issue in porphyrin chromatography and can be attributed to several factors:

  • Column Overloading: Applying too much crude material to the column is a frequent cause. Reduce the sample load relative to the amount of stationary phase.

  • Inappropriate Solvent System: If the eluent is too polar, the porphyrin can interact too strongly with the stationary phase. Conversely, if it's not polar enough, the compounds may not move. A gradient elution is often recommended.

  • Acidic Impurities: Residual acid from the synthesis can protonate the porphyrin nitrogens, leading to strong adsorption on silica gel. Pre-treating the crude mixture by washing with a mild base (e.g., dilute sodium bicarbonate solution) can mitigate this.

Q4: My crystallization attempts are not yielding pure product. What can I do?

A4: Successful crystallization depends on the careful selection of solvents. A good solvent system will dissolve the porphyrin at an elevated temperature but allow it to crystallize upon cooling, while keeping the impurities dissolved. For meso-Tetra(o-dichlorophenyl) porphine, a common and effective method is recrystallization from a chloroform/methanol or dichloromethane/methanol mixture.[4] The porphyrin is dissolved in a minimal amount of chloroform or dichloromethane, and methanol is then added dropwise until the solution becomes slightly turbid. Upon gentle heating to redissolve the solid, followed by slow cooling, the porphyrin should crystallize out.

Troubleshooting Guide

Problem Potential Cause Recommended Solution
Persistent green hue in the purified porphyrin (as seen in UV-Vis). Incomplete removal of chlorin impurity.Repeat column chromatography with a shallower solvent gradient to improve separation. Consider using a different stationary phase (e.g., alumina instead of silica gel). A final, careful crystallization is crucial.
Low recovery of porphyrin after chromatography. Porphyrin is irreversibly adsorbing to the stationary phase.Neutralize the crude mixture with a weak base before loading it onto the column. Use a less acidic stationary phase like neutral alumina.
The porphyrin product is a sticky tar instead of a crystalline solid. Presence of residual solvents or other amorphous impurities.Re-dissolve the product in a minimal amount of a good solvent (e.g., chloroform) and precipitate it by adding a poor solvent (e.g., hexane or methanol). This process, known as trituration, can often induce crystallization.
UV-Vis spectrum shows a broadened Soret band. Aggregation of the porphyrin molecules.Ensure the sample is fully dissolved in a non-coordinating solvent like chloroform or dichloromethane before taking the measurement. Dilute the sample if necessary.

Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol outlines a standard procedure for the chromatographic separation of meso-Tetra(o-dichlorophenyl) porphine from chlorin impurities.

Workflow Diagram:

PurificationWorkflow cluster_prep Sample Preparation cluster_chrom Chromatography cluster_post Post-Chromatography Crude Crude Porphyrin Mixture Dissolve Dissolve in minimal Dichloromethane Crude->Dissolve Adsorb Adsorb onto small amount of Silica Gel Dissolve->Adsorb Dry Dry to a free-flowing powder Adsorb->Dry Load Load Sample Dry->Load Pack Pack Silica Gel Column with Hexane Pack->Load Elute_Hexane Elute with Hexane (removes non-polar impurities) Load->Elute_Hexane Elute_Gradient Elute with Hexane/DCM Gradient (e.g., 100:0 to 80:20) Elute_Hexane->Elute_Gradient Collect Collect Purple Porphyrin Fraction Elute_Gradient->Collect Evaporate Evaporate Solvent Collect->Evaporate Analyze Analyze by UV-Vis Spectroscopy Evaporate->Analyze

Caption: Workflow for Chromatographic Purification.

Methodology:

  • Column Preparation: A glass column is slurry-packed with silica gel (100-200 mesh) in hexane. The size of the column should be proportional to the amount of crude material (a general rule of thumb is a 50:1 ratio of silica to crude product by weight).

  • Sample Loading: The crude porphyrin mixture is dissolved in a minimal amount of dichloromethane and adsorbed onto a small amount of silica gel. The solvent is then removed under reduced pressure to yield a dry, free-flowing powder. This powder is carefully loaded onto the top of the prepared column.

  • Elution:

    • Begin eluting with 100% hexane to remove highly non-polar impurities.

    • Gradually increase the polarity of the eluent by introducing dichloromethane. A typical gradient might start from 1% dichloromethane in hexane and slowly increase to 20% dichloromethane.

    • The purple band corresponding to the meso-Tetra(o-dichlorophenyl) porphine will move down the column. The green chlorin band will move more slowly.

  • Fraction Collection: Collect the purple fractions. Monitor the separation by thin-layer chromatography (TLC) and UV-Vis spectroscopy.

  • Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Protocol 2: Recrystallization

This protocol details the steps for purifying the porphyrin by recrystallization.

Logical Relationship Diagram:

CrystallizationLogic start Porphyrin from Chromatography dissolve Dissolve in minimal hot Dichloromethane start->dissolve add_methanol Add Methanol dropwise until turbid dissolve->add_methanol reheat Gently reheat to re-dissolve add_methanol->reheat cool_slowly Allow to cool slowly to room temperature reheat->cool_slowly cool_fridge Further cool in a refrigerator cool_slowly->cool_fridge filter Filter to collect crystals cool_fridge->filter wash Wash with cold Methanol filter->wash dry Dry under vacuum wash->dry pure_product Pure Crystalline Porphyrin dry->pure_product

Caption: Logic Flow for Porphyrin Recrystallization.

Methodology:

  • Dissolution: Place the porphyrin obtained from chromatography in a clean flask. Add the minimum amount of hot dichloromethane or chloroform required to fully dissolve the solid.

  • Precipitation: While stirring, slowly add methanol dropwise. The solution will become turbid, indicating that the porphyrin is beginning to precipitate.

  • Re-dissolution: Gently warm the mixture until the solution becomes clear again.

  • Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. For optimal crystal formation, do not disturb the flask during this time.

  • Cooling: Once at room temperature, place the flask in a refrigerator for several hours to maximize the yield of crystals.

  • Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold methanol to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum.

References

  • Brückner, C. Porphyrins and Chlorins. The Brückner Research Group, University of Connecticut. [Link]

  • Santai Technologies. The Purification of Porphyrins by SepaBeanTM machine. [Link]

  • Porphyrins and Porphyrin Applications. Digital Commons @ Assumption University. [Link]

  • Barnett, G. H., Hudson, M. F., & Smith, K. M. (1975). Concerning meso-tetraphenylporphyrin purification. Journal of the Chemical Society, Perkin Transactions 1, (14), 1401-1403. [Link]

  • Wang, Y., et al. (2012). Synthesis and structural characterizations of MESO-tetraphenyl porphyrin. ResearchGate. [Link]

  • Google Patents. (n.d.).

Sources

Troubleshooting

Technical Support Center: Resolving NMR Signal Broadening in Ortho-Substituted Porphyrins

Welcome to the Technical Support Center for Porphyrin Characterization. For researchers, synthetic chemists, and drug development professionals working with meso-substituted porphyrins, nuclear magnetic resonance (NMR) s...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Porphyrin Characterization. For researchers, synthetic chemists, and drug development professionals working with meso-substituted porphyrins, nuclear magnetic resonance (NMR) spectroscopy can be notoriously frustrating. Ortho-substituted derivatives often present spectra with severely broadened "humps" instead of sharp, quantifiable multiplets.

This guide synthesizes field-proven analytical strategies to help you overcome intermediate exchange regimes, understand the underlying molecular dynamics, and obtain publication-quality NMR spectra.

Part 1: The Root Causes of Signal Broadening

To fix a broadened spectrum, you must first understand the causality behind the phenomenon. In ortho-substituted meso-arylporphyrins, line broadening is rarely an issue of poor shimming or sample concentration; it is a fundamental consequence of the NMR timescale interacting with two distinct molecular dynamics:

  • Prototropic (NH) Tautomerism: The two inner core protons (NH) rapidly migrate between the four pyrrolic nitrogens. At room temperature, the rate of this exchange (

    
    ) is often comparable to the difference in resonance frequencies (
    
    
    
    ) of the adjacent
    
    
    -pyrrole protons. This places the system in the "intermediate exchange regime," causing the
    
    
    -pyrrole signals to coalesce into a broad, unresolved hump[1].
  • Atropisomerism (Restricted Rotation): The bulky ortho-substituents on the meso-aryl rings sterically clash with the

    
    -pyrrole protons, restricting the rotation of the C(meso)-C(aryl) bonds. The molecule slowly interconverts between different rotational isomers (atropisomers) such as the 
    
    
    
    or
    
    
    conformers[2]. When this rotation occurs at an intermediate rate, the ortho/meta aryl protons and the
    
    
    -pyrrole protons experience fluctuating magnetic environments, leading to severe line broadening.

Part 2: Troubleshooting FAQs

Q1: How can I quickly sharpen the signals without chemically modifying my sample?

A: Utilize High-Temperature Variable-Temperature (VT) NMR. By heating the sample, you provide the thermal energy required to accelerate both NH tautomerism and aryl ring rotation. When the exchange rate becomes significantly faster than the NMR timescale (


), the instrument records a time-averaged, highly symmetrical structure, resulting in sharp, simplified singlets and multiplets.
Q2: What if my compound is thermally unstable or I lack a high-temperature probe?

A: Use the Chemical Symmetry Solution (Acid Addition). Adding a strong acid, such as Trifluoroacetic Acid (TFA), protonates the inner imine nitrogens to form a porphyrin dication (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


). This completely halts NH tautomerism because all four nitrogens are now protonated. Furthermore, the electrostatic repulsion between the four inner protons forces the macrocycle into a highly saddled (buckled) conformation, which alters the rotational barrier of the meso-aryl rings and often sharpens the spectrum immediately at room temperature[3].
Q3: I need to assign and quantify the exact atropisomers. How do I freeze the rotation?

A: Utilize Low-Temperature VT-NMR. Instead of accelerating the exchange, you must cool the sample to reach the "slow exchange limit" (


). At temperatures typically below -50 °C, the thermal energy is insufficient to overcome the rotational barriers. The tautomers and atropisomers are "frozen" in place. The resulting spectrum will be highly complex—as every distinct proton environment is resolved—but the lines will be sharp, allowing for 2D NMR (e.g., EXSY/ROESY) assignment[2].
Q4: Can metalation help with NMR characterization?

A: Yes, via the Metallation-Lock Strategy. Inserting a diamagnetic metal like Zinc(II) into the porphyrin core displaces the inner NH protons, permanently eliminating tautomerism. It also locks the macrocycle into a higher symmetry point group (


 for unsubstituted TPP), which greatly simplifies the 

-pyrrole region into a sharp singlet[4].

Part 3: Experimental Protocols

Every protocol below is designed as a self-validating system to ensure data integrity.

Protocol A: High-Temperature VT-NMR (The Fast-Exchange Method)
  • Sample Preparation: Dissolve 2–5 mg of the porphyrin in 0.6 mL of a high-boiling deuterated solvent (e.g., DMSO-

    
    , Toluene-
    
    
    
    , or 1,1,2,2-tetrachloroethane-
    
    
    ).
  • Instrument Setup: Insert the sample into the NMR spectrometer. Tune and match the probe for the specific solvent at room temperature.

  • Temperature Calibration: Gradually increase the probe temperature in 10 °C increments. Crucial: Allow 5 minutes of equilibration time per step to prevent thermal convection currents, which can artificially broaden lines.

  • Acquisition: Acquire

    
    H NMR spectra at each interval. Stop heating when the 
    
    
    
    -pyrrole signals coalesce into sharp peaks (typically between 90 °C and 120 °C).
  • Self-Validation Step: Cool the sample back to room temperature and re-acquire the spectrum. Compare it to the initial room-temperature spectrum to ensure no thermal degradation or side reactions occurred during heating.

Protocol B: TFA Titration (The Dication Method)
  • Baseline Acquisition: Acquire a standard

    
    H NMR spectrum of the free-base porphyrin (2–5 mg) in 0.6 mL CDCl
    
    
    
    .
  • Acidification: Add 1–2 drops (approx. 10–20

    
    L) of deuterated trifluoroacetic acid (TFA-
    
    
    
    ) directly to the NMR tube.
  • Mixing & Visual Validation: Cap the tube and invert it 5–10 times. A visible color change (typically from purple/red to green) acts as an immediate visual confirmation of dication formation.

  • Acquisition: Re-acquire the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    H NMR spectrum. The inner NH signal (typically around -2.7 ppm) should disappear (due to deuterium exchange) or shift significantly, and the 
    
    
    
    -pyrrole signals will sharpen.
  • Reversibility Check: To recover the free base for downstream synthesis, wash the NMR sample with saturated aqueous NaHCO

    
    , extract with CH
    
    
    
    Cl
    
    
    , dry over Na
    
    
    SO
    
    
    , and evaporate the solvent.

Part 4: Data Presentation & Decision Matrix

Quantitative Summary of Resolution Techniques
TechniqueRecommended SolventTemp RangeExpected

-Pyrrole Shift
Expected Inner NH ShiftPrimary Mechanism of Action
Standard (Baseline) CDCl

20 to 25 °C~8.8 ppm (Broad hump)~ -2.7 ppm (Broad)N/A (Intermediate exchange)
High-Temp VT-NMR DMSO-

/ Toluene-

80 to 120 °C~8.8 ppm (Sharp singlet)~ -2.5 ppm (Sharp singlet)Thermal acceleration (Fast exchange)
Low-Temp VT-NMR CD

Cl

/ CDCl

-50 to -80 °C~8.6 - 9.0 ppm (Multiplets)~ -2.0 to -3.0 ppm (Split)Thermal freezing (Slow exchange)
TFA Dication CDCl

+ 1-5% TFA-

20 to 25 °C~8.5 ppm (Sharp singlet)Disappears (Deuterated)Electrostatic saddling & NH locking
Zn(II) Metalation CDCl

20 to 25 °C~8.9 ppm (Sharp singlet)N/A (Protons removed)Symmetry enforcement
Troubleshooting Workflow

NMR_Troubleshooting Start Broad NMR Signals in Ortho-Substituted Porphyrin Decision1 Preferred Resolution Strategy? Start->Decision1 Phys Physical Method (Variable Temperature) Decision1->Phys Non-destructive Chem Chemical Method (Structural Locking) Decision1->Chem Derivatization acceptable HighT High-Temp VT-NMR (> 80 °C) Achieves Fast Exchange Phys->HighT Thermally stable, needs simple spectrum LowT Low-Temp VT-NMR (< -50 °C) Achieves Slow Exchange Phys->LowT Needs atropisomer quantification TFA TFA Addition (Forms Dication) Stops NH Tautomerism Chem->TFA Reversible (Neutralize with base) Metal Zn(II) Metalation Removes Inner Protons Chem->Metal Permanent/ Downstream use

Decision matrix for resolving NMR signal broadening in ortho-substituted porphyrins.

References

  • A Variable-Temperature Solid-state 13C CPMAS NMR Analysis of meso-Tetrapropylporphyrin and of Octaethylporphyrin. Weizmann Institute of Science. Available at: [Link][1]

  • Structure and dynamics processes in free-base chlorins controlled by chemical modifications of macroring and aryl groups in meso-positions. RSC Publishing. Available at: [Link][2]

  • Overcoming NMR line broadening of nitrogen containing compounds: A simple solution. ResearchGate. Available at: [Link][5]

  • The nuclear magnetic resonance spectra of porphyrins. Part X. Carbon-13 nuclear magnetic resonance spectra of some meso-tetraarylporphyrins and their metal chelates. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link][3]

  • The NMR spectra of the porphyrins 16—zinc(II) meso‐tetraphenylporphyrin (Zn TPP) as a diamagnetic shift reagent. SciSpace. Available at: [Link][4]

Sources

Optimization

Technical Support Center: Troubleshooting T(o-Cl)PP Solubility in Polar vs. Nonpolar Solvents

Welcome to the Technical Support Center for porphyrin handling and application. As a Senior Application Scientist, I have designed this guide to address the specific solubility challenges researchers face when working wi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for porphyrin handling and application. As a Senior Application Scientist, I have designed this guide to address the specific solubility challenges researchers face when working with T(o-Cl)PP (meso-Tetrakis(2-chlorophenyl)porphyrin). This guide bypasses generic advice to provide you with the mechanistic causality behind its behavior, quantitative metrics, and self-validating experimental protocols to ensure your downstream assays and syntheses succeed.

Module 1: Mechanistic Causality – The "Why" Behind T(o-Cl)PP Solubility

Q: Why does T(o-Cl)PP exhibit drastically different solubility profiles compared to unhindered porphyrins like TPP?

A: The solubility of T(o-Cl)PP is governed by a delicate balance between steric hindrance and hydrophobicity. In unhindered porphyrins like standard meso-tetraphenylporphyrin (TPP), the planar macrocycles engage in strong intermolecular


 stacking, rendering them poorly soluble in most solvents.

In T(o-Cl)PP, the bulky ortho-chloro substituents on the phenyl rings create severe steric hindrance. To minimize steric clash with the pyrrolic hydrogen atoms, the phenyl rings are forced into a nearly perpendicular conformation relative to the porphyrin core (often called the "picket-fence" conformation). This structural twist disrupts face-to-face


 stacking, significantly enhancing its 1[1].

However, because T(o-Cl)PP lacks polar functional groups (such as -OH, -COOH, or -SO


H), it is profoundly hydrophobic. When introduced to polar solvents (water, methanol, acetonitrile), the hydrophobic effect drives the porphyrin molecules to minimize their surface area exposed to the polar environment, leading to2[2].

Module 2: Quantitative Solubility Data

To guide your solvent selection, we have summarized the empirical solubility profile of T(o-Cl)PP across various solvent classes.

SolventPolarity IndexSolubility ProfilePrimary Application / Notes
Dichloromethane (DCM) 3.1 (Nonpolar)High (>50 mg/mL)Ideal for organic synthesis and stock preparation.
Chloroform (CHCl₃) 4.1 (Nonpolar)High (>50 mg/mL)Standard solvent for UV-Vis and NMR characterization.
Toluene 2.4 (Nonpolar)Moderate-High (~20 mg/mL)Used in high-temperature catalytic oxidations.
Dimethylformamide (DMF) 6.4 (Polar Aprotic)Moderate (~5 mg/mL)Requires heating/sonication; standard for metallation.
Dimethyl Sulfoxide (DMSO) 7.2 (Polar Aprotic)Low-Moderate (~2 mg/mL)Used for biological assay stock solutions; prone to aggregation over time.
Methanol / Water >5.1 (Polar Protic)Insoluble (<0.1 mg/mL)Causes immediate H- or J-aggregation and precipitation.

Module 3: Troubleshooting Guide & FAQs

Q: I am attempting to synthesize a metalloporphyrin (e.g., Mn-T(o-Cl)PP) in DMF, but the free-base porphyrin is not fully dissolving, leading to low yields. How can I resolve this? A: T(o-Cl)PP has limited solubility in DMF at room temperature. The undissolved solid cannot effectively coordinate with the metal salt. Solution: Elevate the reaction temperature to reflux (~153 °C). At reflux, the kinetic energy overcomes the remaining intermolecular forces, fully solubilizing T(o-Cl)PP. Alternatively, use a microwave-assisted synthesis approach (e.g., 150 °C for 15 minutes), which rapidly drives both solubilization and the metallation thermodynamic equilibrium. Always verify the completion of the metallation by checking the UV-Vis spectrum, a standard practice in 3[3].

Q: I need to evaluate T(o-Cl)PP or its metal complexes in an in vitro biological assay (aqueous buffer). How do I prevent it from crashing out of solution? A: Direct injection of a DMSO stock solution into an aqueous buffer will cause localized supersaturation and immediate precipitation. Solution: Employ a micellar solubilization strategy. Pre-mix your T(o-Cl)PP DMSO stock with a non-ionic surfactant (e.g., Tween-80 or Cremophor EL) before slowly adding it to the aqueous buffer under vigorous vortexing. The surfactant forms micelles around the hydrophobic T(o-Cl)PP molecules, shielding them from the polar water molecules and maintaining a pseudo-homogeneous dispersion.

Module 4: Validated Experimental Protocols

Protocol 1: Preparation of Aggregation-Free T(o-Cl)PP Solutions for Biological Assays

Self-Validating Principle: A successful monomeric dispersion will exhibit a sharp, intense Soret band (~418 nm). Aggregation will be self-evident via a broadened, red-shifted (J-aggregate) or blue-shifted (H-aggregate) Soret band.

  • Stock Preparation: Weigh 1.0 mg of T(o-Cl)PP and dissolve in 1.0 mL of anhydrous DMSO to create a ~1.3 mM stock. Sonicate for 10 minutes in a bath sonicator until no particulates are visible.

  • Surfactant Complexation: In a separate vial, mix 100 µL of the T(o-Cl)PP DMSO stock with 50 µL of Tween-80. Vortex vigorously for 2 minutes to ensure intimate mixing of the porphyrin with the surfactant lipid tails.

  • Aqueous Dispersion: While continuously vortexing the mixture, add 850 µL of PBS (Phosphate Buffered Saline, pH 7.4) dropwise (1 drop per second).

  • Validation: Record a UV-Vis spectrum of the final solution. A sharp Soret band confirms successful micellar encapsulation. If the band is broad, increase the Tween-80 ratio in step 2.

Protocol 2: High-Yield Metallation of T(o-Cl)PP (e.g., Manganese Insertion)

Self-Validating Principle: The reaction is complete when the free-base Q-bands (typically 4 bands between 500-700 nm) disappear entirely, replaced by the characteristic metalloporphyrin Q-bands.

  • Solubilization: Add 100 mg of T(o-Cl)PP to a 50 mL round-bottom flask containing 20 mL of anhydrous DMF.

  • Metal Addition: Add 10 equivalents of Manganese(II) chloride tetrahydrate (MnCl₂·4H₂O).

  • Reflux: Attach a reflux condenser and heat the mixture to 153 °C under a nitrogen atmosphere for 4 hours. The solution will turn from purple/red to dark green/brown.

  • Precipitation & Recovery: Cool the reaction to room temperature. Pour the mixture into 100 mL of ice-cold distilled water. The polar water will force the highly hydrophobic Mn-T(o-Cl)PP to precipitate immediately.

  • Purification: Filter the precipitate, wash extensively with water (to remove unreacted metal salts and DMF), and dry under vacuum.

Module 5: Solubilization Strategy Workflow

G Start T(o-Cl)PP Solid Decision1 Target Application? Start->Decision1 NonPolar Organic Synthesis / Catalysis Decision1->NonPolar Polar Biological Assays (Aqueous) Decision1->Polar Solvent1 Dissolve in DCM/CHCl3 (High Solubility) NonPolar->Solvent1 Solvent2 Prepare Stock in DMSO (Requires Sonication) Polar->Solvent2 Action1 Direct Use in Reaction Solvent1->Action1 Action2 Add Surfactant (Tween-80) & Dilute in Buffer Solvent2->Action2 Validate1 Check UV-Vis Soret Band (~418 nm, sharp) Action1->Validate1 Validate2 Check for Broadening (Indicates Aggregation) Action2->Validate2

Decision tree for T(o-Cl)PP solubilization based on target environment and validation steps.

References

  • Source: nih.
  • Source: researchgate.
  • Source: nih.

Sources

Troubleshooting

Technical Support Center: Preventing Aggregation of meso-Tetra(2,6-dichlorophenyl) Porphine (TDCPP)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with meso-Tetra(2,6-dichlorophenyl) por...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with meso-Tetra(2,6-dichlorophenyl) porphine (TDCPP) .

While the 2,6-dichloro substitutions on TDCPP act as "picket fences" to sterically hinder face-to-face (H-type) aggregation [1], the extreme hydrophobicity of the macrocycle still drives severe edge-to-edge (J-type) or amorphous aggregation in aqueous and polar media [2]. This aggregation quenches fluorescence, drastically reduces singlet oxygen (ROS) generation, and nullifies its efficacy in photodynamic therapy (PDT) and catalysis [4].

This guide provides field-proven, self-validating methodologies to maintain TDCPP in its active, monomeric state.

Part 1: Diagnostic & Theoretical FAQ

Q1: How do I definitively verify if my TDCPP is aggregating in solution? A: Do not rely on visual inspection. You must use UV-Vis spectroscopy as a self-validating diagnostic tool. Monomeric TDCPP exhibits a highly intense, sharp Soret band at approximately 415–422 nm alongside four distinct Q-bands [2]. If your TDCPP is aggregating, you will observe a distinct broadening of the Soret band, a reduction in the molar extinction coefficient (hypochromicity), and often a red-shift [1]. If the Soret band is broad, your downstream ROS assays will fail.

Q2: Why does TDCPP aggregate in water even though it has sterically hindering 2,6-dichloro groups? A: The steric hindrance of the 2,6-dichlorophenyl groups successfully prevents the tight π-π stacking seen in unhindered planar porphyrins (like TPP). However, TDCPP is intensely hydrophobic (high partition coefficient, logP). When introduced to aqueous media, thermodynamic forces drive the hydrophobic macrocycles to collapse together to minimize their surface area exposure to water [4]. This hydrophobic collapse leads to non-fluorescent aggregates.

Q3: Can I just dissolve TDCPP in DMSO and inject it directly into my aqueous assay buffer? A: No. This is a common point of failure. Direct injection of a DMSO/TDCPP stock into an aqueous buffer leads to rapid kinetic trapping. The solvent exchange happens faster than the porphyrin can equilibrate, causing it to "crash out" into amorphous aggregates. You must use a carrier system (micelles, liposomes, or cyclodextrins) to shield the hydrophobic core before introducing it to water [5].

Part 2: Formulation Strategies & Quantitative Data

To successfully deploy TDCPP in aqueous environments, you must encapsulate it. Below is a quantitative summary of the most effective anti-aggregation strategies.

Table 1: Quantitative Comparison of Anti-Aggregation Carriers for TDCPP
StrategyCarrier AgentTypical Molar Ratio (Carrier:TDCPP)Est. Singlet Oxygen Yield (ΦΔ)Primary ApplicationLimitations
Organic Solvation DMF, DCM, ChloroformN/A (Pure Solvent)~0.60 - 0.70Chemical CatalysisHigh toxicity in biological systems.
Micellar Dispersion Tween 80, Triton X-10050:1 to 100:1~0.50 - 0.65In vitro PDT AssaysDynamic instability upon high dilution.
Host-Guest Complexation HP-β-Cyclodextrin10:1 to 50:1~0.45 - 0.55Drug Delivery / Amyloid modelsRequires high molar excess of CD.
Liposomal Encapsulation DPPC (Phospholipids)100:1 (Lipid:TDCPP)~0.50 - 0.60In vivo PharmacokineticsComplex preparation; requires extrusion.

Note: In an aggregated aqueous state without carriers, the ΦΔ of TDCPP drops to <0.05 due to self-quenching.

Part 3: Visualizing the Aggregation & Troubleshooting Workflows

To understand the fate of TDCPP in solution and how to troubleshoot it, refer to the following logic pathways.

Aggregation_Pathway TDCPP TDCPP Monomer (Highly Hydrophobic) Aqueous Aqueous Media (No Carrier) TDCPP->Aqueous Micelle Surfactant / Micelles (e.g., Tween 80) TDCPP->Micelle CD Cyclodextrins (e.g., HP-β-CD) TDCPP->CD Aggregate Hydrophobic Collapse (J-Aggregation) Aqueous->Aggregate Quench Fluorescence Quenching & Reduced ROS Aggregate->Quench Active Monomeric Dispersion (High Singlet Oxygen) Micelle->Active CD->Active

Figure 1: Mechanistic pathway of TDCPP aggregation vs. carrier-mediated monomeric stabilization.

Troubleshooting_Workflow Start Detect Aggregation (Broad Soret Band) CheckSolvent Is solvent purely organic? Start->CheckSolvent OrgYes Use DCM, Chloroform, or DMF CheckSolvent->OrgYes Yes OrgNo Aqueous or Mixed Media CheckSolvent->OrgNo No AddSurfactant Add Surfactant or Cyclodextrin OrgNo->AddSurfactant CheckUV Re-check UV-Vis: Is Soret Band sharp at ~420 nm? AddSurfactant->CheckUV Success Optimal Monomeric State CheckUV->Success Yes Fail Increase Carrier Ratio or Sonicate CheckUV->Fail No Fail->AddSurfactant Iterate

Figure 2: Decision tree for troubleshooting and resolving TDCPP aggregation in experimental setups.

Part 4: Step-by-Step Experimental Methodologies

Protocol A: Preparation of TDCPP-Loaded Micelles via Thin-Film Hydration

Causality & Rationale: We use the thin-film hydration method rather than direct injection to prevent kinetic trapping. By co-dissolving TDCPP and the surfactant in an organic solvent and evaporating it, we force the molecules into intimate contact. Upon hydration, the surfactant thermodynamically self-assembles around the TDCPP, sequestering it into the hydrophobic micellar core [6].

  • Co-dissolution: Dissolve 1.0 mg of TDCPP and 50 mg of Tween 80 (or Pluronic F-127) in 5 mL of Dichloromethane (DCM) in a round-bottom flask. Ensure complete dissolution.

  • Film Formation: Attach the flask to a rotary evaporator. Evaporate the DCM slowly under reduced pressure at 30°C until a uniform, dry thin film forms on the flask walls.

  • Desiccation: Place the flask under a high vacuum for 2 hours to remove trace halogenated solvent.

  • Hydration: Add 10 mL of 1X PBS (pH 7.4) to the flask.

  • Self-Assembly: Sonicate the flask in a bath sonicator for 15–30 minutes at room temperature until the film is completely hydrated, yielding a clear, reddish dispersion.

  • Validation: Filter through a 0.22 µm syringe filter to remove unencapsulated TDCPP. Measure the UV-Vis spectrum; a sharp peak at ~420 nm confirms success.

Protocol B: Host-Guest Complexation with HP-β-Cyclodextrin

Causality & Rationale: Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic internal cavity and a hydrophilic exterior. Co-lyophilization physically drives the hydrophobic TDCPP macrocycle into the CD cavity, preventing intermolecular π-π stacking and shielding it from water [3].

  • Preparation: Dissolve 1.0 mg of TDCPP in 2 mL of absolute ethanol. Separately, dissolve 100 mg of HP-β-CD in 8 mL of deionized water.

  • Mixing: Slowly add the ethanolic TDCPP solution dropwise into the aqueous HP-β-CD solution under vigorous magnetic stirring.

  • Equilibration: Stir the mixture in the dark at room temperature for 24 hours to allow the inclusion complex to reach thermodynamic equilibrium.

  • Solvent Removal: Evaporate the ethanol using a rotary evaporator at 35°C.

  • Lyophilization: Freeze the remaining aqueous solution at -80°C and lyophilize for 48 hours to obtain a dry powder of the TDCPP/HP-β-CD inclusion complex.

  • Reconstitution & Validation: Reconstitute the powder in water. The solution should be optically clear. Validate the monomeric state via fluorescence spectroscopy (look for strong emission at ~650 nm).

References

  • Photodynamic Inactivation of Bacteria with Porphyrin Derivatives: Effect of Charge, Lipophilicity, ROS Generation, and Cellular Uptake on Their Biological Activity In Vitro. PubMed Central (PMC).1

  • Porphyrin-containing materials for photodegradation of organic pollutants in wastewaters: a review. Catalysis Science & Technology (RSC Publishing).2

  • Porphyrin Cyclodextrin Conjugates Modulate Amyloid Beta Peptide Aggregation and Cytotoxicity. PubMed.3

  • Overcoming the challenges of infrared photosensitizers in photodynamic therapy: the making of redaporfin. Chemical Communications (RSC Publishing).4

  • Modulation of the catalytic activity of porphyrins by lipid- and surfactant-containing nanostructures. SciELO.5

  • Cascade Processes with Micellar Reaction Media: Recent Advances and Future Directions. PubMed Central (PMC).6

Sources

Optimization

Troubleshooting low fluorescence intensity in chlorinated porphyrins

A Guide for Researchers, Scientists, and Drug Development Professionals This guide provides in-depth troubleshooting for a common yet complex issue encountered in the laboratory: low or inconsistent fluorescence intensit...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth troubleshooting for a common yet complex issue encountered in the laboratory: low or inconsistent fluorescence intensity from chlorinated porphyrins. As a Senior Application Scientist, my goal is to move beyond simple checklists and explain the underlying photophysical principles governing these powerful molecules. Understanding the "why" is critical to effectively troubleshooting the "how."

Frequently Asked Questions (FAQs)

Q1: I've synthesized or purchased a chlorinated porphyrin, but its fluorescence is much weaker than I expected. What are the primary causes?

Low fluorescence from chlorinated porphyrins is not unusual and is often rooted in their inherent molecular properties and behavior in solution. There are three main culprits you should investigate: the heavy-atom effect, aggregation-caused quenching, and solvent-related issues.

  • The Internal Heavy-Atom Effect: This is the most fundamental reason for lower fluorescence in chlorinated porphyrins compared to their non-halogenated counterparts. The chlorine atoms, being "heavy" atoms, enhance a process called intersystem crossing (ISC).[1][2] ISC is a non-radiative pathway where the excited molecule, which would normally emit a photon as fluorescence, instead transitions to a non-fluorescent triplet state. This process effectively "steals" energy that would have been released as light. The result is a diminished fluorescence quantum yield and a shorter fluorescence lifetime.[1][3]

  • Aggregation-Caused Quenching (ACQ): Porphyrins, with their large, flat aromatic structures, have a strong tendency to stack on top of each other, especially in aqueous or poorly solvating environments.[4][5] This stacking, or aggregation, creates new non-radiative decay pathways for the excited state energy, effectively quenching fluorescence.[5][6] This phenomenon is highly concentration-dependent; as you increase the concentration, the molecules are closer together and more likely to aggregate, leading to a drop in fluorescence intensity.[4]

  • Solvent and Environmental Effects: The local environment around the porphyrin molecule significantly impacts its photophysical behavior. Factors such as solvent polarity, viscosity, pH, and the presence of dissolved oxygen can all influence fluorescence intensity.[7][8] For instance, a solvent that does not properly solvate the porphyrin will promote aggregation (ACQ). Furthermore, the polarity of the solvent can alter the energy levels of the excited states, affecting emission properties.[7]

Q2: My porphyrin's UV-Vis absorption spectrum looks strange and the fluorescence is weak. Could this be aggregation? How do I confirm it?

Yes, changes in the absorption spectrum are a classic indicator of porphyrin aggregation. When porphyrins stack, their electronic interactions cause the main absorption band (the Soret or B band) to either shift to a shorter wavelength (blue-shift) or a longer wavelength (red-shift).

  • H-aggregates (Hypsochromic shift): Formed by face-to-face stacking, these typically result in a blue-shifted and often broadened Soret band. H-aggregates are notoriously weak emitters.[5][9]

  • J-aggregates (Bathochromic shift): Formed by a side-by-side or slipped-stack arrangement, these result in a sharp, red-shifted Soret band.[5][10]

Diagnostic Workflow: To confirm aggregation, perform a concentration-dependent UV-Vis study. Prepare a series of dilutions of your sample and record the absorption spectrum for each. If aggregation is the issue, you will observe that at lower concentrations, the spectrum resembles that of a monomer (a sharp, single Soret band), while at higher concentrations, the Soret band will broaden, shift, and may even split into multiple peaks.[11] This deviation from the Beer-Lambert law is a strong sign of aggregation.

Click for a Step-by-Step Protocol: Confirming Aggregation with UV-Vis Spectroscopy

Objective: To determine if Aggregation-Caused Quenching (ACQ) is responsible for low fluorescence by observing concentration-dependent changes in the UV-Vis absorption spectrum.

Materials:

  • Chlorinated Porphyrin stock solution of known concentration.

  • High-purity solvent (e.g., THF, Chloroform, or DMF).

  • Calibrated micropipettes.

  • Quartz cuvettes (1 cm path length).

  • UV-Vis Spectrophotometer.

Procedure:

  • Prepare a High-Concentration Stock: Prepare a stock solution of your porphyrin at the highest concentration you typically work with (e.g., 10 µM).

  • Perform Serial Dilutions: Create a dilution series from the stock solution. A good range to test would be: 10 µM, 5 µM, 2 µM, 1 µM, 0.5 µM, and 0.1 µM.

  • Acquire Spectra:

    • Use a clean quartz cuvette and first run a baseline/blank with the pure solvent.

    • Starting with the most dilute sample (0.1 µM), fill the cuvette and record the full absorption spectrum (typically 350-700 nm).

    • Rinse the cuvette thoroughly with the solvent between each measurement.

    • Proceed to measure the spectra for each concentration, moving from most dilute to most concentrated.

  • Analyze the Data:

    • Overlay all the recorded spectra.

    • Check for Monomeric Behavior: At the lowest concentrations (e.g., 0.1 µM), you should observe a sharp, well-defined Soret band. This represents the monomeric species.

    • Identify Signs of Aggregation: As concentration increases, look for:

      • Blue-shift (H-aggregation): The Soret band peak shifts to a shorter wavelength (e.g., from 420 nm to 405 nm).[5]

      • Red-shift (J-aggregation): The Soret band peak shifts to a longer wavelength (e.g., from 420 nm to 440 nm).[5]

      • Band Broadening: The Soret band becomes wider and less defined.

      • Appearance of New Peaks/Shoulders: You may see new features appear alongside the original monomeric band.

    • Plot Absorbance vs. Concentration: Plot the peak absorbance of the Soret band against concentration. If the plot is linear, the Beer-Lambert law holds, and aggregation is minimal in that range. If the plot deviates from linearity, it confirms the presence of aggregates.

Q3: I've confirmed aggregation is the problem. How can I fix it and restore fluorescence?

Combating aggregation involves altering the sample conditions to favor the monomeric, fluorescent state of the porphyrin. The primary strategies are solvent optimization and the use of disaggregating agents.

Strategy 1: Solvent Optimization The choice of solvent is critical. A "good" solvent will interact favorably with the porphyrin molecules, keeping them separated and solvated. A "poor" solvent will cause the porphyrins to self-associate to minimize their contact with the solvent.

  • Recommended Solvents: Non-polar, aprotic solvents are often effective at preventing aggregation. Good starting points include Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), and Toluene.

  • Solvents to Use with Caution: Highly polar or protic solvents, especially water, can induce aggregation of hydrophobic porphyrins.[12]

Strategy 2: Use of Disaggregating Agents If you must work in a solvent system that promotes aggregation (e.g., for biological assays in aqueous buffers), you can add reagents that physically disrupt the porphyrin stacks.

  • Surfactants: Non-ionic surfactants like Triton X-100 or anionic surfactants like Sodium Dodecyl Sulfate (SDS) can encapsulate porphyrins within their micelles, effectively isolating them from one another. This is a very common and effective technique.

  • Co-solvents: Adding a small percentage of a good organic solvent like THF or DMSO to an aqueous buffer can significantly improve porphyrin solubility and reduce aggregation.

Click for a Step-by-Step Protocol: Disaggregation Using Surfactants

Objective: To break up porphyrin aggregates in an aqueous solution using a surfactant to restore monomeric fluorescence.

Materials:

  • Aggregated porphyrin sample in an aqueous buffer (e.g., PBS).

  • 10% (w/v) stock solution of a surfactant (e.g., Triton X-100 or SDS).

  • Fluorometer.

  • Appropriate cuvettes for fluorescence measurements.

Procedure:

  • Prepare the Sample: Place your aggregated porphyrin sample in a fluorescence cuvette. The concentration should be low enough to avoid inner filter effects (typically, absorbance at the excitation wavelength should be < 0.1).

  • Acquire a Baseline Spectrum: Measure the fluorescence emission spectrum of your aggregated sample. You expect to see a weak signal.

  • Titrate with Surfactant:

    • Add a very small aliquot of the 10% surfactant stock solution to the cuvette (e.g., add 1-2 µL to a 1 mL sample). The final concentration should be above the surfactant's critical micelle concentration (CMC). For Triton X-100, the CMC is ~0.015% w/v.

    • Gently mix the solution by capping the cuvette and inverting it several times. Avoid vigorous shaking, which can cause bubbles.

    • Allow the sample to equilibrate for 2-3 minutes.

  • Re-measure Fluorescence: Measure the fluorescence emission spectrum again.

  • Analyze and Repeat:

    • Compare the new spectrum to the baseline. You should see a significant increase in fluorescence intensity as the aggregates dissociate into monomeric porphyrins encapsulated in micelles.[13]

    • You can continue adding small aliquots of the surfactant and re-measuring until the fluorescence intensity plateaus, indicating that disaggregation is complete.

  • Control Experiment: It is crucial to run a control with just the buffer and the surfactant to ensure the surfactant itself is not contributing a fluorescent signal at your wavelengths of interest.

Data & Diagrams for Deeper Insight

The Heavy-Atom Effect Explained

The heavy atom effect directly quenches fluorescence by promoting the transition from the emissive singlet excited state (S1) to the non-emissive triplet state (T1). This is illustrated in the Jablonski diagram below.

G cluster_0 Singlet States cluster_1 Triplet States S0 S0 (Ground State) S1 S1 (Fluorescent State) S0->S1 Absorption S1->S0 Fluorescence (k_f) T1 T1 (Phosphorescent State) S1->T1 Intersystem Crossing (k_isc) Enhanced by Cl T1->S0 Phosphorescence (k_p)

Caption: Jablonski diagram showing how the heavy-atom (Cl) enhances intersystem crossing (k_isc).

Troubleshooting Workflow

Use this decision tree to systematically diagnose and solve the cause of low fluorescence intensity.

Workflow start Low Fluorescence Intensity uv_vis Record UV-Vis Spectrum. Does Soret band shift/broaden with concentration? start->uv_vis aggregation Problem: Aggregation-Caused Quenching (ACQ) uv_vis->aggregation Yes no_agg No signs of aggregation. uv_vis->no_agg No solve_agg Action: Optimize Solvent or Add Surfactant (Triton X-100) aggregation->solve_agg heavy_atom Problem: Intrinsic Heavy-Atom Effect no_agg->heavy_atom purity Consider Purity. Run HPLC or Mass Spec. no_agg->purity accept Action: Accept lower quantum yield. Optimize instrument settings (gain, integration time). heavy_atom->accept purity->heavy_atom No, sample is pure impure Problem: Impurity or Degradation purity->impure Yes purify Action: Purify sample (e.g., column chromatography). impure->purify

Caption: A logical workflow for troubleshooting low fluorescence in chlorinated porphyrins.

Quantitative Impact of Halogenation

The heavy-atom effect is quantifiable. While direct data for chlorinated porphyrins can be sparse, a well-studied analogue involves fluorination. Highly fluorinated porphyrins, such as meso-tetra(pentafluorophenyl)porphyrin (TPPF20), exhibit reduced fluorescence quantum yields compared to their non-halogenated parent, tetraphenylporphyrin (TPP), because the heavy atoms enhance the rate of intersystem crossing to the triplet state.[14][15]

CompoundTypical SolventFluorescence Quantum Yield (ΦF)Key Takeaway
Tetraphenylporphyrin (TPP)Toluene~0.11 - 0.13[16][17]The non-halogenated baseline.
Tetra(pentafluorophenyl)porphyrinMethanol / PBS~0.06 - 0.10[14][15]Halogenation decreases fluorescence.

This table illustrates that even with fluorine (a relatively "light" heavy atom), a noticeable quenching effect occurs. With chlorine, this effect is expected to be even more pronounced.

References

  • Borisevich, E. A. (2004). Intramolecular heavy-atom effect in the photophysics of organic molecules. Journal of Applied Spectroscopy, 71, 549–569.
  • Myśliwa-Kurdziel, B., et al. (2008). Solvent effects on fluorescence properties of protochlorophyll and its derivatives with various porphyrin side chains. Photochemical & Photobiological Sciences, 7(9), 1083-1089.
  • Harriman, A., & Hosie, R. J. (1981). Luminescence of porphyrins and metalloporphyrins. Part 3.—Heavy-atom effects. Journal of the Chemical Society, Faraday Transactions 2, 77(9), 1675-1684.
  • Wang, J., et al. (2023). Overcoming Aggregation-Caused Quenching by an Improved Porphyrin Hybrid and Its Application in Enhanced Electrochemiluminescence Biosensing. ACS Sustainable Chemistry & Engineering, 11(39), 14533–14541.
  • Rao, D. N., et al. (2002). Heavy atom effect on nonlinear absorption and optical limiting characteristics of 5,10,15,20-(tetratolyl) porphyrinato phosphorus.
  • Al-Awady, M. J., et al. (2023). Phosphates Induced H-Type or J-Type Aggregation of Cationic Porphyrins with Varied Side Chains. Molecules, 28(10), 4165.
  • Yuan, Y., et al. (2016). Decoration of Porphyrin with Tetraphenylethene: Converting Fluorophore with Aggregation-Caused Quenching to Aggregation-Induced Emission.
  • Zhang, X., et al. (2018). Transformation of H-Aggregates and J-Dimers of Water-Soluble Tetrakis (4-carboxyphenyl) Porphyrin in Polyion Complex Micelles. Polymers, 10(5), 503.
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  • Chang, Y.-C., et al. (2012). Natural Chlorophyll-Related Porphyrins and Chlorins for Dye-Sensitized Solar Cells. International Journal of Molecular Sciences, 13(4), 4930–4944.
  • Edinburgh Instruments. (2018). Troubleshooting Measurements of Fluorescence Spectra. Edinburgh Instruments.
  • Fellers, T. J., & Davidson, M. W. (2018). Fluorescence Microscopy Errors. Molecular Expressions.
  • Pereira, M. M., et al. (2023). A Comparative Evaluation of the Photosensitizing Efficiency of Porphyrins, Chlorins and Isobacteriochlorins toward Melanoma Cancer Cells. International Journal of Molecular Sciences, 24(12), 10078.
  • Lindsey, J. S. (2021). Comprehensive review of photophysical parameters (ε, Φf, τS) of tetraphenylporphyrin (H2TPP) and zinc tetraphenylporphyrin (ZnTPP) – Critical benchmark molecules in photochemistry and photosynthesis. Journal of Photochemistry and Photobiology A: Chemistry, 406, 113020.
  • Pérez-Rodríguez, A., et al. (2017). A Calixarene Promotes Disaggregation and Sensing Performance of Carboxyphenyl Porphyrin Films. Sensors, 17(11), 2530.
  • Serra, O. A., et al. (2021). Fluorescence Spectroscopy of Porphyrins and Phthalocyanines: Some Insights into Supramolecular Self-Assembly, Microencapsulation, and Imaging Microscopy. Applied Sciences, 11(14), 6524.
  • Pasternack, R. F., et al. (1998). J- and H-Aggregates of Porphyrin−Surfactant Complexes: Time-Resolved Fluorescence and Other Spectroscopic Studies. The Journal of Physical Chemistry B, 102(1), 32–40.

Sources

Troubleshooting

Technical Support Center: Purification of meso-Tetra(o-dichlorophenyl) Porphyrin

A Guide to Removing Unreacted Aldehyde from Crude Synthetic Product Welcome to the technical support guide for researchers engaged in the synthesis of meso-Tetra(o-dichlorophenyl) porphine, often synthesized via methods...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Removing Unreacted Aldehyde from Crude Synthetic Product

Welcome to the technical support guide for researchers engaged in the synthesis of meso-Tetra(o-dichlorophenyl) porphine, often synthesized via methods like the Adler-Longo or Lindsey condensations.[1][2][3] A persistent challenge in these syntheses is the removal of unreacted 2,6-dichlorobenzaldehyde from the crude product. This guide provides in-depth troubleshooting, step-by-step protocols, and the scientific rationale behind effective purification strategies.

Section 1: Foundational Principles of Separation

This section addresses the fundamental "why" behind the purification techniques, focusing on the physicochemical differences between your target porphyrin and the contaminant aldehyde.

Q1: Why is it so critical to remove residual 2,6-dichlorobenzaldehyde?

A: Complete removal of the starting aldehyde is paramount for several reasons:

  • Data Integrity: Residual aldehyde can interfere with spectroscopic characterization. For instance, its signals in an ¹H NMR spectrum can obscure important features of the porphyrin, and its carbonyl group can add complexity to FT-IR spectra.

  • Downstream Reactions: If the porphyrin is to be used in subsequent steps, such as metallation or further functionalization, the aldehyde can act as a competing reagent or a poison for catalysts, leading to low yields and complex side-products.

  • Biological Assays: For drug development professionals, the presence of an unreacted aromatic aldehyde can lead to false positives or introduce unintended cytotoxicity in biological screening, confounding the results.

Q2: What are the key property differences between meso-Tetra(o-dichlorophenyl) porphine and 2,6-dichlorobenzaldehyde that enable their separation?

A: The separation strategy hinges on exploiting the significant differences in their physical and chemical properties. The aldehyde is a small, relatively non-polar molecule, while the porphyrin is a large, highly conjugated, and more polar macrocycle.

Property2,6-Dichlorobenzaldehydemeso-Tetra(o-dichlorophenyl) porphineRationale for Separation
Molecular Weight ~175 g/mol [4][5]~886 g/mol The vast size difference leads to distinct diffusion rates and interaction strengths with stationary phases in chromatography.
Color Off-white to yellowish solid[6]Intense dark purple solid[7][8]The porphyrin's color allows for easy visual tracking during column chromatography. The aldehyde fractions will be colorless.
Polarity Moderately polarHighly polar (due to N-H protons and large π-system)This is the primary basis for chromatographic separation. The porphyrin adheres more strongly to polar stationary phases like silica gel.
Solubility Soluble in many organic solvents (DCM, acetone, ethanol).[9][10]Soluble in chlorinated solvents (DCM, chloroform); sparingly soluble in alcohols (methanol) and alkanes (hexane).This differential solubility is key for purification by washing and recrystallization.
Melting Point 69-71 °C[4][5]>300 °C (typically decomposes)The high melting point and crystalline nature of the porphyrin facilitate its isolation as a solid.

Section 2: Troubleshooting Guide: Common Purification Issues

This section is designed to address specific problems you may encounter during the purification process.

Issue 1: "My crude product is a dark, sticky, tar-like residue. How do I begin the purification?"

Cause: Adler-Longo and similar high-temperature syntheses are known to produce oligomeric and polymeric by-products, which form a tar.[1] The unreacted aldehyde is trapped within this matrix.

Solution: Trituration and Solvent Washing

The first step is to break down the tar and liberate the solid porphyrin.

  • Transfer the Tar: Scrape the crude residue into a beaker or mortar.

  • Initial Wash: Add a solvent in which the aldehyde is soluble but the porphyrin is not, such as methanol .

  • Triturate: Use a spatula or pestle to grind and stir the tar in the methanol. The tar should slowly break apart, and the soluble impurities (including the aldehyde) will dissolve into the methanol, which will likely turn brown. The insoluble porphyrin will remain as a fine, dark purple powder.

  • Isolate: Allow the solid to settle, decant the methanol, or collect the solid by vacuum filtration.

  • Repeat: Wash the collected solid with fresh portions of methanol until the filtrate becomes nearly colorless. This simple step can dramatically improve the purity before attempting more advanced techniques.

Issue 2: "I performed column chromatography, but the separation is poor. The purple band is broad and seems to overlap with other impurities."

Cause: Poor separation on a silica gel column is often due to an incorrect choice of eluent, improper column packing, or incorrect sample loading.

Solutions & Optimizations:

  • Optimize the Eluent System: The goal is to find a solvent system where the aldehyde moves quickly (Rf ≈ 0.8-0.9) and the porphyrin moves slowly (Rf ≈ 0.2-0.3).

    • Start Non-Polar: Begin eluting the column with a non-polar solvent like hexane . The 2,6-dichlorobenzaldehyde will be mobile in this phase.

    • Introduce Polarity Gradually: Slowly increase the polarity by adding dichloromethane (DCM) or chloroform. A typical gradient might be from 100% hexane to a 1:1 mixture of hexane:DCM.[7][11][12]

    • Run a TLC First: Before running the column, test solvent systems using Thin Layer Chromatography (TLC) to identify the optimal ratio.[13][14]

  • Proper Sample Loading: Dissolving the crude product in a large volume of a strong solvent (like pure DCM) and pouring it on the column will lead to broad, poorly resolved bands.

    • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of DCM. Add a small amount of silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of your packed column. This concentrates the sample into a tight starting band.

    • Wet Loading (Minimal Volume): If you must load wet, dissolve the crude product in the absolute minimum amount of the eluent (or a slightly stronger solvent like DCM) and carefully pipette it onto the column.[15]

  • Column Packing: Ensure the silica gel is packed uniformly without air bubbles or cracks. A "wet loading" slurry technique is generally reliable.[15]

Issue 3: "My porphyrin looks clean after the column, but my NMR spectrum still shows trace amounts of aldehyde. How do I achieve ultimate purity?"

Cause: Co-elution can occur, and even a well-run column may not remove every last trace of impurity. The final step to achieving analytical purity is often recrystallization.[12][16]

Solution: Recrystallization using a Solvent/Anti-Solvent System

This technique relies on the differential solubility of the porphyrin.[12]

  • Choose the System: A common and effective system is Dichloromethane/Methanol or Chloroform/Hexane .[7][17]

  • Dissolve: In a small flask, dissolve the semi-purified porphyrin in the minimum amount of boiling (or near-boiling) dichloromethane or chloroform. You want a concentrated, saturated solution.

  • Induce Crystallization: While the solution is still hot, slowly add the anti-solvent (methanol or hexane) dropwise until you see the first signs of persistent cloudiness (precipitation).

  • Cool Slowly: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, transfer it to a refrigerator or freezer for several hours to maximize crystal growth. Slow cooling is essential for forming pure crystals rather than trapping impurities in a rapid precipitate.

  • Collect Crystals: Collect the pure, crystalline porphyrin via vacuum filtration, washing with a small amount of the cold anti-solvent.

Section 3: Step-by-Step Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol assumes a crude product that has been pre-cleaned by a methanol wash.

Materials:

  • Crude meso-Tetra(o-dichlorophenyl) porphine

  • Silica gel (100-200 mesh)

  • Solvents: Hexane, Dichloromethane (DCM)

  • Flash chromatography setup (column, pump/pressure, fraction collector)

  • TLC plates

Procedure:

  • Eluent Selection: Use TLC to determine the ideal starting and ending solvent ratios. A good starting point is 20:1 Hexane:DCM. The final eluent might be 2:1 Hexane:DCM.

  • Column Packing: Prepare a slurry of silica gel in 100% hexane. Pour the slurry into the column and use pressure to pack it into a stable bed. Allow the excess hexane to drain until it is level with the top of the silica. Add a thin layer (0.5 cm) of sand on top to protect the silica bed.

  • Sample Loading (Dry Method): a. Dissolve ~100 mg of the crude porphyrin in 2-3 mL of DCM. b. Add ~1 g of silica gel to the solution. c. Gently evaporate the solvent on a rotary evaporator until a free-flowing purple powder is obtained. d. Carefully layer this powder onto the sand at the top of the column.

  • Elution: a. Begin eluting with 100% hexane. Any highly non-polar impurities will elute first. b. Switch to your starting eluent (e.g., 20:1 Hexane:DCM). The colorless 2,6-dichlorobenzaldehyde will begin to move down the column. Collect these early fractions. Monitor by TLC. c. Gradually increase the proportion of DCM in the eluent. d. The brilliant purple band of your target porphyrin will begin to move. As it approaches the bottom of the column, begin collecting the colored fractions. e. Continue elution until the main purple band has been completely collected.

  • Analysis and Recovery: a. Spot each collected fraction on a TLC plate to identify the pure porphyrin fractions. b. Combine the pure fractions in a round-bottom flask and remove the solvent under reduced pressure to yield the purified porphyrin.

Protocol 2: Purification by Recrystallization (DCM/Methanol)

This protocol is ideal as a final purification step after column chromatography.

Materials:

  • Semi-pure meso-Tetra(o-dichlorophenyl) porphine

  • Dichloromethane (DCM)

  • Methanol

  • Erlenmeyer flask, hot plate, condenser

  • Vacuum filtration apparatus

Procedure:

  • Place the semi-pure porphyrin in a small Erlenmeyer flask equipped with a stir bar.

  • Add a minimal volume of DCM and gently heat the mixture to reflux while stirring. Continue adding DCM in small portions until all the porphyrin has just dissolved. Avoid adding a large excess.

  • Remove the flask from the heat. While the solution is still hot, slowly add methanol drop-by-drop from a Pasteur pipette.

  • Continue adding methanol until the solution becomes faintly and persistently turbid.

  • Cover the flask (e.g., with a watch glass) and allow it to cool to room temperature undisturbed. This slow cooling process is critical for forming well-defined, pure crystals.

  • Once at room temperature, place the flask in a refrigerator (4 °C) for at least 4 hours, or overnight, to maximize precipitation.

  • Collect the purple crystals by vacuum filtration.

  • Wash the crystals sparingly with a small amount of cold methanol to remove any residual soluble impurities.

  • Dry the crystals under vacuum to obtain the final, highly pure product.

Section 4: Frequently Asked Questions (FAQs)

Q1: Which purification method should I try first? A: Always start with a simple solvent wash/trituration with methanol, especially if the crude product is oily or tarry. Follow this with flash column chromatography on silica gel. Use recrystallization as the final polishing step to achieve analytical purity.

Q2: How can I effectively monitor the purification by column chromatography? A: Thin Layer Chromatography (TLC) is your most important tool.[13][14] Before running the column, use TLC to find the right solvent system. During the column, collect fractions and run TLC plates on them to see which fractions contain your pure product versus those that contain impurities or a mixture. The porphyrin is easily visible as a purple spot, while the aldehyde will be a UV-active spot that you can visualize under a UV lamp.

Q3: Can I use alumina instead of silica gel for the column? A: Yes, neutral alumina can also be used for porphyrin purification.[18][19] Sometimes, porphyrins that are sensitive to the acidic nature of silica gel perform better on alumina. However, silica gel is generally the first choice and is effective for most meso-aryl porphyrins.

Q4: My purple porphyrin band is streaking on the silica gel column and the color seems to fade. What is happening? A: This suggests your porphyrin might be degrading on the acidic silica gel. While meso-tetra-aryl porphyrins are quite robust, this can sometimes be an issue. You can try neutralizing your silica gel before packing the column by preparing the slurry in a solvent containing a small amount of a base, like 1% triethylamine in hexane, and then proceeding as usual.

Section 5: Visual Workflows

Diagram 1: Overall Purification Strategy This diagram outlines the decision-making process for purifying your crude porphyrin.

cluster_0 Purification Workflow Crude Crude Product State Assess Physical State Crude->State Wash Triturate with Methanol State->Wash Tar or Oily Solid Column Flash Column Chromatography (Silica Gel, Hexane/DCM) State->Column Dry Solid Wash->Column Purity_Check Check Purity (TLC/NMR) Column->Purity_Check Recrystal Recrystallize (DCM/Methanol) Purity_Check->Recrystal Trace Impurities Pure Pure Product Purity_Check->Pure Purity OK Impure Product still impure Purity_Check->Impure Significant Impurities Recrystal->Purity_Check Impure->Column Re-column

Caption: Decision tree for the purification of crude porphyrin.

Diagram 2: Column Chromatography Workflow This diagram details the sequential steps involved in performing flash column chromatography.

cluster_1 Column Chromatography Steps A 1. Prepare Silica Slurry (in Hexane) B 2. Pack Column A->B C 3. Dry-Load Sample (adsorbed on silica) B->C D 4. Elute with Hexane (removes non-polar waste) C->D E 5. Start Gradient (Hexane -> Hexane/DCM) D->E F 6. Collect Aldehyde Fraction (Colorless, UV-active) E->F G 7. Increase Polarity F->G H 8. Collect Porphyrin Fraction (Deep Purple) G->H I 9. Combine & Evaporate H->I

Caption: Step-by-step workflow for flash chromatography.

References

  • Porphyrin Bootcamp - Column Chromatography. (2014). YouTube. Available at: [Link]

  • Falk, J. E. (1954). Porphyrins. British Medical Bulletin, 10(3), 211-214. Available at: [Link]

  • 2,6-Dichlorobenzaldehyde. ChemBK. Available at: [Link]

  • Barman, S., & Chatterjee, S. (2021). Large-Scale Green Synthesis of Porphyrins. ACS Omega, 6(35), 22895–22904. Available at: [Link]

  • Wang, H. (2017). Synthesis, Purification and Characterization of Tetraphenylporphyrin and its Fe(III) and Zn(II) Complexes. ResearchGate. Available at: [Link]

  • Material Safety Data Sheet - 2,6-Dichlorobenzaldehyde, 99%. Cole-Parmer. Available at: [Link]

  • 2,6-Dichlorobenzaldehyde. PubChem. Available at: [Link]

  • Senge, M. O., et al. (2007). Synthesis of meso-Extended Tetraaryl Porphyrins. Journal of Organic Chemistry, 72(13), 4750–4755. Available at: [Link]

  • Wang, H. (2017). Synthesis, Purification and Characterization of Tetraphenylporphyrin and its Fe(III) and Zn(II) Complexes. Academia.edu. Available at: [Link]

  • Ondrusek, M. M., & McQuade, D. T. (2011). Two-step Mechanochemical Synthesis of Porphyrins. Journal of Visualized Experiments, (54), 2955. Available at: [Link]

  • The Purification of Porphyrins by SepaBeanTM machine. Santai Technologies. Available at: [Link]

  • Barman, S., & Chatterjee, S. (2021). Large-Scale Green Synthesis of Porphyrins. ACS Publications. Available at: [Link]

  • Zhang, S., et al. (2014). Synthesis and Structural Characterizations of meso-Tetraphenyl Porphyrin. Asian Journal of Chemistry, 26(9), 2535-2538. Available at: [Link]

  • Barman, S., & Chatterjee, S. (2021). Large-Scale Green Synthesis of Porphyrins. PMC - NIH. Available at: [Link]

  • Wang, H. (2017). (PDF) Synthesis, Purification and Characterization of Tetraphenylporphyrin and its Fe(III) and Zn(II) Complexes. ResearchGate. Available at: [Link]

  • Li, J., et al. (2013). Synthesis of substituted meso-tetraphenylporphyrins in mixed solvent systems. ARKIVOC, 2013(3), 389-400. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Application Guide: Photophysical Profiling and Molar Extinction Coefficient of meso-Tetra(o-dichlorophenyl) porphine (TDCPP)

Executive Summary & Scientific Context meso-Tetrakis(2,6-dichlorophenyl)porphyrin (TDCPP) is a premier synthetic porphyrin, heavily utilized as a highly robust ligand in biomimetic catalysis (e.g., Cytochrome P450 models...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Context

meso-Tetrakis(2,6-dichlorophenyl)porphyrin (TDCPP) is a premier synthetic porphyrin, heavily utilized as a highly robust ligand in biomimetic catalysis (e.g., Cytochrome P450 models) and as a potent photosensitizer in photodynamic therapy (PDT)[1].

The defining structural feature of TDCPP is the presence of chlorine atoms at the ortho-positions of the meso-phenyl rings. Mechanistically, this imparts profound steric hindrance, forcing the phenyl rings to adopt a nearly orthogonal conformation relative to the porphyrin macrocycle[2]. This orthogonal geometry physically shields the vulnerable meso-carbon bridges from oxidative degradation. Furthermore, the strong electron-withdrawing nature of the halogens significantly lowers the HOMO and LUMO energy levels, making the porphyrin highly electron-deficient and exceptionally stable under harsh oxidative conditions (such as in the presence of reactive oxygen species or high-valent metal-oxo intermediates)[3].

Photophysical Profiling: The 419 nm Soret Band

Like all porphyrins, TDCPP is characterized by a dominant


 transition known as the Soret (or B) band, followed by weaker Q-bands in the visible region. For free-base TDCPP dissolved in non-polar solvents like dichloromethane (CH

Cl

), the Soret band peaks sharply at 419 nm [4].

The molar extinction coefficient (


)  at 419 nm is a critical parameter for quantifying the molecule's light-harvesting efficiency. For TDCPP, 

is exceptionally high, typically recorded at approximately

[1]. This massive absorptivity dictates its efficacy in photon-driven applications, ensuring that even low micromolar concentrations yield significant optical responses and efficient intersystem crossing to the triplet state for singlet oxygen generation[3].

Comparative Analysis: TDCPP vs. Alternative Porphyrins

To objectively evaluate TDCPP, we must compare its photophysical and structural properties against standard alternatives: meso-Tetraphenylporphyrin (TPP) and meso-Tetrakis(pentafluorophenyl)porphyrin (TFPP).

Feature / PropertyTDCPP (o-dichlorophenyl)TPP (Phenyl)TFPP (Pentafluorophenyl)
Soret Band (

)
~419 nm~417 nm~411 nm
Molar Extinction (

)



Oxidative Stability Exceptionally HighLow (Prone to meso-cleavage)Very High
Steric Protection High (ortho-Cl shielding)MinimalModerate (ortho-F is smaller than Cl)
Primary Application Harsh oxidation catalysis, PDTGeneral photophysicsHighly electrophilic catalysis

Causality Insight: TPP exhibits a slightly higher extinction coefficient because its lack of ortho-substituents allows for greater conformational flexibility and transient coplanarity, slightly enhancing transition dipole moments. However, TPP degrades rapidly in the presence of reactive oxygen species[2]. TDCPP sacrifices a marginal degree of absorptivity for a massive gain in structural integrity. The bulky chlorine atoms prevent the macrocycle from flattening entirely, which slightly decouples the phenyl


-system from the core, red-shifting the Soret band to 419 nm compared to the highly fluorinated TFPP[3].

Validated Experimental Protocol: Determining at 419 nm

To ensure trustworthiness and reproducibility, the following protocol represents a self-validating system for determining the molar extinction coefficient of TDCPP using the Beer-Lambert Law (


).

Materials Required:

  • High-purity TDCPP (>99%, verified by NMR/Mass Spectrometry)

  • Spectrophotometric grade Dichloromethane (CH

    
    Cl
    
    
    
    )
  • Matched quartz cuvettes (1.0 cm pathlength)

  • Double-beam UV-Vis Spectrophotometer

Step-by-Step Methodology:

  • Gravimetric Stock Preparation: Accurately weigh ~1.0 mg of TDCPP using a microbalance (precision

    
     mg). Dissolve quantitatively in 100.0 mL of CH
    
    
    
    Cl
    
    
    in a volumetric flask to create a stock solution (
    
    
    ).
    • Causality: Porphyrins are intense chromophores; higher concentrations will saturate the detector at the Soret band, leading to non-linear photometric responses.

  • Serial Dilution: Prepare five standard solutions by diluting the stock solution to final concentrations of 0.5, 1.0, 1.5, 2.0, and 2.5

    
    .
    
    • Causality: This range ensures absorbance values fall between 0.2 and 1.0, which is the optimal linear dynamic range of most photomultiplier tube (PMT) detectors.

  • Baseline Correction: Fill both the reference and sample quartz cuvettes with pure CH

    
    Cl
    
    
    
    . Run a baseline scan from 350 nm to 700 nm to subtract solvent and cuvette scattering.
  • Spectral Acquisition: Scan each standard solution from lowest to highest concentration to prevent carryover contamination. Record the exact absorbance value at the

    
     (419 nm).
    
  • Data Validation & Regression: Plot Absorbance (

    
    -axis) versus Concentration in Moles/Liter (
    
    
    
    -axis). Perform a linear regression.
    • Self-Validation Check: The

      
       value must be 
      
      
      
      , and the
      
      
      -intercept should be
      
      
      . If the plot deviates from linearity at higher concentrations, it indicates porphyrin aggregation (J- or H-aggregates) or detector saturation[5].
  • Calculation: The slope of the linear regression line directly yields the molar extinction coefficient (

    
    ) in 
    
    
    
    (assuming
    
    
    cm).

Mechanistic Workflow Diagram

TDCPP_Workflow A TDCPP Synthesis & Purification B Sample Preparation (Serial Dilution in CH2Cl2) A->B Pure Compound C UV-Vis Spectroscopy (Scan 350-700 nm) B->C Cuvette Loading D Soret Band Analysis (λ_max = 419 nm) C->D Peak Identification E Beer-Lambert Plot (Absorbance vs. Concentration) D->E Quantify Absorbance F Determine Molar Extinction Coefficient (ε) E->F Linear Regression G Photodynamic Therapy (ROS Generation) F->G Clinical Application H Biomimetic Catalysis (Cytochrome P450 Model) F->H Chemical Application

Caption: Workflow for the photophysical characterization of TDCPP and its downstream applications.

References

  • Title: Facile Synthesis of meso-Tetrakis(perfluoroalkyl)porphyrins: Spectroscopic Properties and X-ray Crystal Structure Source: ResearchGate URL: [Link]

  • Title: Heavy-atom effects on metalloporphyrins and polyhalogenated porphyrins Source: ResearchGate URL: [Link]

  • Title: Co(II)-porphyrin complexes with nitrogen monoxide and imidazole: synthesis, optimized structures, electrochemical behavior and photochemical stability Source: ResearchGate URL: [Link]

  • Title: Synthetic Models of 2-Oxoglutarate-Dependent Oxygenases Source: Royal Society of Chemistry (RSC) URL: [Link]

  • Title: Optical and sensing features of TPPS4 J-aggregates embedded in Nafion® membranes: Influence of casting solvents Source: ResearchGate URL: [Link]

Sources

Comparative

Comparative Guide: Catalytic Turnover Frequency &amp; Stability of Fe(TDCPP) vs. Fe(TPP)

This guide provides an in-depth technical comparison of the catalytic performance of Iron(III) meso-tetrakis(2,6-dichlorophenyl)porphyrin [Fe(TDCPP)] versus the standard Iron(III) tetraphenylporphyrin [Fe(TPP)] . Executi...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of the catalytic performance of Iron(III) meso-tetrakis(2,6-dichlorophenyl)porphyrin [Fe(TDCPP)] versus the standard Iron(III) tetraphenylporphyrin [Fe(TPP)] .

Executive Summary

Fe(TDCPP) is the superior catalyst for oxidative transformations requiring high turnover numbers (TON) and sustained stability. While Fe(TPP) serves as a fundamental baseline in porphyrin chemistry, it suffers from rapid irreversible deactivation via


-oxo dimer formation and oxidative bleaching.

The Verdict: Researchers prioritizing catalyst longevity and resistance to suicide inactivation should select Fe(TDCPP) . The ortho-dichloro substituents provide critical steric protection that blocks dimerization, a protection mechanism absent in Fe(TPP).

Key Performance Indicators
MetricFe(TPP)Fe(TDCPP)Advantage
Primary Failure Mode

-oxo Dimerization (

)
Minimal (Sterically Blocked)Fe(TDCPP)
Oxidative Stability Low (Ring Bleaching)High (Electron Deficient Ring)Fe(TDCPP)
Turnover Number (TON) < 100 (Typical batch limit)> 1,000+ (System dependent)Fe(TDCPP)
Active Species

(Short-lived)

(Stabilized)
Fe(TDCPP)

Structural & Mechanistic Analysis

The difference in catalytic turnover frequency (TOF) is rooted in the structural "Fortress Effect" provided by the chlorine atoms on the meso-phenyl rings.

Structural Comparison
  • Fe(TPP): The phenyl rings can rotate freely. The lack of steric bulk at the ortho positions allows two iron-oxo species to approach each other, leading to the formation of a thermodynamically stable but catalytically inactive

    
    -oxo dimer (
    
    
    
    ).
  • Fe(TDCPP): The eight chlorine atoms at the 2,6-positions (ortho) of the phenyl rings create a steric cage around the iron center. This prevents the bimolecular approach required for dimerization, forcing the catalyst to remain in its active monomeric cycle.

Visualization: The "Ortho-Effect" and Catalytic Pathways

The following diagram illustrates the productive catalytic cycle versus the destructive dimerization pathway.

CatalyticCycle Resting Resting State Fe(III)-Por CompoundI Active Species (Compound I) Fe(IV)=O(Por+.) Resting->CompoundI Oxidation Oxidant Oxidant (PhIO / H2O2) Oxidant->CompoundI CompoundI->Resting O-Atom Transfer Product Product (Epoxide/Alcohol) CompoundI->Product Dimer INACTIVE DIMER (Fe-O-Fe) Primary Fe(TPP) Fate CompoundI->Dimer Dimerization (Rapid for Fe(TPP)) Bleaching Oxidative Bleaching (Ring Destruction) CompoundI->Bleaching Self-Oxidation Substrate Substrate (Alkene/Alkane) Substrate->Resting Block BLOCKED by Fe(TDCPP) Ortho-Cl Sterics Block->Dimer

Figure 1: Catalytic cycle showing the productive oxygen transfer pathway (Green) vs. the destructive dimerization pathway (Red). Fe(TDCPP) effectively blocks the dimerization route.

Experimental Performance Data

The following data summarizes specific experimental comparisons from literature, highlighting the stability advantage of Fe(TDCPP).

Case Study 1: Cyclohexane Hydroxylation

Conditions: Catalyst (3.0 × 10⁻⁴ M), PhIO (Oxidant), Solvent: 1,2-dichloroethane (DCE), 0°C.[1]

CatalystProductYield (%)Turnover Number (TON)Observation
Fe(TDCPP)Cl Cyclohexanol96% 96 High stability; Catalyst remained active until oxidant depletion.
Fe(TPP)Cl Cyclohexanol< 40%< 40Rapid color change (bleaching) indicating catalyst destruction.

Note: In this specific assay, the TON is limited by the oxidant amount (100 equiv). The 96% yield for Fe(TDCPP) implies near-perfect catalyst survival, whereas Fe(TPP) fails before consuming the oxidant.

Case Study 2: Alkene Epoxidation (Styrene)

Conditions: Catalyst, PhIO or H2O2, Acetonitrile.

  • Fe(TPP): Exhibits a "burst" of activity followed by a sharp decline. The TOF is initially high but drops to zero within minutes due to

    
    -oxo dimer formation.
    
  • Fe(TDCPP): Maintains a steady-state TOF. The electron-withdrawing chlorine atoms also increase the electrophilicity of the iron-oxo intermediate, accelerating the reaction with electron-rich alkenes (like styrene) compared to electron-neutral porphyrins.

Experimental Protocol: Determining TOF

To objectively compare these catalysts in your own laboratory, use the following Iodosylbenzene (PhIO) Oxidation Assay . This protocol avoids the complexities of oxygen activation (reductants/acids) and isolates the O-atom transfer step.

Materials
  • Catalyst A: Fe(TPP)Cl[2][1][3]

  • Catalyst B: Fe(TDCPP)Cl

  • Substrate: Styrene (purified via alumina plug to remove inhibitors)

  • Oxidant: Iodosylbenzene (PhIO) - Note: PhIO is polymeric and insoluble; use aliquots.

  • Internal Standard: 1,2,4-Trichlorobenzene (inert GC standard)

  • Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)[4]

Workflow
  • Stock Solution: Prepare a

    
     solution of the iron porphyrin in DCM.
    
  • Reaction Mix: In a Schlenk tube, combine:

    • 1.0 mL Catalyst Stock (

      
       mol Catalyst)
      
    • 1000 equivalents of Styrene (

      
       mol)
      
    • Internal Standard (10

      
      L)
      
  • Initiation: Add 100 equivalents of solid PhIO (

    
     mol) in one portion.
    
  • Monitoring: Vigorously stir (PhIO dissolution is rate-limiting if not stirred well). Take aliquots at 1, 5, 10, 30, and 60 minutes.

  • Analysis: Filter aliquots through a small silica plug (to remove iron) and analyze via GC-FID or GC-MS.

    • Measure: Yield of Styrene Oxide.

  • Calculation:

    
    
    
    
    
    [2]

Expected Outcome:

  • Fe(TPP): You will observe a plateau in epoxide yield after ~10-15 minutes (catalyst death).

  • Fe(TDCPP): You will observe a linear accumulation of epoxide until PhIO is exhausted.

References

  • Iamamoto, Y., et al. (1996). "Factors which affect the catalytic activity of iron(III) meso tetrakis(2,6-dichlorophenyl) porphyrin chloride in homogeneous system." Journal of Molecular Catalysis A: Chemical.

    • Key Finding: Establishes the 96% yield/stability of Fe(TDCPP)
  • Traylor, T. G., & Tsuchiya, S. (1987). "Perhalogenated tetraphenylheme active site models." Inorganic Chemistry.

    • Key Finding: Discusses the electronic effects of halogen
  • Nam, W., et al. (2000). "Hydroxylation of Alkanes by Iron Porphyrin Complexes." Journal of the American Chemical Society.

    • Key Finding: Mechanistic details of the high-valent iron-oxo species and the prevention of dimeriz
  • Stephenson, N. A., & Bell, A. T. (2007). "Mechanistic study of iron(III) [tetrakis(pentafluorophenyl)porphyrin triflate] catalyzed cyclooctene epoxidation." Inorganic Chemistry.

    • Key Finding: Comparative kinetics of halogenated vs.

Sources

Validation

A Comparative Guide to the Oxidative Stability of T(o-Cl)PP vs. T(p-Cl)PP

An in-depth guide for researchers, scientists, and drug development professionals. In the landscape of photodynamic therapy (PDT) and catalysis, the long-term stability of photosensitizers and catalysts under harsh oxida...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth guide for researchers, scientists, and drug development professionals.

In the landscape of photodynamic therapy (PDT) and catalysis, the long-term stability of photosensitizers and catalysts under harsh oxidative conditions is paramount. Tetraphenylporphyrins (TPPs) are a cornerstone of this research, but their inherent susceptibility to oxidative degradation can limit their efficacy. Halogenation of the peripheral phenyl groups is a well-established strategy to enhance their robustness. This guide provides a detailed comparative analysis of two common chlorinated analogues: 5,10,15,20-tetrakis(2-chlorophenyl)porphyrin, T(o-Cl)PP, and 5,10,15,20-tetrakis(4-chlorophenyl)porphyrin, T(p-Cl)PP. We will explore the mechanistic basis for their differing stabilities and provide a validated experimental framework for their evaluation.

The Mechanistic Underpinnings: Steric Hindrance vs. Electronic Effects

The stability of a porphyrin macrocycle is dictated by a combination of electronic and steric factors. While both T(o-Cl)PP and T(p-Cl)PP benefit from the electron-withdrawing nature of chlorine, their structural differences lead to a significant disparity in their resistance to oxidative attack.

  • Electronic Effects : The chlorine atom, being highly electronegative, pulls electron density away from the porphyrin's conjugated π-system.[1] This reduction in electron density makes the macrocycle less nucleophilic and therefore less prone to attack by electrophilic reactive oxygen species (ROS), a key mechanism of degradation in PDT.[2][3] This stabilizing electronic effect is present in both ortho and para isomers.

  • Steric Effects : The critical difference lies in the spatial position of the chlorine atom. In T(o-Cl)PP , the four chlorine atoms on the ortho positions of the phenyl groups are forced into close proximity with the porphyrin core. This creates a steric shield that physically obstructs the approach of oxidants to the most reactive sites of the porphyrin: the meso-carbons.[1][4] In contrast, the chlorine atoms in T(p-Cl)PP are located at the far end of the phenyl groups, offering no significant steric protection to the porphyrin macrocycle. It is this steric hindrance that is the dominant factor in conferring enhanced stability.[5]

This leads to a clear hypothesis: T(o-Cl)PP will exhibit significantly greater stability against oxidative degradation than T(p-Cl)PP due to the protective steric shield provided by its ortho-chlorine substituents.

Experimental Validation: A Protocol for Assessing Photostability

To empirically test this hypothesis, a controlled photobleaching experiment can be performed. This assay quantifies the rate of porphyrin degradation when exposed to singlet oxygen (


O

), the primary cytotoxic agent in Type II photodynamic reactions.
Objective

To compare the relative photostability of T(o-Cl)PP and T(p-Cl)PP under identical oxidative conditions by monitoring their degradation rates over time.

Materials
  • T(o-Cl)PP (5,10,15,20-tetrakis(2-chlorophenyl)porphyrin)

  • T(p-Cl)PP (5,10,15,20-tetrakis(4-chlorophenyl)porphyrin)

  • Singlet Oxygen Sensitizer (e.g., Methylene Blue, Rose Bengal)

  • Spectroscopic grade solvent (e.g., N,N-Dimethylformamide, DMF)

  • UV-Vis Spectrophotometer

  • Calibrated light source with appropriate filter (e.g., >600 nm to selectively excite the sensitizer, not the TPPs)

  • Cuvettes

Experimental Protocol
  • Solution Preparation : Prepare 10 µM solutions of T(o-Cl)PP and T(p-Cl)PP in DMF. To each solution, add the singlet oxygen sensitizer (e.g., Methylene Blue) to a final concentration of 5 µM. Prepare a control solution containing only the TPP without the sensitizer.

  • Baseline Measurement : Record the initial UV-Vis absorption spectrum (350-700 nm) for each solution. Identify the Soret band maximum (~418-422 nm), which will be used to monitor the porphyrin concentration.

  • Photochemical Reaction : Place the cuvette in a fixed position and irradiate it with the filtered light source. Ensure consistent light intensity across all experiments.

  • Time-Course Monitoring : At regular intervals (e.g., every 10 minutes for up to 2 hours), briefly stop the irradiation and record the full UV-Vis spectrum.

  • Data Analysis :

    • For each time point, record the absorbance value at the Soret band maximum.

    • Normalize the absorbance data, setting the initial absorbance at t=0 to 100%.

    • Plot the normalized absorbance as a function of irradiation time for both T(o-Cl)PP and T(p-Cl)PP. The rate of decay corresponds to the rate of photobleaching.

Experimental Workflow Diagram

G cluster_setup Setup cluster_experiment Irradiation & Measurement cluster_analysis Analysis A Prepare Solutions: - T(o-Cl)PP + Sensitizer - T(p-Cl)PP + Sensitizer B Measure Initial Absorbance (t=0, Soret Band) A->B C Irradiate Sample (Fixed Time Interval) B->C D Record UV-Vis Spectrum C->D D->C Repeat for Time Course E Normalize Soret Peak Absorbance Data D->E F Plot: Normalized Absorbance vs. Irradiation Time E->F G Compare Degradation Slopes F->G

Caption: Workflow for comparative photobleaching analysis.

Data Interpretation and Visualization

The experimental results are expected to show a marked difference in the degradation profiles of the two isomers.

Table 1: Representative Photodegradation Data
Irradiation Time (min)T(p-Cl)PP Remaining (%)T(o-Cl)PP Remaining (%)
0100100
306598
604295
902593
1201490
(Note: Data are illustrative examples based on typical experimental outcomes.)

The data clearly demonstrates the superior stability of T(o-Cl)PP. While T(p-Cl)PP undergoes rapid degradation, losing over 85% of its initial concentration, T(o-Cl)PP remains largely intact, with only a 10% loss over the same period.

Mechanism of Protection Diagram

G cluster_para T(p-Cl)PP: Unprotected Core cluster_ortho T(o-Cl)PP: Steric Shielding P_Core Porphyrin Core P_Deg Degradation P_Core->P_Deg ROS1 ROS ROS1->P_Core Direct Attack O_Core Porphyrin Core O_Stable Stable O_Core->O_Stable Shield Steric Shield (ortho-Cl) ROS2 ROS ROS2->Shield Attack Hindered

Caption: Steric hindrance in T(o-Cl)PP prevents ROS attack.

Conclusion and Professional Recommendations

For professionals in drug development and materials science:

  • When designing photosensitizers for photodynamic therapy , where the molecule must endure a high flux of self-generated singlet oxygen, T(o-Cl)PP and other ortho-substituted halogenated porphyrins are the superior choice. Their resistance to photobleaching ensures a sustained therapeutic effect.

  • In the field of catalysis , particularly for oxidation reactions where the catalyst is exposed to strong oxidants, the longevity and turnover number of a T(o-Cl)PP-based catalyst will far exceed that of its T(p-Cl)PP counterpart.

  • While the synthesis of ortho-substituted TPPs can sometimes be more challenging and result in lower yields compared to para-substituted analogues, the profound increase in operational stability often justifies the additional synthetic effort.

This guide underscores the importance of rational design in molecular engineering. By understanding the interplay of steric and electronic effects, researchers can select or design molecules with the specific properties required for demanding applications.

References

  • Title : Electronic Effects in Transition Metal Porphyrins. 9. Effect of Phenyl Ortho Substituents on the Spectroscopic and Redox Properties and Axial Ligand Binding Constants of Iron(III) Tetraphenylporphyrinates Source : Inorganic Chemistry, ACS Publications URL : [Link]

  • Title : Oxidative Degradation of Zinc Porphyrin in Comparison with Its Iron Analogue Source : Chemistry – A European Journal, Wiley Online Library URL : [Link]

  • Title : Electronic Effects of Peripheral Substituents at Porphyrin Meso-Positions Source : Journal of Organic Chemistry, via NIH National Library of Medicine URL : [Link]

  • Title : Porphyrin photosensitizers in photodynamic therapy and its applications Source : Oncotarget URL : [Link]

  • Title : Recent Developments of Porphyrin Photosensitizers in Photodynamic Therapy Source : ChemRxiv, Cambridge University Press URL : [Link]

  • Title : Versatile Porphyrin Arrangements for Photodynamic Therapy—A Review Source : MDPI URL : [Link]

  • Title : Tuning catalytic activity with steric and electron-withdrawing effects of a porphyrin substituent Source : Catalysis Science & Technology, RSC Publishing URL : [Link]

Sources

Comparative

A Comparative Guide to the Redox Potentials of Zn(II) T(2,6-Cl)PP and Zn(II) TPP

For Researchers, Scientists, and Drug Development Professionals In the landscape of metalloporphyrin chemistry, understanding the electrochemical behavior of these macrocyclic compounds is paramount for their application...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of metalloporphyrin chemistry, understanding the electrochemical behavior of these macrocyclic compounds is paramount for their application in fields ranging from catalysis and sensor technology to photodynamic therapy. This guide provides an in-depth comparison of the redox potentials of two specific zinc porphyrins: Zinc(II) meso-tetrakis(2,6-dichlorophenyl)porphyrin (Zn(II) T(2,6-Cl)PP) and its parent compound, Zinc(II) meso-tetraphenylporphyrin (Zn(II) TPP). The introduction of chloro-substituents at the ortho positions of the phenyl rings in Zn(II) T(2,6-Cl)PP dramatically influences its electronic properties, and consequently, its redox behavior.

This document will delve into the theoretical underpinnings of this difference, present supporting experimental data, and provide a detailed protocol for the electrochemical analysis of these compounds.

The Electron-Withdrawing Effect: A Shift in Redox Potentials

The fundamental difference in the redox potentials of Zn(II) T(2,6-Cl)PP and Zn(II) TPP arises from the inductive effect of the chlorine atoms. Chlorine, being a highly electronegative element, withdraws electron density from the porphyrin macrocycle. This electron-withdrawing effect has two primary consequences on the redox behavior:

  • Oxidation becomes more difficult: By pulling electron density away from the porphyrin π-system, the chlorine substituents make it harder to remove an electron from the macrocycle. This results in a positive (anodic) shift of the oxidation potential.

  • Reduction becomes easier: Conversely, the electron-deficient nature of the chlorinated porphyrin ring makes it more favorable to accept an electron. This leads to a positive (anodic) shift in the reduction potential as well, meaning reduction occurs at a less negative potential.

While direct comparative data for Zn(II) T(2,6-Cl)PP was not available in a single study, the well-established principles of porphyrin electrochemistry and data from closely related halogenated porphyrins allow for a robust comparison. For instance, studies on β-brominated tetraphenylporphyrin zinc complexes show a significant anodic shift in both oxidation and reduction potentials with increasing halogenation.[1]

Comparative Redox Potential Data

The following table summarizes the expected and observed trends in the redox potentials of Zn(II) TPP and a halogenated analogue, Zinc(II) meso-tetraphenyl-β-tetrabromoporphyrin (Zn(TPPBr₄)), which serves as a proxy to illustrate the effect of halogenation. The potentials are typically measured against a standard reference electrode such as a Saturated Calomel Electrode (SCE).

CompoundFirst Oxidation (E₁/₂) (V vs. SCE)First Reduction (E₁/₂) (V vs. SCE)HOMO-LUMO Gap (eV)
Zn(II) TPP ~ +0.80~ -1.30~ 2.10
Zn(II) TPPBr₄ ~ +1.05~ -1.05~ 2.10

Note: The values for Zn(II) TPP are typical literature values. The values for Zn(TPPBr₄) are based on data for β-tetrasubstituted zinc porphyrins and demonstrate the anodic shift upon halogenation. The HOMO-LUMO gap is estimated from the difference between the first oxidation and first reduction potentials.[1]

The data clearly illustrates that the presence of electron-withdrawing bromine atoms makes the porphyrin ring harder to oxidize (a more positive potential) and easier to reduce (a less negative potential) compared to the non-halogenated Zn(II) TPP. A similar, if not more pronounced, effect is anticipated for the ortho-dichlorinated analogue, Zn(II) T(2,6-Cl)PP.

Experimental Protocol: Cyclic Voltammetry

Cyclic voltammetry (CV) is the most common technique used to determine the redox potentials of metalloporphyrins.[2][3] It provides a rapid assessment of the electrochemical behavior of a species.

Materials and Equipment:
  • Working Electrode: Glassy carbon or platinum disk electrode

  • Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode

  • Counter Electrode: Platinum wire

  • Potentiostat

  • Electrochemical cell

  • High-purity solvent (e.g., dichloromethane, CH₂Cl₂)

  • Supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆)

  • High-purity nitrogen or argon gas for deaeration

  • Zn(II) TPP and Zn(II) T(2,6-Cl)PP samples

Step-by-Step Methodology:
  • Preparation of the Electrolyte Solution: Dissolve the supporting electrolyte (TBAPF₆) in the solvent (CH₂Cl₂) to a final concentration of 0.1 M.

  • Deaeration: Purge the electrolyte solution with high-purity nitrogen or argon for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements.

  • Electrode Polishing: Polish the working electrode with alumina slurry on a polishing pad to ensure a clean and reproducible surface. Rinse thoroughly with deionized water and the solvent to be used.

  • Cell Assembly: Assemble the three-electrode cell with the polished working electrode, the reference electrode, and the counter electrode immersed in the deaerated electrolyte solution.

  • Blank Scan: Run a cyclic voltammogram of the electrolyte solution alone to ensure there are no interfering redox-active impurities in the potential window of interest.

  • Sample Addition: Add a small, known amount of the porphyrin sample (Zn(II) TPP or Zn(II) T(2,6-Cl)PP) to the electrochemical cell to achieve a concentration in the millimolar range (e.g., 1 mM).

  • Cyclic Voltammetry Measurement:

    • Set the potential window to scan from an initial potential where no reaction occurs, sweep to a potential sufficiently positive to observe the oxidation peaks, then reverse the scan to a potential sufficiently negative to observe the reduction peaks, and finally return to the initial potential.

    • Set the scan rate, typically starting at 100 mV/s.

    • Record the cyclic voltammogram.

  • Data Analysis:

    • Determine the anodic peak potential (Epa) and cathodic peak potential (Epc) for each redox couple.

    • Calculate the half-wave potential (E₁/₂) as the average of Epa and Epc (E₁/₂ = (Epa + Epc)/2). This value represents the formal redox potential of the couple.

    • The separation between the anodic and cathodic peaks (ΔEp = Epa - Epc) provides information about the reversibility of the electron transfer process. For a reversible one-electron process, ΔEp is typically around 59 mV at room temperature.

G cluster_prep Preparation cluster_measurement Measurement cluster_analysis Data Analysis prep_solution Prepare 0.1 M TBAPF₆ in CH₂Cl₂ deaeration Deaerate with N₂/Ar prep_solution->deaeration assemble_cell Assemble 3-Electrode Cell deaeration->assemble_cell polish_electrode Polish Working Electrode polish_electrode->assemble_cell blank_scan Run Blank CV assemble_cell->blank_scan add_sample Add Porphyrin Sample blank_scan->add_sample run_cv Record Cyclic Voltammogram add_sample->run_cv determine_peaks Determine Epa and Epc run_cv->determine_peaks calculate_e12 Calculate E₁/₂ determine_peaks->calculate_e12

Experimental workflow for cyclic voltammetry.

Mechanistic Insights: The Role of Molecular Orbitals

The changes in redox potentials can be rationalized by considering the impact of the chloro substituents on the energies of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) of the porphyrin.

  • Oxidation involves the removal of an electron from the HOMO. The electron-withdrawing chloro groups stabilize the HOMO, lowering its energy. A lower energy HOMO requires more energy to remove an electron, hence the more positive oxidation potential.

  • Reduction involves the addition of an electron to the LUMO. The electron-withdrawing groups also stabilize the LUMO, lowering its energy. An electron can be more easily added to a lower-energy LUMO, resulting in a less negative (more positive) reduction potential.

The steric hindrance caused by the ortho-chloro substituents can also play a role by inducing non-planarity in the porphyrin macrocycle. This distortion can further influence the energies of the frontier molecular orbitals.

G ZnTPP_LUMO LUMO ZnTClPP_LUMO LUMO ZnTPP_LUMO->ZnTClPP_LUMO Stabilization ZnTPP_HOMO HOMO ZnTClPP_HOMO HOMO ZnTPP_HOMO->ZnTClPP_HOMO Stabilization

Effect of chloro-substituents on frontier orbital energies.

Conclusion

The substitution of hydrogen with chlorine at the 2 and 6 positions of the meso-phenyl rings in Zn(II) TPP has a profound and predictable effect on its redox properties. The electron-withdrawing nature of the chlorine atoms makes Zn(II) T(2,6-Cl)PP harder to oxidize and easier to reduce compared to its non-halogenated counterpart. This tuning of the redox potentials is a powerful tool for designing metalloporphyrins with specific electrochemical characteristics for a wide array of applications in science and technology. The experimental protocol outlined provides a robust framework for researchers to verify these properties and further explore the fascinating world of porphyrin chemistry.

References

Sources

Validation

Validating Porphyrin Purity &amp; Identity: A MALDI-TOF Technical Guide

Executive Summary The validation of synthetic porphyrins and metalloporphyrins presents a unique analytical challenge. These macrocycles are often plagued by low solubility, high aggregation tendencies (" -stacking"), an...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The validation of synthetic porphyrins and metalloporphyrins presents a unique analytical challenge. These macrocycles are often plagued by low solubility, high aggregation tendencies ("


-stacking"), and sensitivity to acidic conditions. While NMR remains the gold standard for structural elucidation, it struggles with trace inorganic salts and paramagnetic interference in metalloporphyrins.

This guide establishes Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) as the superior high-throughput technique for validating porphyrin identity and purity. Unlike Electrospray Ionization (ESI), which can complicate spectra with multiple charge states and adducts, MALDI—when optimized with the correct matrix—provides singly charged molecular ions (


), enabling rapid confirmation of metallation status and detection of synthetic byproducts.

Part 1: The Analytical Landscape (Comparative Assessment)

Before detailing the MALDI protocol, it is critical to understand where it fits relative to alternatives. Porphyrin researchers often face the "Black Tar" problem—crude reaction mixtures that clog HPLC columns and provide unintelligible NMR spectra.

Table 1: Comparative Technology Assessment for Porphyrin Analysis
FeatureMALDI-TOF MS ESI-MS 1H NMR HPLC-UV/Vis
Primary Output Molecular Mass (

), Isotopic Pattern
Mass (

,

)
Structural ConnectivityPurity % (Quantitation)
Solubility Requirement Low (Solid-state ablation)High (Must be soluble in mobile phase)High (Deuterated solvents required)High
Salt Tolerance High (mM range)Low (Ion suppression common)Low (Broadening)Moderate
Metalloporphyrin Stability High (With neutral matrices)Variable (Acidic mobile phases cause demetallation)Poor (Paramagnetic metals broaden signals)Variable
Throughput < 1 min/sample 5–20 min/sample10–60 min/sample20–40 min/sample
Best Use Case Rapid ID, Metallation Check, Crude Screening LC-coupling, Exact MassFinal Structural ConfirmationFinal Purity % Certification

Expert Insight: Do not view MALDI as a replacement for HPLC purity quantification. View MALDI as the primary gatekeeper. If the MALDI spectrum shows significant demetallation or wrong isotopic patterns, do not waste solvent on HPLC.

Part 2: The Core Challenge – Matrix Selection

The success of a MALDI experiment for porphyrins hinges entirely on Matrix Selection . Standard proteomics matrices like


-Cyano-4-hydroxycinnamic acid (CHCA) are acidic (

).

The Trap: When verifying metalloporphyrins (e.g., Zn-Porphyrin), acidic matrices can displace the metal ion (demetallation), leading to false negatives where the scientist believes the reaction failed.

The Solution: Use DCTB (trans-2-[3-(4-tert-butylphenyl)-2-methyl-2-propenylidene]malononitrile).[1] DCTB promotes ionization via electron transfer rather than proton transfer, preserving the metal center and generating radical cations (


) rather than protonated species (

).
Diagram 1: Matrix Selection Logic

This decision tree illustrates the critical path for selecting the correct matrix to avoid experimental artifacts.

MatrixSelection Start Start: Porphyrin Sample TypeCheck Is it a Metalloporphyrin? Start->TypeCheck YesMetal Yes (Zn, Cu, Ni, etc.) TypeCheck->YesMetal Metal Center NoMetal No (Free Base) TypeCheck->NoMetal 2H Center AcidRisk Risk: Acidic Demetallation YesMetal->AcidRisk SelectDCTB Select Matrix: DCTB (Electron Transfer Agent) AcidRisk->SelectDCTB Avoid CHCA/SA Outcome1 Result: Intact M+• (Correct Metal Status) SelectDCTB->Outcome1 Solubility Is it Water Soluble? NoMetal->Solubility Soluble Yes (e.g., TMPyP) Solubility->Soluble Insoluble No (Hydrophobic) Solubility->Insoluble SelectDHB Select Matrix: DHB (Gentle Acid) Soluble->SelectDHB Insoluble->SelectDCTB Preferred SelectDith Select Matrix: Dithranol (No Protonation) Insoluble->SelectDith Alternative

Figure 1: Decision logic for MALDI matrix selection. Note that DCTB is the universal "safe" choice for hydrophobic porphyrins to prevent demetallation artifacts.

Part 3: Experimental Protocol (Self-Validating System)

This protocol uses a "Dried Droplet" approach optimized for hydrophobic macrocycles.

Materials
  • Analyte: Synthetic Porphyrin (

    
     mg/mL in DCM or Toluene). Note: Avoid MeOH if solubility is poor.
    
  • Matrix: DCTB (10 mg/mL in DCM/Toluene).

  • Calibrant: Red Phosphorus (for broad range) or a known Porphyrin Standard (e.g., TPP - Tetraphenylporphyrin).

Step-by-Step Workflow

1. Sample Preparation (The Sandwich Method):

  • Layer 1: Deposit 0.5 µL of Matrix (DCTB) on the target plate. Allow to dry.[2]

  • Layer 2: Deposit 0.5 µL of Analyte on top of the matrix crystal.

  • Layer 3: Deposit 0.5 µL of Matrix on top.

  • Why? Porphyrins aggregate. Sandwiching them ensures they are isolated within the matrix lattice, preventing "self-quenching" where laser energy is absorbed by the porphyrin aggregates rather than ionizing them.

2. Instrument Parameters (Reflectron Mode):

  • Mode: Positive Ion, Reflectron (for isotopic resolution).

  • Laser Power: Start LOW (30-40%). Porphyrins absorb UV light strongly (Soret band).[3] High laser power causes photo-fragmentation, stripping side chains.

  • Shots: Accumulate 500-1000 shots to average out crystal heterogeneity.

3. Validation Criteria (The "Pass" Check):

  • Mass Accuracy: Error < 10 ppm compared to theoretical monoisotopic mass.

  • Isotopic Envelope: The experimental isotopic pattern must match the theoretical simulation.

    • Example: A Zinc-porphyrin will show a distinct pattern due to

      
      , 
      
      
      
      ,
      
      
      natural abundance. If the spectrum shows a single sharp peak, it is likely the demetallated (free base) form or an artifact.
Diagram 2: Validation Workflow

The operational workflow from crude synthesis to final validated data.

ValidationWorkflow Synth Crude Synthesis Prep Sample Prep (DCTB Sandwich) Synth->Prep Acquire MALDI Acquisition (Low Laser Power) Prep->Acquire Check1 Check: Mass Match? Acquire->Check1 Check2 Check: Isotope Pattern? Check1->Check2 Mass OK Fail Impure / Demetallated (Optimize Synthesis) Check1->Fail Wrong Mass Check2->Fail Pattern Mismatch Pass Identity Validated (Proceed to HPLC) Check2->Pass Pattern Matches

Figure 2: Step-by-step validation workflow. Note that isotopic pattern matching is a mandatory gate before confirming identity.

Part 4: Data Interpretation & Case Studies

The "Demetallation" Artifact

A common error is observing a peak at


.
  • Scenario: You synthesized Zn-TPP (MW 676). You see a peak at 614 (Free base TPP).

  • Cause: If you used CHCA matrix, the acidity likely ejected the Zinc.

  • Correction: Retest with DCTB. If the peak at 614 persists with DCTB, the synthesis is incomplete (chemical impurity). If it disappears, it was a matrix artifact.

Isotopic Fingerprinting

Metalloporphyrins have complex isotopic distributions due to the metal.

  • Validation: Use software (e.g., mMass or vendor software) to simulate the theoretical distribution.

  • Key Indicator: Transition metals like Ni, Cu, and Zn have multiple stable isotopes. The shape of the MS peak cluster is a fingerprint. A mismatch here indicates a mixture (e.g., Cu-porphyrin contamination in a Ni-porphyrin sample).

References

  • Comparison of ESI and MALDI: Comparison of the sensitivity of mass spectrometry atmospheric pressure ionization techniques in the analysis of porphyrinoids. John Wiley & Sons, Ltd.[4] (2013).[4] [Link]

  • Matrix Selection (DCTB): Matrix Selection Strategies for MALDI-TOF MS/MS Characterization of Cyclic Tetrapyrroles. MDPI Molecules (2024). [Link]

  • General Porphyrin Analysis: Mass-spectrometric profiling of porphyrins in complex biological samples. National Institutes of Health (PMC). [Link]

  • MALDI Polymer/Macrocycle Guide: University of Delaware Mass Spectrometry Facility - MALDI-TOF Polymer Analysis Guide. [Link]

Sources

Comparative

Crystal Structure Analysis of meso-Tetra(2,6-dichlorophenyl) porphine: A Comparative Performance Guide

As drug development and biomimetic catalysis demand increasingly robust metalloporphyrin catalysts, the structural limitations of standard porphyrins have become a bottleneck. meso-Tetra(2,6-dichlorophenyl) porphine (TDC...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development and biomimetic catalysis demand increasingly robust metalloporphyrin catalysts, the structural limitations of standard porphyrins have become a bottleneck. meso-Tetra(2,6-dichlorophenyl) porphine (TDCPP) —also known as meso-tetrakis(2,6-dichlorophenyl)porphyrin—was engineered to overcome the rapid oxidative degradation that plagues first-generation catalysts like meso-Tetraphenylporphyrin (TPP).

This guide provides an objective, data-driven comparison of TDCPP against alternative porphyrin platforms. By analyzing its unique crystal structure, we will elucidate the causality between its severe steric encumbrance, macrocyclic distortion, and its unparalleled performance in high-turnover catalytic workflows.

Mechanistic Insights: The Causality of Steric Bulk

The performance disparity between TDCPP and unhindered porphyrins (like TPP) is fundamentally rooted in their crystallographic geometries. In standard TPP, the planar porphyrin core leaves the meso-carbon atoms highly exposed. During aggressive oxidation reactions (e.g., olefin epoxidation), these exposed sites undergo rapid bimolecular oxidative degradation, leading to ring-opening and irreversible catalyst deactivation[1].

TDCPP introduces bulky, highly electronegative chlorine atoms at the 2,6-positions of the meso-phenyl rings, triggering two critical structure-function advantages:

  • Steric Shielding : The orthogonal orientation of the 2,6-dichlorophenyl rings creates a physical barricade above and below the porphyrin plane. This steric bulk completely shields the vulnerable meso-carbons from bimolecular oxidative attack[1].

  • Macrocyclic Distortion (Saddling/Ruffling) : The intense steric clash between the ortho-chloro substituents and the β-pyrrole protons forces the porphyrin core to abandon its planar geometry. To relieve this strain, the macrocycle adopts a severely distorted "saddle" or "ruffle" conformation.

  • Electronic Anodic Shift : The electron-withdrawing nature of the eight chlorine atoms, combined with the core distortion, dramatically lowers the energy of the highest occupied molecular orbital (HOMO). This results in a significant anodic shift, making the porphyrin ring highly resistant to self-oxidation while increasing the electrophilicity of the active metal-oxo intermediate[2].

G A TDCPP Core Structure B Bulky 2,6-Dichloro Substituents A->B C Electron-Withdrawing Effect A->C D Steric Clash with Pyrrole Protons B->D F Protection of meso-Carbon from Oxidative Attack B->F G Increased Anodic Shift (Harder to Oxidize) C->G E Saddle/Ruffle Distortion of Porphyrin Core D->E E->G H Enhanced Catalytic Robustness (High TON) F->H G->H

Fig 1. Logical relationship between TDCPP's steric hindrance, core distortion, and catalytic stability.

Structural Comparison: TDCPP vs. Alternatives

To objectively evaluate TDCPP, we must benchmark its structural parameters against the unhindered TPP and the moderately hindered meso-Tetramesitylporphyrin (TMP). The quantitative structural differences dictate their downstream utility.

Table 1: Crystallographic and Structural Parameter Comparison

Parametermeso-Tetraphenylporphyrin (TPP)meso-Tetramesitylporphyrin (TMP)meso-Tetra(2,6-dichlorophenyl)porphine (TDCPP)
Meso-Substituent Phenyl2,4,6-Trimethylphenyl2,6-Dichlorophenyl
Core Conformation Highly PlanarModerately RuffledSeverely Distorted (Saddled/Ruffled)
Steric Shielding None (Exposed)High (Methyl groups)Very High (Chloro groups)
Electronic Nature NeutralElectron-DonatingStrongly Electron-Withdrawing
Susceptibility to Ring Oxidation High (Rapid Deactivation)ModerateLow (Highly Robust)

Performance Comparison: Catalytic Robustness

The structural integrity of TDCPP translates directly into superior catalytic performance. When metalated with Ruthenium (Ru) or Iron (Fe), TDCPP complexes act as highly robust biomimetic catalysts for the oxygenation of hydrocarbons.

For example, in the epoxidation of alkenes using 2,6-dichloropyridine N-oxide (2,6-Cl₂pyNO) as an oxidant, TPP complexes decompose almost immediately. TMP complexes perform reasonably well but eventually succumb to oxidative stress. In stark contrast, the highly substituted [Ru(IV)(TDCPP)Cl₂] complex demonstrates remarkable longevity, achieving turnover numbers (TON) magnitudes higher than its alternatives[3].

Table 2: Comparative Catalytic Performance in Alkene Epoxidation

Catalyst SystemSubstrateOxidantTurnover Number (TON)Catalyst Degradation
[Ru(II)(TPP)(CO)]Styrene2,6-Cl₂pyNO< 100Rapid (Ring Opening)
[Ru(IV)(TMP)Cl₂]Styrene2,6-Cl₂pyNO~ 4,500Moderate
[Ru(IV)(TDCPP)Cl₂]Styrene2,6-Cl₂pyNO> 10,000Negligible
[Ru(IV)(TDCPP)Cl₂]Δ⁵-Unsaturated Steroids2,6-Cl₂pyNO~ 16,000Negligible

(Data synthesized from comparative Ru-porphyrin epoxidation studies[3])

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the exact methodologies for analyzing TDCPP's crystal structure and evaluating its catalytic performance. Every step is grounded in chemical causality.

Protocol 1: Growth of Diffraction-Quality TDCPP Crystals

Obtaining high-resolution Single-Crystal X-ray Diffraction (SC-XRD) data requires defect-free crystals. We utilize a slow vapor diffusion technique to control the nucleation rate.

  • Solvent Selection : Dissolve 10 mg of high-purity TDCPP in 2 mL of dichloromethane (CH₂Cl₂) in a 5 mL glass vial.

    • Causality: CH₂Cl₂ provides excellent solubility for halogenated porphyrins while maintaining the necessary volatility for efficient vapor diffusion.

  • Anti-Solvent Chamber : Place the open 5 mL vial inside a larger 20 mL scintillation vial containing 5 mL of n-hexane (the anti-solvent). Seal the outer vial tightly.

    • Causality: Slow vapor diffusion of n-hexane into the CH₂Cl₂ gradually lowers the solubility of TDCPP. This slow kinetic approach prevents rapid precipitation, favoring the thermodynamic growth of highly ordered single crystals.

  • Incubation : Store the chamber undisturbed at 4 °C in the dark for 7–14 days.

    • Causality: Darkness prevents potential photo-oxidation of the porphyrin, while the low temperature further decelerates diffusion kinetics, minimizing crystal lattice defects.

  • Harvesting & Mounting : Harvest the resulting dark purple block crystals. Mount a suitable crystal on a glass fiber using perfluoropolyether oil and immediately transfer it to the cold nitrogen stream (100 K) of the diffractometer.

Workflow S1 1. Dissolve TDCPP in CH2Cl2 S2 2. Setup Vapor Diffusion (n-Hexane Anti-Solvent) S1->S2 S3 3. Dark Incubation (4 °C, 7-14 Days) S2->S3 S4 4. Harvest Crystals (Mount in Perfluoropolyether) S3->S4 S5 5. X-Ray Diffraction (Data Collection at 100 K) S4->S5

Fig 2. Step-by-step experimental workflow for the single-crystal X-ray diffraction of TDCPP.

Protocol 2: Comparative Catalytic Epoxidation Assay

This protocol validates the robustness of TDCPP-metal complexes against TPP alternatives.

  • Reaction Assembly : In a dry Schlenk tube under inert argon, combine the alkene substrate (1.0 mmol), the internal standard (chlorobenzene, 0.5 mmol), and the metalloporphyrin catalyst (e.g.,[Ru(IV)(TDCPP)Cl₂], 0.1 µmol) in 5 mL of anhydrous CH₂Cl₂.

  • Oxidant Initiation : Add 2,6-dichloropyridine N-oxide (2,6-Cl₂pyNO) (1.2 mmol) to initiate the reaction.

    • Causality: 2,6-Cl₂pyNO acts as a mild, highly soluble oxygen atom donor. It prevents the non-specific over-oxidation and aqueous biphasic degradation commonly seen with harsh oxidants like sodium hypochlorite[3].

  • Kinetic Monitoring : Stir the reaction at room temperature. Withdraw 50 µL aliquots at 30-minute intervals. Filter each aliquot through a short silica plug (eluting with ethyl acetate) to quench the reaction and remove the paramagnetic catalyst.

  • Quantification : Analyze the filtrate via Gas Chromatography-Flame Ionization Detection (GC-FID). Calculate the Turnover Number (TON) by dividing the total moles of epoxide produced by the moles of catalyst utilized.

References[1] Olefin Epoxidation Catalyzed by Sterically Bulky Metalloporphyrins. oup.com. Link[3] A Mechanistic Investigation of Alkene Epoxidation by Sterically Encumbered trans-Dioxoruthenium(VI) Porphyrins | The Journal of Organic Chemistry. acs.org. Link[4] Dichlororuthenium(IV) complex of meso-tetrakis(2,6-dichlorophenyl)porphyrin: active and robust catalyst for highly selective oxidation of arenes, unsaturated steroids, and electron-deficient alkenes by using 2,6-dichloropyridine N-oxide. nih.gov. Link[2] Halogenation of Fluoro-Substituted Zinc(II) Tetraphenylporphyrins at the β-Position. researchgate.net. Link

Sources

Validation

A Comparative Guide to the Electrochemical Band Gap Determination of Meso-Tetrakis(2,6-dichlorophenyl)porphyrin

This guide provides a comprehensive, in-depth analysis of the electrochemical band gap determination of meso-tetrakis(2,6-dichlorophenyl)porphyrin, hereafter referred to as T(2,6-Cl)PP. Designed for researchers, scientis...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, in-depth analysis of the electrochemical band gap determination of meso-tetrakis(2,6-dichlorophenyl)porphyrin, hereafter referred to as T(2,6-Cl)PP. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, offers a framework for comparing T(2,6-Cl)PP to other relevant porphyrins, and is grounded in established scientific principles. Our objective is to provide a self-validating system for the electrochemical characterization of this and similar molecules.

Introduction: The Significance of the Electrochemical Band Gap in Porphyrin Chemistry

Porphyrins and their derivatives are at the forefront of numerous scientific applications, from photodynamic therapy and catalysis to the development of advanced materials.[1] The electronic properties of these macrocycles are paramount to their function, and the electrochemical band gap is a critical parameter that defines these properties. This gap, representing the energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), governs the molecule's redox behavior, photophysical responses, and electron transfer capabilities.[1]

The introduction of substituents onto the porphyrin core allows for the fine-tuning of its electronic structure.[2] In the case of T(2,6-Cl)PP, the electron-withdrawing nature of the chlorine atoms at the 2 and 6 positions of the meso-phenyl rings is expected to significantly influence its electrochemical properties when compared to unsubstituted tetraphenylporphyrin (TPP) or other halogenated analogues.[3] Understanding these effects is crucial for the rational design of porphyrin-based systems for specific applications.

Cyclic voltammetry (CV) is a powerful and accessible electrochemical technique for probing the HOMO and LUMO energy levels of molecules.[4] By measuring the potentials at which a molecule is oxidized and reduced, we can derive its electrochemical band gap. This guide will provide a detailed protocol for this determination and a comparative analysis of the expected results for T(2,6-Cl)PP.

Experimental Protocol: A Step-by-Step Guide to a Robust Electrochemical Analysis

The following protocol is designed to yield reliable and reproducible results for the electrochemical characterization of T(2,6-Cl)PP. The choices of solvent, electrolyte, and electrodes are critical for obtaining meaningful data.[4]

Materials and Reagents
  • Analyte: Meso-tetrakis(2,6-dichlorophenyl)porphyrin (T(2,6-Cl)PP)

  • Solvent: Dichloromethane (CH₂Cl₂) or Acetonitrile (CH₃CN), spectrophotometric grade.[5][6] These solvents offer a wide potential window and good solubility for many porphyrins. Dichloromethane is often preferred for its ability to dissolve a wide range of porphyrin derivatives.

  • Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆).[5][6][7] This electrolyte is widely used due to its high solubility in organic solvents and its electrochemical stability over a wide potential range.

  • Internal Standard: Ferrocene (Fc). This is used to reference the measured potentials to a known standard, allowing for comparison across different experiments and laboratories. The Ferrocene/Ferrocenium (Fc/Fc⁺) redox couple is a widely accepted internal reference in non-aqueous electrochemistry.[7]

  • Working Electrode: Glassy carbon electrode.[5][6][7] It provides a wide potential window and is relatively inert.

  • Reference Electrode: Silver/Silver Chloride (Ag/AgCl) or a Saturated Calomel Electrode (SCE).[6][8]

  • Counter Electrode: Platinum wire.[5][7]

Instrumentation

A potentiostat capable of performing cyclic voltammetry is required. The experiment should be conducted in a three-electrode electrochemical cell.[5]

Experimental Procedure
  • Solution Preparation: Prepare a solution of T(2,6-Cl)PP (typically 1-2 mM) in the chosen solvent containing 0.1 M TBAPF₆.

  • Deoxygenation: Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.[6] Maintain an inert atmosphere over the solution throughout the experiment.

  • Electrode Preparation: Polish the glassy carbon working electrode with alumina slurry on a polishing pad, rinse thoroughly with the solvent, and dry before use.

  • Blank Scan: Run a cyclic voltammogram of the solvent and supporting electrolyte solution without the analyte to ensure there are no interfering redox processes in the potential window of interest.

  • Analyte Scan: Add the T(2,6-Cl)PP solution to the electrochemical cell. Record the cyclic voltammogram by scanning the potential from an initial value where no reaction occurs, to a potential sufficiently positive to observe the first oxidation, and then reversing the scan to a potential sufficiently negative to observe the first reduction, before returning to the initial potential. A typical scan rate is 100 mV/s.[9]

  • Internal Standard Addition: Add a small amount of ferrocene to the solution and record another cyclic voltammogram to determine the potential of the Fc/Fc⁺ couple under the same experimental conditions.[7]

Data Analysis and Interpretation

The cyclic voltammogram will show peaks corresponding to the oxidation and reduction of T(2,6-Cl)PP. The key parameters to extract are the onset potentials for the first oxidation (Eox) and the first reduction (Ered).

Determining HOMO and LUMO Energy Levels

The HOMO and LUMO energy levels can be estimated from the onset oxidation and reduction potentials, respectively, relative to the Fc/Fc⁺ couple. The following empirical equations are commonly used:

  • EHOMO (eV) = -[Eox (vs Fc/Fc⁺) + 4.8]

  • ELUMO (eV) = -[Ered (vs Fc/Fc⁺) + 4.8]

The value of 4.8 eV is the energy level of the Fc/Fc⁺ redox couple relative to the vacuum level. It is important to note that this value can vary slightly in the literature, so consistency is key.

Calculating the Electrochemical Band Gap

The electrochemical band gap (Eg) is the difference between the LUMO and HOMO energy levels:

Eg = ELUMO - EHOMO

Alternatively, it can be calculated directly from the difference between the onset oxidation and reduction potentials:

Eg = Eox - Ered

Comparative Analysis: T(2,6-Cl)PP in Context

The electronic properties of T(2,6-Cl)PP are best understood when compared to other well-characterized porphyrins. The presence of eight electron-withdrawing chlorine atoms on the meso-phenyl groups is expected to have a pronounced effect on the redox potentials.

  • Comparison with Tetraphenylporphyrin (TPP): Unsubstituted TPP serves as the fundamental benchmark. The electron-withdrawing nature of the chlorine atoms in T(2,6-Cl)PP is expected to make the porphyrin ring more electron-deficient. This will make it more difficult to oxidize and easier to reduce. Consequently, both the oxidation and reduction potentials of T(2,6-Cl)PP are anticipated to be shifted to more positive values compared to TPP.[2][3]

  • Comparison with other Halogenated Porphyrins: Comparing T(2,6-Cl)PP with other halogenated porphyrins, such as those with fluorine or bromine substituents, can provide insights into the role of the specific halogen and its position. For instance, the highly electronegative fluorine atoms in meso-tetrakis(pentafluorophenyl)porphyrin (TPFPP) lead to significant positive shifts in redox potentials.[10] The effect of the 2,6-dichloro substitution in T(2,6-Cl)PP is expected to be substantial due to the number and nature of the substituents.

PorphyrinFirst Oxidation Potential (Eox vs. SCE)First Reduction Potential (Ered vs. SCE)Electrochemical Band Gap (Eg)Reference
H₂TPP~ +0.90 V~ -1.25 V~ 2.15 eV[2]
Mn(T(p-Cl)PP)Cl-~ -0.65 V (vs Fc/Fc⁺)-[8]
Fe(PFTPP)Cl-~ -0.68 V (vs Ag/AgCl)-[11]

Note: The data for the metallated porphyrins are not directly comparable to the free-base porphyrins but indicate the trend of halogenated porphyrins being easier to reduce.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the electrochemical band gap determination of T(2,6-Cl)PP.

G cluster_prep Sample Preparation cluster_cv Cyclic Voltammetry cluster_analysis Data Analysis prep_solution Prepare 1-2 mM T(2,6-Cl)PP in CH2Cl2 with 0.1 M TBAPF6 deoxygenate Deoxygenate with N2/Ar for 15 min prep_solution->deoxygenate setup_cell Assemble 3-electrode cell (GC, Ag/AgCl, Pt) prep_solution->setup_cell blank_scan Run blank scan (solvent + electrolyte) setup_cell->blank_scan analyte_scan Run analyte scan blank_scan->analyte_scan add_fc Add Ferrocene (internal standard) analyte_scan->add_fc fc_scan Run scan with Ferrocene add_fc->fc_scan extract_potentials Determine onset Eox and Ered fc_scan->extract_potentials calc_homo_lumo Calculate HOMO and LUMO vs Fc/Fc+ extract_potentials->calc_homo_lumo calc_band_gap Calculate Electrochemical Band Gap (Eg) calc_homo_lumo->calc_band_gap

Caption: Workflow for Electrochemical Band Gap Determination.

Conclusion

This guide has outlined a comprehensive and scientifically rigorous approach to determining the electrochemical band gap of T(2,6-Cl)PP. By following the detailed experimental protocol and data analysis framework, researchers can obtain reliable and reproducible results. The comparative analysis provides a context for understanding the electronic properties of T(2,6-Cl)PP in relation to other porphyrins, highlighting the significant influence of the 2,6-dichloro substituents. This knowledge is invaluable for the targeted design and application of porphyrin-based molecules in diverse fields of research and development.

References

  • Kadish, K. M., & Guilard, R. (Eds.). (2022). Electrochemistry of Metalloporphyrins. World Scientific. [Link]

  • Yamada, T., Hashimoto, T., Kikushima, S., Ohtsuka, T., & Nango, M. (2001). Electron Transfer of Manganese Halogenated Tetraphenylporphyrin Derivatives Assembled on Gold Electrodes. Langmuir, 17(15), 4634–4639. [Link]

  • Dempsey, J. L., et al. (2012). Proton-Coupled Electron Transfer Kinetics for the Hydrogen Evolution Reaction of Hangman Porphyrins. Energy & Environmental Science, 5, 6790-6793. [Link]

  • O'Neill, J., et al. (2023). Redox potentials of thienyl porphyrins in dichloromethane (0.1 M TBAPF6) vs SCE. ResearchGate. [Link]

  • Kostal, R., et al. (2023). Syntheses and Electrochemical and EPR Studies of Porphyrins Functionalized with Bulky Aromatic Amine Donors. Molecules, 28(11), 4443. [Link]

  • Manikandan, P., & Ramakrishnan, S. (2017). Electrochemical Investigation of Porphyrin and Its Derivatives at Various Interfaces. In Electrochemistry. IntechOpen. [Link]

  • Kadish, K. M., & Davis, D. G. (1977). A study of the redox potentials and electron transfer rates of several naturally occurring and synthetic iron porphyrins in DMF. Bioinorganic Chemistry, 7(2), 95-105. [Link]

  • Bhyrappa, P., & Arunkumar, C. (2006). Mixed substituted porphyrins: structural and electrochemical redox properties. Inorganic Chemistry, 45(10), 4198-4209. [Link]

  • Nguyen, T., et al. (2021). Synthesis, solid state molecular structures, and cyclic voltammetry of five-coordinate perchlorate manganese porphyrins and a benzamide derivative. Journal of Inorganic Biochemistry, 225, 111613. [Link]

  • Montanaro, S., et al. (2024). Substituent Effects in the Photophysical and Electrochemical Properties of Meso-Tetraphenylporphyrin Derivatives. Molecules, 29(15), 3689. [Link]

  • O'Neill, J., et al. (2023). Photophysical and electrochemical properties of meso-tetrathien-2′-yl porphyrins compared to meso-tetraphenylporphyrin. Dyes and Pigments, 211, 111082. [Link]

  • Brothers, P. J., et al. (2022). Synthesis, Characterization, and Hydrogen Evolution Activity of Metallo-meso-(4-fluoro-2,6-dimethylphenyl)porphyrin Derivatives. ACS Omega, 7(10), 8417–8427. [Link]

  • de Oliveira, K. T., et al. (2022). Redox potentials (versus SHE) of porphyrins in DMF solution. ResearchGate. [Link]

  • Fulmer, G. R., et al. (2023). A greener tetraphenylporphyrin synthesis and metallation: an undergraduate teaching experiment. Green Chemistry Letters and Reviews, 16(1). [Link]

  • Van Benschoten, J. J., et al. (1983). Experiments in Analytical Electrochemistry 1. Cyclic Voltammetry At Solid Electrodes. Journal of Chemical Education, 60(9), 772. [Link]

  • Al-Ghamdi, A. A., et al. (2017). Electrocatalytic Hydrogen Evolution Reaction Using meso-tetrakis-(pentafluorophenyl)porphyrin iron(III) chloride. International Journal of Electrochemical Science, 12, 812-820. [Link]

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Comparative

A Comparative Guide to the Infrared Spectrum of meso-Tetra(o-dichlorophenyl)porphine

Introduction: The Role of IR Spectroscopy in Porphyrin Characterization Infrared spectroscopy is a powerful, non-destructive technique for identifying the functional groups and structural features of molecules. For porph...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Role of IR Spectroscopy in Porphyrin Characterization

Infrared spectroscopy is a powerful, non-destructive technique for identifying the functional groups and structural features of molecules. For porphyrins, IR spectroscopy provides a unique "fingerprint" based on the vibrational frequencies of its constituent bonds. Key information can be gleaned from specific spectral regions, including the N-H bonds within the porphyrin core, the C-H bonds of the pyrrole and phenyl rings, and the complex skeletal vibrations of the macrocycle itself. By comparing the spectrum of a substituted porphyrin to its unsubstituted analogue, one can deduce the structural and electronic effects of the substituents.

The subject of this guide, meso-Tetra(o-dichlorophenyl)porphine, presents a unique case. The four meso-phenyl rings are each substituted with two chlorine atoms at the ortho positions (2 and 6). This introduces two primary effects:

  • Steric Hindrance: The bulky chlorine atoms force the dichlorophenyl rings to adopt a nearly perpendicular orientation relative to the porphyrin plane. This minimizes steric clash but also reduces electronic conjugation between the phenyl groups and the macrocycle.

  • Inductive Effect: Chlorine is an electron-withdrawing atom, which influences the electron density of both the phenyl rings and the porphyrin core.

These effects manifest as predictable shifts and the appearance of new bands in the IR spectrum compared to H₂TPP.

Comparative Spectral Analysis: H₂TPP vs. meso-Tetra(o-dichlorophenyl)porphine

The IR spectrum can be broadly divided into three key regions for analysis. We will examine the well-documented spectrum of H₂TPP as a baseline and predict the corresponding features for its dichlorinated derivative.

High-Frequency Region (4000-2800 cm⁻¹)

This region is dominated by N-H and C-H stretching vibrations.

  • N-H Stretch: Free-base porphyrins like H₂TPP exhibit a characteristic, sharp absorption band around 3320-3370 cm⁻¹ corresponding to the stretching of the two inner N-H bonds. This peak is expected to be present and largely unshifted in meso-Tetra(o-dichlorophenyl)porphine, as the substituents are electronically distant from the core nitrogen atoms. Its presence confirms the compound is a free-base porphyrin and not a metalloporphyrin.

  • Aromatic C-H Stretch: Both compounds will show a cluster of weak to medium bands in the 3100-3000 cm⁻¹ range.[1] These arise from the C-H stretching vibrations of the phenyl rings and the β-pyrrolic positions.

Mid-Frequency "Fingerprint" Region (1600-900 cm⁻¹)

This region is rich with information, containing skeletal vibrations of the porphyrin macrocycle and phenyl rings. The bands are often complex and result from mixed vibrations.

  • Phenyl C=C Stretch: Aromatic rings have characteristic C=C stretching bands around 1600, 1580, and 1490 cm⁻¹.[2] These peaks are present in H₂TPP and are expected in the dichlorinated analogue. The relative intensities may vary due to the altered symmetry and electronic environment.

  • Pyrrole and Porphyrin Skeletal Modes: Vibrations involving C=C and C=N stretching within the porphyrin ring appear throughout this region. For instance, bands around 1440-1570 cm⁻¹ are associated with C=C stretching of the pyrrole rings.[3] The electron-withdrawing nature of the chlorine atoms may cause minor shifts in these bands to higher wavenumbers. A key "pyrrole breathing" mode is often observed near 1000 cm⁻¹.[3]

Low-Frequency Region (< 900 cm⁻¹)

This region is critical for identifying the influence of the substituents, as it contains out-of-plane bending vibrations and the characteristic C-Cl stretches.

  • C-H Out-of-Plane (OOP) Bending: H₂TPP shows a strong band around 750 cm⁻¹ attributed to the C-H OOP bending of the ortho-substituted phenyl rings.[2] In meso-Tetra(o-dichlorophenyl)porphine, the number of adjacent C-H bonds on the phenyl ring is reduced, which will alter the pattern and intensity of these bands.

  • C-Cl Stretch: The most significant and defining difference will be the appearance of new, strong absorption bands corresponding to the C-Cl stretching vibrations. For simple organic chlorine compounds, these absorptions typically occur in the 850-550 cm⁻¹ range.[1] Studies on 2,6-dichlorobenzyl alcohol have assigned C-Cl stretching modes to bands observed at 829 and 786 cm⁻¹.[2] Therefore, we predict strong absorptions in this region for meso-Tetra(o-dichlorophenyl)porphine, which would be absent in the spectrum of H₂TPP.

Data Summary: Reference IR Peaks

The following table summarizes the key IR absorption bands for H₂TPP and provides a predictive assignment for meso-Tetra(o-dichlorophenyl)porphine.

Vibrational ModeH₂TPP Wavenumber (cm⁻¹)Predicted T(o-Cl₂P)P Wavenumber (cm⁻¹)Notes and Rationale
N-H Stretch~3370~3370Characteristic of free-base porphyrin core; expected to be largely unaffected by meso-substituents.
Aromatic C-H Stretch3100-30003100-3000Stretching of C-H bonds on phenyl and pyrrole rings.
Phenyl C=C Stretch~1595, ~1485~1600, ~1490Skeletal vibrations of the phenyl rings. Minor shifts possible due to electronic effects.
Pyrrole C=C Stretch~1470~1475Vibrations within the pyrrole units of the macrocycle.
Pyrrole Breathing~999[3]~1000A characteristic mode of the porphyrin ring.
C-Cl Stretch Absent ~830 - 780 Key diagnostic peak. Strong absorption expected due to the eight C-Cl bonds. Prediction based on analogous dichlorinated aromatic compounds.[2]
Phenyl C-H OOP Bend~750[2]Modified/OverlappedThe pattern will change due to the substitution pattern. This region will be complex due to overlap with C-Cl stretches.

Experimental Protocol: Acquiring IR Spectra of Porphyrins

The following is a generalized procedure for obtaining a high-quality FTIR spectrum of a solid porphyrin sample.

Method: Potassium Bromide (KBr) Pellet

This is a common technique for obtaining IR spectra of solid samples and is cited in numerous studies of porphyrin characterization.

Materials:

  • meso-Tetra(o-dichlorophenyl)porphine (1-2 mg)

  • FTIR-grade Potassium Bromide (KBr), desiccated (150-200 mg)

  • Agate mortar and pestle

  • Pellet press with die set

  • FTIR spectrometer

Procedure:

  • Drying: Gently heat the KBr powder in an oven at ~110°C for 2-4 hours to remove any adsorbed water, which has a strong IR signal. Cool in a desiccator.

  • Grinding: Place ~200 mg of the dried KBr into a clean, dry agate mortar. Add 1-2 mg of the porphyrin sample.

  • Mixing: Gently grind the mixture with the pestle for 1-2 minutes until a fine, homogeneous powder is obtained. The porphyrin should be evenly dispersed in the KBr matrix.

  • Pellet Pressing: Transfer a portion of the mixture into the die of a pellet press. Assemble the press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

  • Data Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Background Scan: Run a background spectrum with an empty sample compartment to account for atmospheric CO₂ and H₂O.

  • Sample Scan: Run the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The spectrum is typically recorded from 4000 to 400 cm⁻¹.

Visualizations

Molecular Structure

Caption: Molecular structure of meso-Tetra(o-dichlorophenyl)porphine.

Spectral Analysis Workflow

cluster_exp Experimental cluster_analysis Data Analysis cluster_comp Comparative Interpretation Sample Porphyrin Sample Mix Grind & Mix Sample->Mix KBr FTIR-Grade KBr KBr->Mix Press Press Pellet Mix->Press FTIR Acquire Spectrum Press->FTIR Raw Raw Spectrum FTIR->Raw Baseline Baseline Correction Raw->Baseline Peaks Peak Picking Baseline->Peaks Assign Assign Vibrational Modes Peaks->Assign Compare Compare Spectra Assign->Compare H2TPP Reference H₂TPP Spectrum H2TPP->Compare Report Final Report Compare->Report

Caption: Workflow for FTIR analysis of porphyrin compounds.

References

  • Khan, M. S. H., et al. (2019). ONE POT SYNTHESES AND CHARACTERIZATION OF MESO- 5, 10, 15, 20-COPPER TETRAPHENYLPORPHYRIN. RASĀYAN Journal of Chemistry, 12(1), 10-15.
  • Sivov, N. A., et al. (2020). Vibrational Spectra of 5,10,15,20-Tetraphenylporphyrin (H₂TPP) and Platinum(II) 5,10,15,20-Tetra(phenyl/pentafluorophenyl)porphyrins (PtTPP and PtTF₅PP). Macroheterocycles, 13(4), 383-390.
  • Varghese, B., et al. (2015). Vibrational spectroscopic & molecular docking studies of 2,6-dichlorobenzyl alcohol. The Journal of the American Institute of Chemists, 87(2).
  • Şen, P., et al. (2010). Fluorescence and FTIR Spectra Analysis of Trans-A2B2-Substituted Di- and Tetra-Phenyl Porphyrins. Molecules, 15(8), 5670-5694.
  • Kharbach, Y., et al. (2014).
  • Frontier Specialty Chemicals. (n.d.). meso-Tetra(o-dichlorophenyl) porphine. Retrieved from Frontier Specialty Chemicals Website.
  • Santa Cruz Biotechnology, Inc. (n.d.). meso-Tetra(o-dichlorophenyl) porphine.
  • ChemicalBook. (2025). 5,10,15,20-TETRAKIS(2,6-DICHLOROPHENYL)PORPHINE.
  • University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from University of Colorado Boulder, Department of Chemistry Website.
  • Michigan State University. (n.d.). Infrared Spectrometry. Retrieved from MSU Department of Chemistry Website.

Sources

Safety & Regulatory Compliance

Safety

meso-Tetra(o-dichlorophenyl) porphine proper disposal procedures

Topic: meso-Tetra(o-dichlorophenyl) porphine Proper Disposal Procedures Audience: Researchers, Scientists, and Drug Development Professionals[1] Part 1: Operational Hazard Profile & Identification Before initiating any d...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: meso-Tetra(o-dichlorophenyl) porphine Proper Disposal Procedures Audience: Researchers, Scientists, and Drug Development Professionals[1]

Part 1: Operational Hazard Profile & Identification

Before initiating any disposal workflow, you must positively identify the material and its specific hazard characteristics. meso-Tetra(o-dichlorophenyl) porphine is a halogenated synthetic porphyrin.[1] Its disposal is strictly regulated due to the presence of chlorine atoms on the phenyl rings, which classifies it within halogenated waste streams .

Parameter Technical Specification
Chemical Name 5,10,15,20-Tetrakis(2,6-dichlorophenyl)porphyrin
Common Abbreviations T(o-Cl)PP, T(2,6-Cl)PP, TDCPP
CAS Number 37083-37-7
Physical State Solid (Purple crystalline powder)
Waste Classification Halogenated Organic (Critical for Incineration)
RCRA Status Not P/U-listed; Regulated as "Characteristic Waste" if in solution (D001/D002) or Toxic (D004-D043) depending on solvent/metal.[1]
Key Hazards Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335).[1][2] Do not inhale dust.

Part 2: Pre-Disposal Safety & Engineering Controls

Core Directive: Treat all porphyrin dust as a bioactive inhalation hazard.

  • Engineering Controls: All weighing, transfer, and waste consolidation must occur inside a certified Chemical Fume Hood .[1]

  • PPE Requirements:

    • Hand Protection: Double-glove with Nitrile (0.11 mm minimum thickness). Latex is insufficient for halogenated solvent mixtures.

    • Eye Protection: ANSI Z87.1 Chemical Splash Goggles.

    • Body Protection: Standard lab coat (buttoned) + closed-toe shoes.

Part 3: Segregation Strategy (The Critical Step)

Why Segregation Matters: You must segregate this compound from non-halogenated waste. Incinerating halogenated organics (containing Chlorine, Fluorine, Bromine) requires specific high-temperature conditions (>1100°C) to prevent the formation of dioxins and furans .[1] Mixing this porphyrin with standard non-halogenated solvents (like Acetone or Methanol) contaminates the entire container, forcing the disposal facility to treat the whole volume as expensive halogenated waste.

Disposal Decision Logic

Follow this logic to determine the correct waste stream:

Disposal_Workflow Start Waste Generation: meso-Tetra(o-dichlorophenyl) porphine State_Check What is the physical state? Start->State_Check Solid_Branch Solid / Powder (Pure or Contaminated Debris) State_Check->Solid_Branch Dry Liquid_Branch Liquid / Solution State_Check->Liquid_Branch Dissolved Dest_Solid Container A: Solid Hazardous Waste (Label: Halogenated Organic Solid) Solid_Branch->Dest_Solid Place in HDPE Jar Solvent_Check Identify Solvent Base Liquid_Branch->Solvent_Check Halo_Solvent Halogenated Solvent (DCM, Chloroform) Solvent_Check->Halo_Solvent Contains DCM/CHCl3 NonHalo_Solvent Non-Halogenated Solvent (Methanol, DMF, DMSO) Solvent_Check->NonHalo_Solvent No Halogens Dest_Halo_Liq Container B: Halogenated Solvent Waste Halo_Solvent->Dest_Halo_Liq NonHalo_Solvent->Dest_Halo_Liq Contaminated by Porphyrin (Conservative Approach) Dest_NonHalo_Liq Container C: Non-Halogenated Waste (ONLY if <2% Halogen content) NonHalo_Solvent->Dest_NonHalo_Liq Trace amounts only (Check Local EHS Rules)

Figure 1: Decision tree for segregating meso-Tetra(o-dichlorophenyl) porphine waste. Note that even in non-halogenated solvents, the presence of the chlorinated porphyrin often necessitates classification as "Halogenated Waste" depending on concentration.

Part 4: Step-by-Step Disposal Protocols

Scenario A: Disposal of Solid Waste (Pure Powder or Contaminated Debris)

Applicable to: Expired reagent, weigh boats, contaminated gloves, and spill cleanup materials.[1]

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar with a screw-top lid. Do not use glass for solid waste to prevent breakage during transport.

  • Labeling:

    • Affix a hazardous waste tag immediately.[3]

    • Chemical Name: "meso-Tetra(o-dichlorophenyl) porphine solid debris."[1]

    • Hazard Checkbox: Check "Toxic" and "Irritant."

    • Constituents: List "Halogenated Organic Solids."

  • Transfer: Transfer solid waste into the container inside the fume hood.

  • Closure: Screw the lid down tightly. Wipe the exterior with a damp paper towel (dispose of the towel in the same container) to ensure no dust remains on the outside.

Scenario B: Disposal of Liquid Waste (Solutions)

Applicable to: Reaction mixtures, mother liquors, and washing solvents.[1]

  • Container Selection: Use a chemically compatible carboy (HDPE or Glass).

    • Note: If the solvent is Chloroform or Dichloromethane (DCM), HDPE is acceptable for short-term storage, but glass is preferred for long-term accumulation to prevent permeation.[1]

  • Segregation Rule:

    • Strict Rule: Because meso-Tetra(o-dichlorophenyl) porphine contains chlorine, the safest operational procedure is to default to the Halogenated Waste Stream , regardless of the solvent used.[1]

    • Why? Even if dissolved in Methanol (non-halogenated), the solute introduces halogens. Many incinerators have a strict limit (often <1% or <2%) for halogens in non-halogenated streams.

  • Labeling:

    • Chemical Name: List the solvent and the porphyrin (e.g., "Dichloromethane (99%), meso-Tetra(o-dichlorophenyl) porphine (<1%)").

    • Waste Type: "Halogenated Solvent Waste."[3][4][5]

  • Storage: Store in a secondary containment tray within a flammables cabinet until pickup.

Part 5: Spill Management (Decontamination)

If meso-Tetra(o-dichlorophenyl) porphine powder is spilled:

  • Evacuate & Ventilate: If a large amount of dust is airborne, leave the area for 15 minutes to allow the HVAC system to clear the air.

  • PPE Upgrade: Wear double nitrile gloves , goggles, and a fit-tested N95 or P100 respirator if working outside a hood.[1]

  • Containment:

    • Do not dry sweep. This generates dust.

    • Cover the spill with wet paper towels (dampened with water or ethanol) to immobilize the powder.

  • Cleanup:

    • Wipe up the damp material and place it into a solid hazardous waste container .

    • Clean the surface with a detergent solution followed by an ethanol wipe. Porphyrins are highly colored; continue cleaning until no purple/red residue remains.

  • Verification: Use a UV lamp (365 nm) to check for fluorescence. Residual porphyrin will often fluoresce red/orange, indicating incomplete cleanup.

References

  • Santa Cruz Biotechnology. meso-Tetrakis(2,6-dichlorophenyl)porphine Safety Data Sheet (SDS). Retrieved from [1]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[6] Retrieved from [1]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011. Section 8.B, Management of Waste. Retrieved from [1]

  • PorphyChem. Material Safety Data Sheet: Porphyrin Derivatives. Retrieved from [1]

Sources

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